(Z)-epsilon-Viniferin

• CAS: 62250-12-8

Core Science & Biosynthesis

(Z)-epsilon-Viniferin natural sources and distribution

An In-Depth Technical Guide to the Natural Sources and Distribution of (Z)-epsilon-Viniferin

Introduction

(Z)-epsilon-Viniferin (ε-viniferin) is a stilbenoid of significant interest to the scientific community, recognized as a dehydrodimer of resveratrol.[1][2] As a member of the polyphenol family, it is synthesized by a variety of plant species and possesses a range of potent biological activities, including antioxidant, anti-inflammatory, cardioprotective, and neuroprotective properties.[3][4][5] The biosynthesis of ε-viniferin is intrinsically linked to plant defense mechanisms, positioning it as a phytoalexin—a secondary metabolite produced in response to biotic or abiotic stress.[4][6]

For researchers and professionals in drug development, understanding the natural origins and distribution of ε-viniferin is paramount for its sustainable sourcing and exploitation. The compound's concentration can vary dramatically not only between different plant species but also within the tissues of a single plant, influenced by genetics, environmental conditions, and external stimuli. This guide provides a detailed exploration of the biosynthetic pathways leading to ε-viniferin, identifies its primary natural sources, quantifies its distribution in key botanical tissues, and outlines the state-of-the-art methodologies for its extraction and analysis. A particular focus is placed on Vitis vinifera (the common grapevine), which stands as the most abundant and commercially viable source of this promising bioactive molecule.[3][7]

Biosynthesis of ε-Viniferin: A Stress-Response Pathway

The synthesis of ε-viniferin is a sophisticated process initiated as a plant defense response. It is an extension of the well-characterized phenylpropanoid pathway, which is responsible for producing a wide array of secondary metabolites.[8][9] The journey begins with the amino acid L-phenylalanine and culminates in the oxidative dimerization of resveratrol.

The core pathway involves a sequence of enzymatic reactions. First, Phenylalanine Ammonia Lyase (PAL) converts L-phenylalanine to cinnamic acid. This is followed by hydroxylation by Cinnamate-4-Hydroxylase (C4H) to yield p-coumaric acid. Subsequently, 4-Coumaroyl-CoA Ligase (4CL) activates p-coumaric acid into its CoA-thioester, p-coumaroyl-CoA.[10]

At this juncture, the pathway diverges. The enzyme Stilbene Synthase (STS) , a key control point, catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to produce the foundational stilbene, trans-resveratrol.[8][10] STS directly competes with Chalcone Synthase (CHS) , the primary enzyme for flavonoid biosynthesis, for the same precursors.[11] Consequently, conditions that upregulate STS expression often lead to a metabolic shift favoring stilbenoid production over flavonoids.[12]

The final and defining step is the transformation of resveratrol into ε-viniferin. This occurs through an oxidative coupling mechanism, where two resveratrol molecules are dimerized.[1][13] This reaction is catalyzed by plant enzymes such as peroxidases or laccases, which generate phenoxyl radicals from resveratrol, leading to their subsequent coupling.[6][14] The induction of this entire pathway is a hallmark of plant stress, triggered by factors like fungal infections (e.g., Plasmopara viticola, Botrytis cinerea), UV irradiation, or mechanical damage.[6][9][15]

Fig. 1: Simplified biosynthetic pathway of (Z)-ε-viniferin.

Natural Sources and Distribution

While ε-viniferin has been identified in several plant families, its distribution is highly concentrated within a few specific genera, with Vitis being the most prominent.

Primary Botanical Sources

(Z)-epsilon-viniferin is found across a diverse range of plant species. Notable genera include:

• Vitis (Family: Vitaceae): This is the most significant and widely studied source, particularly the common grapevine, Vitis vinifera.[3][7] Other species like Vitis coignetiae also contain the compound.[2]

• Hopea (Family: Dipterocarpaceae): Several species within this genus are known to produce stilbenoids, including viniferins.[3][13]

• Dryobalanops (Family: Dipterocarpaceae): The stem bark of Dryobalanops aromatica is a documented source.[2]

• Paeonia (Family: Paeoniaceae): Paeonia lactiflora has been identified as a source of the cis-isomer of ε-viniferin.[2]

• Carex (Family: Cyperaceae) and Caragana (Family: Fabaceae) are other genera reported to contain ε-viniferin.[3]

Distribution within Vitis vinifera

Within the grapevine, ε-viniferin is not uniformly distributed. Its highest concentrations are found in the perennial, lignified tissues, which serve as the plant's primary defense reservoir.

• Woody Tissues : The primary repositories for ε-viniferin are the vine shoots (canes), stems, and roots.[3][16] Grapevine canes, which are removed during annual pruning, are considered the most abundant and sustainable source of this compound, representing a valuable byproduct of viticulture.[15][17][18]

• Leaves and Berries : Lower concentrations are found in leaves and grape berries (primarily in the skins and seeds).[3][6] Its presence in grape skins allows for its extraction into red wine during the fermentation process, making wine a dietary source of ε-viniferin.[3][4]

Quantitative Distribution: A Comparative Analysis

The concentration of ε-viniferin varies substantially depending on the grapevine cultivar, the specific tissue, and environmental factors. As a phytoalexin, its levels can increase dramatically in response to stress. The table below summarizes reported concentrations from various studies, highlighting the richness of grapevine canes as a source material.

Plant / Cultivar	Tissue	ε-Viniferin Concentration (mg/kg Dry Weight)	Reference(s)
Vitis vinifera 'Italia'	Vine Shoots	2038.4 ± 15.8	[15]
Vitis vinifera 'Gewurztraminer'	Vine Shoots	2810.4	[15]
Vitis vinifera 'Primitivo'	Vine Shoots	1531.6	[15]
Vitis vinifera 'Palieri'	Vine Shoots	~3500 (mean)	[15]
Vitis vinifera 'Bombino Bianco'	Vine Shoots	175.9 ± 19.6	[15]
Vitis vinifera (Various Italian)	Vine Shoots	Mean of 1040.0	[15]
Vitis vinifera (Various French)	Grape Canes	1620 to 6667	[19]
Vitis sp. 'Zilga', 'Rondo'	Canes (Endo-dormancy)	~3000 - 5000	[20]
Vitis vinifera (Various)	Grape Canes	2260 ± 90	[21]
Vitis vinifera (Various)	Grape Stems	1.91 to 900	[22]

Methodologies for Extraction, Isolation, and Analysis

The accurate study of (Z)-epsilon-viniferin requires robust and efficient methodologies for its extraction from complex plant matrices, followed by purification and precise quantification.

Extraction Protocols

The choice of extraction technique is critical for maximizing yield while preserving the chemical integrity of the compound. Modern methods often prioritize efficiency and reduced environmental impact.

• Accelerated Solvent Extraction (ASE) : This technique uses conventional solvents (e.g., methanol, ethanol) at elevated temperatures and pressures to achieve rapid and efficient extraction. It has been shown to yield the highest amounts of total stilbenes from grape canes.[21][23]

• Microwave-Assisted Solvent Extraction (MASE) : MASE utilizes microwave energy to heat the solvent and plant matrix, accelerating the extraction process. An optimized, eco-friendly protocol involves using 100% ethanol for a short duration (e.g., one 5-minute cycle at 80°C).[24]

• Ultrasound-Assisted Extraction (UAE) : This method employs acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and mass transfer. It is often used in combination with other techniques.[25][26]

• Conventional Methods : Traditional techniques like maceration and Soxhlet extraction are also used, though they are often more time- and solvent-intensive.[21][23][27]

• Green Technologies : Emerging "green" extraction methods utilize non-toxic, sustainable solvents like Natural Deep Eutectic Solvents (NADES) to minimize environmental impact.[28][29]

Generalized Extraction & Isolation Workflow: A typical workflow begins with preparing the plant material (drying and grinding), followed by extraction, filtration, and solvent evaporation to obtain a crude extract. This extract is then subjected to purification steps to isolate the target compound.

Fig. 2: General workflow for extraction and analysis of ε-viniferin.

Isolation and Purification

Crude extracts contain a complex mixture of phytochemicals. Isolating ε-viniferin to a high degree of purity is essential for pharmacological studies and for use as an analytical standard.

• Column Chromatography : Techniques such as Medium Pressure Liquid Chromatography (MPLC) or Flash Chromatography are effective for purification, typically using a silica gel stationary phase and a gradient of non-polar to polar solvents (e.g., n-hexane and ethyl acetate).[24]

• Preparative HPLC : For achieving the highest purity, preparative High-Performance Liquid Chromatography is the method of choice. Chiral preparative HPLC can even be used to separate the individual enantiomers of ε-viniferin.[16]

Analytical Quantification

Accurate quantification of ε-viniferin in extracts and final products is predominantly achieved using liquid chromatography.

Standard Protocol: HPLC-UV/DAD

• Instrumentation : A standard HPLC system equipped with a Diode Array Detector (DAD) or a single-wavelength UV detector.

• Column : A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is typically used.

• Mobile Phase : A gradient elution is common, using a mixture of an acidified aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent like acetonitrile or methanol.

• Detection : ε-Viniferin has a characteristic UV absorbance maximum around 324 nm, which is used for its detection and quantification.[13]

• Quantification : Performed by creating a calibration curve with a certified reference standard of (Z)-epsilon-viniferin. For enhanced specificity and sensitivity, particularly in complex matrices, HPLC coupled with Mass Spectrometry (HPLC-MS/MS) is employed.[25][27]

Conclusion

(Z)-epsilon-viniferin stands out as a high-value phytoalexin with significant therapeutic potential. Its biosynthesis, rooted in the plant's response to stress, leads to its primary accumulation in the lignified tissues of a select group of plants, with the common grapevine, Vitis vinifera, being the preeminent source. This in-depth analysis confirms that viticultural waste, specifically pruned grapevine canes and shoots, are not merely agricultural byproducts but are a rich, sustainable, and largely untapped reservoir of ε-viniferin.[15][26] The concentration of this resveratrol dimer can reach several grams per kilogram of dry material, varying with cultivar and environmental conditions.

For researchers and drug development professionals, the ability to harness this natural source is enabled by advanced extraction and analytical methodologies. Techniques like Accelerated Solvent Extraction and Microwave-Assisted Solvent Extraction, coupled with robust HPLC-based quantification, provide a clear and efficient pathway from raw botanical material to purified, quantifiable compound. The continued exploration of these natural sources and the optimization of green extraction technologies will be crucial in unlocking the full potential of (Z)-epsilon-viniferin for pharmaceutical, nutraceutical, and cosmetic applications.

References

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A Technical Guide to the Discovery, Isolation, and Characterization of ε-Viniferin from Vitis vinifera

Abstract: This technical guide provides a comprehensive overview of epsilon-viniferin (ε-viniferin), a significant resveratrol dimer found in Vitis vinifera. As interest in stilbenoids extends beyond resveratrol, ε-viniferin has emerged as a compound with potent biological activities, meriting dedicated study.[1][2] This document details the biosynthesis of ε-viniferin, outlines field-proven methodologies for its extraction and isolation from grapevine canes, and describes the analytical techniques essential for its structural elucidation and quantification. The protocols and insights presented herein are intended to equip researchers, natural product chemists, and drug development professionals with the technical knowledge required to efficiently work with this promising phytochemical.

Introduction: The Significance of ε-Viniferin

Stilbenoids are a class of plant secondary metabolites, with trans-resveratrol being the most widely recognized member.[3][4] These compounds are phytoalexins, synthesized by plants in response to biotic or abiotic stresses such as fungal infections or UV radiation.[5][6] Epsilon-viniferin, a dehydrodimer of trans-resveratrol, is formed through oxidative processes within the plant.[1][7] It is particularly abundant in the woody parts of grapevines (Vitis vinifera), such as canes and stems, which are often agricultural waste products.[8][9][10]

While resveratrol has been the focus of extensive research, its dimer, ε-viniferin, exhibits a range of compelling biological activities, including strong antioxidant, anti-inflammatory, cardioprotective, and neuroprotective properties.[3][11][12] Several studies suggest that ε-viniferin can be more potent than its monomer in certain biological assays, making it a molecule of high interest for nutraceutical and pharmaceutical development.[11][12] However, like many polyphenols, it suffers from low aqueous solubility and bioavailability, presenting a challenge for its application that researchers are seeking to overcome through methods like encapsulation.[5][10] This guide focuses on the foundational steps of obtaining and verifying this compound from its natural source.

Biosynthesis of ε-Viniferin in Vitis vinifera

The formation of ε-viniferin is a direct consequence of the plant's defense mechanisms. The biosynthesis originates from its monomer, trans-resveratrol. In response to stress, the plant's machinery, likely involving peroxidase or laccase enzymes, catalyzes the oxidative coupling of two trans-resveratrol molecules.[5] This dimerization can occur in different ways, leading to various isomers. The coupling that results in ε-viniferin proceeds through the formation of phenoxyl radical intermediates, leading to a specific 8–10' linkage between the two resveratrol units.[5]

Caption: Oxidative dimerization of trans-resveratrol to form ε-viniferin.

Extraction of ε-Viniferin from Grapevine Canes

Grapevine canes, a primary byproduct of viticulture, are an excellent and sustainable source of ε-viniferin.[13][14] The choice of extraction methodology is critical as it directly influences the yield and purity of the resulting extract. The primary goal is to efficiently solubilize stilbenoids while minimizing the co-extraction of interfering compounds.

Causality of Experimental Choices

• Plant Material Preparation: Drying and grinding the grapevine canes are crucial first steps. Drying (e.g., at 50°C) reduces water content, preventing microbial degradation and concentrating the target compounds.[14] Grinding the material to a fine powder (<4 mm) dramatically increases the surface area available for solvent interaction, thereby enhancing extraction efficiency.[15][16]

• Solvent Selection: Stilbenes are polyphenols with moderate polarity. Protic solvents like methanol and ethanol, often mixed with water (e.g., 70-80% alcohol), are highly effective.[16][17] The hydroalcoholic mixture effectively solubilizes stilbenes while the water content can help penetrate the plant cell matrix. Methanol has been shown to be particularly efficient in many studies.[16] Acetone is another option, though it may show different selectivity for various stilbenoids.[16][17]

• Extraction Technique: While simple maceration can be effective, more advanced methods are often employed to increase yield and reduce extraction time. Techniques like Accelerated Solvent Extraction (ASE), which uses elevated temperatures and pressures, can significantly improve efficiency.[16] However, care must be taken as excessive heat (e.g., above 95°C) can lead to the degradation of stilbenes.[13] Extraction at a moderately elevated temperature, such as 50°C, often provides a good balance between yield and compound stability.[16]

Comparative Analysis of Extraction Methods

The selection of an extraction method is a trade-off between yield, time, cost, and scalability. The following table summarizes yields obtained through various techniques as reported in the literature.

Extraction Method	Plant Material	Solvent	Temperature	Yield of ε-Viniferin (g/kg DW)	Reference
Elevated Temperature	V. vinifera cv. Cabernet Moravia (Powder)	Methanol	50°C	~2.26	[16][18]
ASE	V. vinifera cv. Cabernet Moravia (Powder)	Methanol	Not Specified	~2.26	[16][18]
Pressurized Liquid	V. vinifera cv. Pinot Noir (Milled)	Water + 15% Ethanol	95°C	~1.65	[13]
Maceration	V. vinifera cv. Cabernet (Ground)	Ethanol	30°C	Not specified, but effective	[15]
Varietal Average	7 V. vinifera Varieties	Not Specified	Not Specified	3.24 (in high-yield Hibernal variety)	[13]

Protocol 1: Optimized Extraction from Grape Canes

This protocol describes a robust method for obtaining a crude extract rich in ε-viniferin.

• Material Preparation: Collect Vitis vinifera canes post-pruning. Dry them in a ventilated oven at 50°C for 24-48 hours until brittle.[14]

• Grinding: Grind the dried canes using a knife mill to a fine powder (particle size < 4 mm).[15]

• Extraction:

  • Place 50 g of powdered cane material into a 1 L Erlenmeyer flask.

  • Add 500 mL of 80% aqueous methanol (v/v).

  • Seal the flask and place it in an orbital shaker set to 150 rpm at 50°C for 3 hours.[16]

• Filtration: Filter the mixture under vacuum through a Büchner funnel fitted with Whatman No. 1 filter paper to separate the solid residue from the liquid extract.

• Re-extraction (Optional but Recommended): To maximize yield, transfer the solid residue back to the flask and repeat step 3 with fresh solvent. Combine the filtrates from both extractions.

• Solvent Evaporation: Concentrate the combined filtrate using a rotary evaporator at 40°C under reduced pressure until all methanol is removed. The remaining aqueous solution contains the crude stilbene extract.

• Lyophilization: Freeze-dry the aqueous extract to obtain a stable, powdered crude extract ready for purification.

Isolation and Purification of ε-Viniferin

The crude extract contains a complex mixture of compounds. Purification is essential to isolate ε-viniferin for structural confirmation and biological assays. This is typically achieved through chromatographic techniques.

Caption: General workflow for the isolation of ε-viniferin.

Protocol 2: Chromatographic Purification

This two-step protocol uses medium-pressure and high-performance liquid chromatography for high-purity isolation.

• MPLC Fractionation (Primary Purification):

  • Column: A silica gel or C18 reversed-phase column is suitable.

  • Sample Loading: Dissolve the lyophilized crude extract in a minimal amount of methanol. Adsorb this solution onto a small amount of silica gel or C18 sorbent, dry it, and load the powder onto the top of the pre-equilibrated column.

  • Mobile Phase: A gradient elution is most effective. For a C18 column, a typical gradient would be from 20% acetonitrile in water to 100% acetonitrile (both with 0.1% formic acid).

  • Fraction Collection: Collect fractions based on the UV chromatogram (monitoring at ~320 nm).

  • Analysis: Analyze the collected fractions using analytical HPLC to identify those rich in ε-viniferin. Pool the relevant fractions and evaporate the solvent.

• Preparative HPLC (Final Purification):

  • System: A preparative HPLC system equipped with a high-capacity C18 column (e.g., 250 x 20 mm, 5 µm).

  • Sample Injection: Dissolve the enriched fraction from MPLC in the mobile phase and inject it onto the column.

  • Mobile Phase: Use an isocratic or shallow gradient mobile phase optimized from analytical runs to achieve baseline separation of the ε-viniferin peak. A typical mobile phase could be a mixture of acetonitrile and water.

  • Collection: Collect the peak corresponding to ε-viniferin based on retention time.

  • Final Step: Evaporate the solvent from the collected fraction and lyophilize to yield pure ε-viniferin as a powder.[19]

Analytical Characterization

Once isolated, the compound's identity and purity must be rigorously confirmed using modern analytical techniques.

High-Performance Liquid Chromatography (HPLC-PDA)

HPLC with a photodiode array (PDA) detector is the standard method for purity assessment and quantification.

• Principle: The sample is separated on a reversed-phase C18 column. The PDA detector measures the absorbance of the eluent across a range of wavelengths, allowing for both quantification and confirmation of spectral identity. ε-Viniferin exhibits characteristic UV absorbance maxima around 230 nm and 324 nm.[5][20]

• Typical HPLC Parameters:

Parameter	Value	Reference
Column	Reversed-Phase C18 (e.g., 150 x 4.6 mm, 4 µm)	[21]
Mobile Phase	Gradient of Acetonitrile/Methanol and Water (with 0.1-1% Acetic or Formic Acid)	[21][22]
Flow Rate	0.5 - 1.0 mL/min	[21][23]
Detection	PDA at 306 nm or 324 nm	[5][21][23]
Retention Time	Varies with method; typically > 5 min	[20]

Mass Spectrometry (MS)

Mass spectrometry, often coupled with HPLC (LC-MS), provides definitive molecular weight information.

• Principle: The molecule is ionized (e.g., by Electrospray Ionization - ESI) and its mass-to-charge ratio (m/z) is measured. For ε-viniferin (C₂₈H₂₂O₆), the expected exact mass is 454.1365. High-resolution mass spectrometry (HRMS) can confirm the elemental composition.

• Expected Ion: In positive ion mode ESI, the primary ion observed is the protonated molecule [M+H]⁺ at m/z 453.1336.[5] Tandem MS (MS/MS) can be used to fragment the molecule, providing further structural information.[24]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for unambiguous structure elucidation. Both ¹H and ¹³C NMR are required to confirm the identity and stereochemistry of ε-viniferin.

• Principle: NMR spectroscopy maps the carbon and proton framework of a molecule, providing information about chemical environment, connectivity, and stereochemistry.

• Key Spectral Data: The following table summarizes characteristic chemical shifts for trans-ε-viniferin dissolved in deuterated methanol (CD₃OD) or acetone-d₆.[5]

Nucleus	Key Chemical Shifts (δ, ppm)
¹H NMR	Doublets around δ 7.21 and δ 6.83 (para-substituted aromatic ring); complex aromatic and olefinic signals between δ 6.0 and 7.5.
¹³C NMR	Oxygenated aromatic carbons (~δ 159-160); olefinic and aromatic carbons (~δ 103-141); aliphatic carbons of the dihydrofuran ring.

Conclusion

The successful discovery and isolation of ε-viniferin from Vitis vinifera is a multi-step process that hinges on a sound understanding of phytochemistry and analytical science. By selecting appropriate source material like grapevine canes, optimizing extraction conditions to balance yield and stability, and employing a systematic chromatographic purification strategy, researchers can obtain high-purity ε-viniferin. Rigorous characterization using a combination of HPLC-PDA, MS, and NMR is non-negotiable for validating the compound's identity. The methodologies detailed in this guide provide a robust framework for scientists aiming to explore the significant therapeutic potential of this promising resveratrol dimer.

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An In-depth Technical Guide to the Chemical Structure and Stereochemistry of (Z)-ε-Viniferin

For Researchers, Scientists, and Drug Development Professionals

Introduction to (Z)-ε-Viniferin: A Stilbenoid of Significant Interest

(Z)-ε-Viniferin is a naturally occurring polyphenolic compound belonging to the stilbenoid family. As a resveratrol dimer, it is formed through the oxidative cyclization of cis-resveratrol.[1] This complex molecule has garnered considerable attention within the scientific community for its diverse and potent biological activities, including antioxidant, anti-inflammatory, neuroprotective, and cardioprotective properties.[2][3] Found in various plants, notably in grapevine species (Vitis vinifera), (Z)-ε-viniferin represents a promising candidate for the development of novel therapeutics and functional foods.[2][4] A thorough understanding of its intricate chemical structure and stereochemistry is paramount for elucidating its mechanism of action and for the rational design of synthetic analogues with enhanced pharmacological profiles.

The Core Chemical Architecture of (Z)-ε-Viniferin

(Z)-ε-Viniferin possesses the molecular formula C₂₈H₂₂O₆ and a molecular weight of approximately 454.5 g/mol .[1] Its structure is characterized by a complex arrangement of aromatic rings and a dihydrobenzofuran moiety.

Key Structural Features:

• Stilbenoid Backbone: The molecule is fundamentally a dimer of resveratrol, retaining the characteristic C6-C2-C6 backbone of stilbenoids.[5]

• Dihydrobenzofuran Ring System: A key feature is the presence of a 2,3-dihydro-1-benzofuran ring system, which is formed during the oxidative dimerization of two resveratrol units.[1][6]

• Phenolic Hydroxyl Groups: The structure is rich in phenolic hydroxyl groups, which are crucial for its antioxidant activity and its ability to interact with biological targets.

• (Z)-Stilbene Moiety: A defining characteristic is the presence of a stilbene unit with a cis or (Z) configuration at the ethenyl double bond, which significantly influences the molecule's overall shape and biological properties.

Below is a diagram illustrating the core chemical structure of (Z)-ε-Viniferin.

Caption: 2D Chemical Structure of (Z)-ε-Viniferin.

Unraveling the Stereochemistry of (Z)-ε-Viniferin

The stereochemistry of ε-viniferin is a critical aspect that dictates its biological activity. There are two main points of stereochemical complexity: the configuration of the stilbene double bond and the chiral centers within the dihydrobenzofuran ring.

(Z) vs. (E) Isomerism

The "Z" in (Z)-ε-Viniferin refers to the zusammen (together) configuration of the substituents on the ethenyl double bond, indicating that the two aromatic rings are on the same side of the double bond. This is in contrast to the (E)-ε-viniferin (entgegen - opposite) isomer, where the aromatic rings are on opposite sides. The (Z)-isomer is generally less stable and can be formed from the (E)-isomer upon exposure to UV light.[7][8]

Chirality and Enantiomers

The dihydrobenzofuran ring of ε-viniferin contains two chiral centers at positions 2 and 3. This gives rise to the possibility of four stereoisomers.[2][5][7] The relative orientation of the substituents at these centers determines whether the molecule is a cis or trans diastereomer. In the context of (Z)-ε-viniferin, the IUPAC nomenclature specifies the absolute configuration at these centers.

• (-)-cis-ε-viniferin: The IUPAC name is 5-[(2R,3R)-6-hydroxy-2-(4-hydroxyphenyl)-4-[(Z)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol.[1]

• (+)-cis-ε-viniferin: The IUPAC name is 5-[(2S,3S)-6-hydroxy-2-(4-hydroxyphenyl)-4-[(Z)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol.[9]

These two molecules are enantiomers, meaning they are non-superimposable mirror images of each other.

The following diagram illustrates the relationship between the different stereoisomers of ε-viniferin.

Caption: Stereoisomers of ε-Viniferin.

Experimental Protocols for Structure Elucidation

The definitive determination of the chemical structure and stereochemistry of (Z)-ε-viniferin relies on a combination of sophisticated analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom.

¹H-NMR Spectroscopy Protocol:

• Sample Preparation: Dissolve a precisely weighed amount of the purified (Z)-ε-viniferin sample in a suitable deuterated solvent (e.g., CD₃OD, Acetone-d₆).

• Data Acquisition: Acquire the ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 500 MHz or higher) to ensure adequate signal dispersion.

• Spectral Analysis:

  • Chemical Shifts (δ): The position of each signal indicates the electronic environment of the protons. Aromatic protons will resonate in the downfield region, while aliphatic protons on the dihydrofuran ring will appear more upfield.

  • Integration: The area under each peak is proportional to the number of protons it represents.

  • Coupling Constants (J): The splitting pattern of signals reveals the connectivity of protons on adjacent carbons. The magnitude of the coupling constant between the protons at positions 2 and 3 of the dihydrofuran ring is crucial for determining the cis or trans relative stereochemistry. A smaller coupling constant is typically indicative of a cis relationship.

  • 2D NMR Techniques: For unambiguous assignments, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) are employed to establish proton-proton and proton-carbon correlations. NOESY (Nuclear Overhauser Effect Spectroscopy) can be used to determine through-space proximity of protons, further confirming the stereochemistry.[6]

X-ray Crystallography

For an unequivocal determination of the three-dimensional structure, including the absolute stereochemistry, single-crystal X-ray crystallography is the gold standard.[10][11][12]

X-ray Crystallography Workflow:

• Crystallization: The primary and often most challenging step is to grow high-quality single crystals of (Z)-ε-viniferin. This involves screening various solvents, temperatures, and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector.[13]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The positions of the atoms in the crystal lattice are determined by solving the phase problem. The resulting electron density map is then used to build a molecular model, which is refined to best fit the experimental data.[11]

The successful application of X-ray crystallography provides precise bond lengths, bond angles, and torsional angles, offering an unambiguous depiction of the molecule's conformation and absolute stereochemistry in the solid state.

High-Performance Liquid Chromatography (HPLC)

HPLC is an essential tool for the separation and purification of (Z)-ε-viniferin from complex mixtures, such as plant extracts. Chiral HPLC, in particular, is used to separate the enantiomers.[14]

Chiral HPLC Protocol for Enantiomeric Separation:

• Column Selection: Employ a chiral stationary phase (CSP) specifically designed to differentiate between enantiomers.

• Mobile Phase Optimization: Develop an isocratic or gradient mobile phase (e.g., a mixture of hexane and isopropanol) that provides optimal separation of the (-)- and (+)-enantiomers.

• Detection: Use a UV detector set to the wavelength of maximum absorbance for ε-viniferin (around 320 nm) or a mass spectrometer for more sensitive and specific detection.

• Quantification: The enantiomeric excess (ee) can be determined by integrating the peak areas of the two enantiomers.

Synthesis of (Z)-ε-Viniferin

The synthesis of (Z)-ε-viniferin and its analogues is crucial for further biological evaluation and the development of structure-activity relationships.

Biomimetic Synthesis

One common approach is the biomimetic oxidative dimerization of resveratrol.[15] This method mimics the natural biosynthetic pathway.

General Procedure for Oxidative Dimerization:

• Starting Material: Trans-resveratrol is often used as the starting material.

• Oxidizing Agent: A variety of oxidizing agents can be employed, such as iron(III) chloride (FeCl₃) or enzymatic systems like horseradish peroxidase.[16]

• Reaction Conditions: The reaction is typically carried out in a suitable solvent system, and the conditions (temperature, reaction time) are optimized to favor the formation of the desired ε-viniferin isomer.

• Purification: The resulting mixture of oligomers is then separated and purified using chromatographic techniques to isolate (Z)-ε-viniferin.

Total Synthesis

Total synthesis provides a more controlled and flexible route to (Z)-ε-viniferin and its analogues, allowing for systematic modifications of the chemical structure.[15] These multi-step synthetic sequences often involve the strategic use of protecting groups and stereoselective reactions to construct the complex molecular architecture.

Conclusion

(Z)-ε-Viniferin is a structurally complex and biologically significant stilbenoid. A comprehensive understanding of its chemical structure, particularly its stereochemical nuances, is fundamental for advancing research into its therapeutic potential. The application of advanced analytical techniques such as high-field NMR and X-ray crystallography is indispensable for its unambiguous characterization. Furthermore, both biomimetic and total synthesis approaches provide essential tools for accessing this intriguing molecule and its derivatives for further scientific investigation.

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An In-Depth Technical Guide to the Biosynthesis of ε-Viniferin from Resveratrol

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: From Phytoalexin Monomer to Bioactive Dimer

Stilbenoids represent a critical class of plant polyphenols, acting as phytoalexins in defense against biotic and abiotic stresses.[1][2] The cornerstone of this family is trans-resveratrol (3,5,4′-trihydroxystilbene), a compound extensively studied for its myriad of health-promoting properties.[3][4] The biosynthesis of resveratrol is a well-elucidated branch of the phenylpropanoid pathway, beginning with the amino acid L-phenylalanine.[4][5][6] A series of enzymatic steps involving Phenylalanine Ammonia-Lyase (PAL), Cinnamate-4-Hydroxylase (C4H), and 4-Coumarate-CoA Ligase (4CL) produces p-coumaroyl-CoA.[5][7] The key final step is the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA, catalyzed by the enzyme Stilbene Synthase (STS), to yield the characteristic C6-C2-C6 backbone of resveratrol.[4][8][9]

While resveratrol itself is a potent bioactive molecule, its oligomers often exhibit enhanced or novel therapeutic properties.[10][11] Among these, trans-epsilon-viniferin (ε-viniferin), a dehydrodimer of resveratrol, has garnered significant interest for its strong anti-inflammatory, antioxidant, and neuroprotective activities.[12][13] This guide provides a detailed technical examination of the biosynthetic pathway converting resveratrol into ε-viniferin, focusing on the enzymatic mechanisms, experimental protocols for its biocatalytic synthesis, and the analytical techniques required for its purification and characterization.

The Core Mechanism: Enzymatic Oxidative Dimerization

The formation of ε-viniferin from two molecules of trans-resveratrol is an oxidative coupling reaction. This biotransformation does not occur spontaneously but is catalyzed by specific oxidoreductase enzymes, primarily peroxidases and laccases.[14][15][16] The fundamental mechanism involves a one-electron oxidation of the phenolic hydroxyl groups on the resveratrol molecules.[17][18][19] This process generates highly reactive phenoxyl radicals.

The subsequent fate of these radicals dictates the final product. The formation of ε-viniferin occurs via a specific carbon-oxygen and carbon-carbon coupling between two resveratrol radical intermediates, resulting in the characteristic dihydrobenzofuran ring structure that links the two monomeric units. The generally racemic nature of the enzymatically produced ε-viniferin is a key piece of evidence supporting a non-stereospecific radical-mediated coupling mechanism.[10]

Caption: Overall biosynthetic route from L-Phenylalanine to ε-Viniferin.

Key Biocatalysts: Peroxidases and Laccases

The choice of enzyme is the most critical factor in the biocatalytic synthesis of ε-viniferin, influencing reaction efficiency, product distribution, and process sustainability.

Peroxidases

Peroxidases (EC 1.11.1.7), such as the well-characterized Horseradish Peroxidase (HRP), are heme-containing enzymes that catalyze the oxidation of a wide range of substrates using hydrogen peroxide (H₂O₂) as the electron acceptor.[10][20] In the context of ε-viniferin synthesis, the peroxidase catalytic cycle involves the oxidation of the enzyme's resting state by H₂O₂, followed by two successive one-electron reductions of the activated enzyme by two resveratrol molecules, thereby generating the required phenoxyl radicals.

The primary advantage of using peroxidases is their high catalytic activity. However, a significant challenge is the potential for substrate and product diversity. Peroxidase-catalyzed reactions of resveratrol often yield a complex mixture of oligomers, including not only ε-viniferin but also its isomer δ-viniferin, as well as various trimers and tetramers.[10][14][20] This necessitates extensive downstream purification to isolate the target compound. Peroxidases from various sources, including soybean and Momordica charantia, have also been successfully employed for this transformation.[21][22][23]

Caption: Simplified catalytic cycle of peroxidase on resveratrol.

Laccases

Laccases (EC 1.10.3.2) are multi-copper oxidases that offer a "greener" alternative for phenolic coupling reactions.[19][24] Their key advantage lies in their use of molecular oxygen (O₂) as the oxidant, producing only water as a byproduct.[17][18][25] This eliminates the need for co-substrates like H₂O₂, which can cause enzyme inactivation at high concentrations.

Fungal laccases, particularly from white-rot fungi like Trametes versicolor and Myceliophtora thermophyla, have proven effective in catalyzing the dimerization of resveratrol to ε-viniferin.[19][26] Laccase-mediated synthesis can offer improved selectivity compared to peroxidase systems. Reaction conditions, such as pH (typically acidic, around 4.5-5.0), temperature, and the choice of solvent system (including biphasic systems to improve substrate solubility and product recovery), can be optimized to maximize the yield of ε-viniferin.[19] Furthermore, the immobilization of laccases, for instance in nanoflower structures, can significantly enhance their stability, reusability, and even specific activity.[27]

Experimental Methodologies: A Practical Guide

The successful synthesis of ε-viniferin requires carefully controlled experimental conditions. Below are representative protocols for both peroxidase- and laccase-mediated reactions.

Protocol 1: Horseradish Peroxidase (HRP)-Catalyzed Synthesis

This protocol is adapted from methodologies described in the literature for the biotransformation of resveratrol using HRP.[10][20]

1. Materials & Reagents:

• trans-Resveratrol (≥99% purity)

• Horseradish Peroxidase (HRP), lyophilized powder (e.g., Sigma-Aldrich Type VI)

• Hydrogen peroxide (H₂O₂), 30% (w/w) solution

• Sodium acetate buffer (50 mM, pH 5.0)

• Acetone or Methanol (HPLC grade)

• Ethyl acetate (for extraction)

• Sodium thiosulfate (for quenching)

2. Step-by-Step Procedure:

• Substrate Preparation: Prepare a stock solution of trans-resveratrol (e.g., 10 mg/mL) in acetone.

• Reaction Setup: In a glass flask, combine 90 mL of 50 mM sodium acetate buffer (pH 5.0) with 10 mL of the resveratrol stock solution. This creates a final reaction volume of 100 mL with 1 mg/mL resveratrol in a 10% acetone/buffer mixture. Stir the solution gently to ensure homogeneity.

• Enzyme Addition: Add HRP to the reaction mixture to a final concentration of ~10 U/mL. Allow the enzyme to dissolve completely.

• Reaction Initiation: Prepare a dilute solution of H₂O₂ (e.g., 10 mM). Initiate the oxidative dimerization by adding the H₂O₂ solution dropwise to the reaction flask over a period of 4-6 hours using a syringe pump. A typical molar ratio of resveratrol to total H₂O₂ is 1:1.5. Causality Note: Slow addition of H₂O₂ is crucial to prevent rapid, irreversible inactivation of the peroxidase enzyme.

• Incubation: Maintain the reaction at room temperature (~25°C) with continuous gentle stirring for 24 hours. Monitor the reaction progress by taking small aliquots, quenching them, and analyzing via HPLC.

• Reaction Quenching: Terminate the reaction by adding a small amount of solid sodium thiosulfate or a saturated aqueous solution to consume any remaining H₂O₂.

• Extraction: Extract the reaction mixture three times with an equal volume of ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the crude product mixture.

Protocol 2: Laccase-Catalyzed Synthesis

This protocol is based on green chemistry principles using a fungal laccase.[19][26][27]

1. Materials & Reagents:

• trans-Resveratrol (≥99% purity)

• Laccase from Trametes versicolor (e.g., Sigma-Aldrich, ≥0.5 U/mg)

• Sodium acetate buffer (100 mM, pH 4.5)

• Methanol (HPLC grade)

• Ethyl acetate (for extraction)

2. Step-by-Step Procedure:

• Substrate Preparation: Dissolve trans-resveratrol in methanol to create a concentrated stock solution (e.g., 20 mg/mL).

• Reaction Setup: In a flask with a large headspace to ensure sufficient oxygen availability, add 100 mL of 100 mM sodium acetate buffer (pH 4.5). Add the resveratrol stock solution to achieve a final concentration of 0.5-1.0 mg/mL. Self-Validation Note: The final methanol concentration should be kept low (<10% v/v) to minimize enzyme denaturation.

• Reaction Initiation: Add laccase to the mixture to a final concentration of approximately 20-40 U/mL.

• Incubation: Seal the flask with a gas-permeable membrane or leave it open to the air. Incubate at a controlled temperature (e.g., 30-35°C) with vigorous shaking (e.g., 180 rpm) to ensure adequate oxygenation for 24-48 hours. The reaction progress can be visually monitored by a change in color and analytically by HPLC.

• Extraction: After the reaction period, extract the product directly from the aqueous mixture using three portions of ethyl acetate. Combine, wash, dry, and evaporate the organic phase as described in the peroxidase protocol.

Product Purification and Structural Characterization

The crude extract from either synthesis method contains unreacted resveratrol, ε-viniferin, δ-viniferin, and potentially other oligomers. A multi-step purification and characterization workflow is essential.

Caption: Workflow for ε-Viniferin synthesis, purification, and analysis.

1. Purification:

• Column Chromatography: The first purification step typically involves silica gel or polyamide column chromatography.[28] A solvent gradient (e.g., hexane/ethyl acetate or chloroform/methanol) is used to separate the components based on polarity. This step serves to remove the majority of unreacted resveratrol and separate dimers from higher oligomers.

• High-Performance Liquid Chromatography (HPLC): Fractions enriched in ε-viniferin are often subjected to preparative or semi-preparative reversed-phase HPLC (RP-HPLC) to achieve high purity (>98%).

• Specialized Methods: An innovative and inexpensive method involves the use of polyvinylidene fluoride (PVDF) polymer, which selectively adsorbs ε-viniferin from crude extracts while resveratrol remains in solution.[29]

2. Characterization:

• HPLC-DAD: Analytical RP-HPLC with a Diode Array Detector (DAD) is used to assess purity and for initial identification based on the compound's characteristic retention time and UV-Vis absorption spectrum (λmax typically around 324 nm).[1][30]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides definitive confirmation of the molecular weight of ε-viniferin (C₂₈H₂₂O₆, MW = 454.47 g/mol ) and its fragmentation pattern, which helps distinguish it from isomers.[15][31]

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural elucidation of the purified compound, confirming the connectivity and stereochemistry of the dihydrobenzofuran ring system.[1][14]

Comparative Data on Biocatalytic Synthesis

Parameter	Peroxidase-Mediated (HRP)	Laccase-Mediated	Rationale & Insights
Co-substrate	Hydrogen Peroxide (H₂O₂)	Molecular Oxygen (O₂)	Laccase offers a "greener" process, avoiding potential enzyme inactivation by H₂O₂.
Optimal pH	5.0 - 7.0	4.0 - 5.5	The optimal pH is enzyme-specific and critical for maintaining catalytic activity.
Product Profile	Mixture of dimers (ε-, δ-viniferin), trimers, and higher oligomers.[10][20]	Often more selective towards dimer formation, but isomer mixtures are common.[19][26]	Laccases can provide a cleaner product profile, simplifying downstream purification.
Typical Yield	Variable, reported from low to moderate (e.g., ~30%).	Variable, reported yields up to 31%.[27]	Yield is highly dependent on enzyme source, substrate concentration, and reaction conditions.
Key Advantage	High reaction rates.	Sustainable (O₂ as oxidant), no H₂O₂ needed, potential for high stability.	The choice depends on the priority: speed (HRP) vs. sustainability and process stability (Laccase).

Conclusion and Future Perspectives

The biosynthesis of ε-viniferin from resveratrol via oxidative dimerization represents a powerful application of biocatalysis for the production of high-value pharmaceutical and nutraceutical compounds. Both peroxidases and laccases have proven to be effective catalysts, each with distinct advantages and challenges. Laccases, in particular, stand out as a sustainable and robust option, aligning with the principles of green chemistry.

Future research in this field is poised to advance on several fronts. The application of metabolic engineering and synthetic biology to create microbial hosts capable of de novo resveratrol production and its subsequent dimerization could provide a fully integrated and sustainable production platform.[3][6][32][33] Furthermore, protein engineering of peroxidases and laccases could lead to novel enzyme variants with enhanced stereoselectivity, potentially allowing for the synthesis of specific ε-viniferin enantiomers, which may possess distinct biological activities. Continued optimization of bioreactor conditions and immobilization techniques will be key to translating these laboratory-scale syntheses into commercially viable industrial processes.

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An In-Depth Technical Guide to the Physical and Chemical Properties of Viniferin Isomers for Researchers and Drug Development Professionals

Introduction: Unveiling the Potential of Viniferin Isomers in Drug Discovery

Viniferins, a class of stilbenoid oligomers derived from resveratrol, are attracting significant attention within the scientific community for their diverse and potent biological activities.[1][2] These naturally occurring polyphenols, found prominently in grapevines (Vitis vinifera), are synthesized by plants as a defense mechanism against pathogens and environmental stressors.[3][4] The isomeric forms of viniferin, particularly the resveratrol dimers ε-viniferin and δ-viniferin, exhibit a wide spectrum of pharmacological effects, including antioxidant, anti-inflammatory, neuroprotective, and anticancer properties.[5][6] This guide provides a comprehensive technical overview of the core physical and chemical properties of these promising isomers, offering insights crucial for their advancement in preclinical and clinical research. Understanding these fundamental characteristics is paramount for optimizing their isolation, formulation, and ultimately, their therapeutic application.

Structural Elucidation and Biosynthesis: The Genesis of Viniferin Isomers

The primary viniferin isomers of interest, ε-viniferin and δ-viniferin, are dehydrodimers of resveratrol.[3][4] Their biosynthesis predominantly occurs through an oxidative radical coupling of resveratrol molecules, a process that can be catalyzed by plant peroxidases or fungal laccases.[7][8] This dimerization can result in various regioisomeric and stereoisomeric forms, each with unique three-dimensional structures that influence their biological activity.

ε-Viniferin and δ-viniferin are two of the most abundant and well-studied resveratrol dimers.[9] Their distinct linkage patterns, arising from different radical coupling positions on the resveratrol monomer, lead to significant differences in their physicochemical properties and biological activities.

Figure 1: Biosynthetic pathway of ε-viniferin and δ-viniferin from resveratrol.

Comparative Physicochemical Properties

A thorough understanding of the physicochemical properties of viniferin isomers is essential for predicting their absorption, distribution, metabolism, and excretion (ADME) profiles, as well as for designing effective delivery systems.

Property	ε-Viniferin	δ-Viniferin	Reference
Molecular Formula	C₂₈H₂₂O₆	C₂₈H₂₂O₆	[4][10]
Molar Mass	454.47 g/mol	454.47 g/mol	[4][10]
Computed LogP	5.4	5.4	[10][11]
Water Solubility	Extremely poorly soluble	Poorly soluble	[3][12]
UV max (in Methanol)	203, 230, 324 nm	Not explicitly stated	[3]
Melting Point	Not explicitly stated	Not explicitly stated
pKa	Not explicitly stated	Not explicitly stated

Table 1: Comparative Physicochemical Properties of ε-Viniferin and δ-Viniferin.

Chemical Properties and Stability

The chemical stability of viniferin isomers is a critical factor influencing their shelf-life, formulation, and in vivo efficacy. Both isomers are susceptible to degradation under certain conditions.

Key Stability Considerations:

• Photosensitivity: ε-Viniferin is known to undergo UV-induced isomerization, which can alter its biological activity.[3]

• Thermal Stability: High temperatures can lead to the degradation of viniferin isomers over prolonged periods.[13]

• pH Sensitivity: The stability of stilbenoids like viniferins can be influenced by the pH of the environment.[14]

Experimental Protocols

Protocol 1: Determination of Lipophilicity (LogP) by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the octanol-water partition coefficient (LogP), a key indicator of lipophilicity, for viniferin isomers.

Rationale: HPLC-based methods offer a rapid and reproducible alternative to the traditional shake-flask method for LogP determination, requiring smaller sample volumes.[15][16] A reversed-phase HPLC system is used where the retention time of the compound is correlated with its lipophilicity.

Methodology:

• Preparation of Standards:

  • Prepare stock solutions of reference compounds with known LogP values (e.g., a series of alkylbenzenes or other well-characterized drugs) in methanol at a concentration of 1 mg/mL.

  • Prepare a stock solution of the viniferin isomer (ε-viniferin or δ-viniferin) in methanol at a concentration of 1 mg/mL.

• HPLC System and Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (Solvent B) and water (Solvent A), both containing 0.1% formic acid.

  • Gradient Program: A linear gradient from 30% to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at 324 nm for ε-viniferin and an appropriate wavelength for δ-viniferin based on its UV spectrum.

  • Injection Volume: 10 µL.

• Procedure:

  • Inject the standard solutions and the viniferin isomer solution onto the HPLC system.

  • Record the retention time (t_R) for each compound.

  • Determine the dead time (t_0) by injecting a non-retained compound (e.g., uracil).

  • Calculate the capacity factor (k) for each compound using the formula: k = (t_R - t_0) / t_0.

  • Plot a calibration curve of log k versus the known LogP values of the standard compounds.

  • Determine the LogP of the viniferin isomer by interpolating its log k value on the calibration curve.

Figure 2: Workflow for HPLC-based determination of LogP.

Protocol 2: Assessment of Chemical Stability under Stress Conditions

Objective: To evaluate the stability of viniferin isomers under various stress conditions (pH, temperature, and light).

Rationale: This protocol is based on ICH guidelines for stability testing and helps to identify potential degradation pathways and establish appropriate storage and handling conditions.[17][18]

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the viniferin isomer in a suitable solvent (e.g., methanol or DMSO) at a concentration of 1 mg/mL.

• Stress Conditions:

  • pH Stability:

    • Dilute the stock solution in buffers of different pH values (e.g., pH 2, 4, 7.4, and 9).

    • Incubate the solutions at a constant temperature (e.g., 37°C) in the dark.

  • Thermal Stability:

    • Incubate aliquots of the stock solution at different temperatures (e.g., 4°C, 25°C, 40°C, and 60°C) in the dark.

  • Photostability:

    • Expose aliquots of the stock solution to a controlled light source (e.g., a photostability chamber with a combination of fluorescent and UV lamps).

    • Wrap control samples in aluminum foil to protect them from light.

• Time Points:

  • Withdraw samples at various time points (e.g., 0, 1, 3, 7, and 14 days).

• Analysis:

  • Analyze the samples by a validated stability-indicating HPLC method (e.g., the one described in Protocol 1).

  • Quantify the remaining percentage of the parent viniferin isomer and identify any major degradation products by comparing the chromatograms to the initial time point.

• Data Analysis:

  • Plot the percentage of the remaining viniferin isomer against time for each stress condition.

  • Determine the degradation rate and half-life of the isomer under each condition.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural confirmation and identification of viniferin isomers.

Spectroscopic Data	ε-Viniferin	δ-Viniferin	Reference
¹H-NMR (in CD₃OD)	Key signals reported.	δ 7.56 (d, J = 1.6 Hz, 1H), 7.54 (d, J = 8.8 Hz, 2H), 7.52–7.49 (m, 1H), 7.48 (d, J = 8.5 Hz, 1H), 7.13 (d, J = 16.2 Hz, 1H), 6.95 (d, J = 16.2 Hz, 1H), 6.77 (d, J = 8.7 Hz, 2H), 6.49 (d, J = 2.2 Hz, 2H), 6.43 (d, J = 2.2 Hz, 2H), 6.35 (t, J = 2.2 Hz, 1H), 6.18 (t, J = 2.2 Hz, 1H)	[1][3]
¹³C-NMR (in CD₃OD)	Key signals reported.	δ 160.3 (2 C), 159.7 (2 C), 159.6, 154.8, 152.9, 141.0, 136.0, 134.1, 132.1, 129.8, 129.7 (2 C), 128.8, 123.9, 123.0, 118.6, 116.8, 116.4 (2 C), 111.8, 109.2 (2 C), 106.0 (2 C), 103.0 (2 C)	[1][3]
Mass Spectrometry	HRESIMS: m/z 453.1336 [M + H]⁺ (calculated for C₂₈H₂₁O₆)	ESI-MS data available	[1][19]
IR (Infrared)	3393 cm⁻¹ (OH), 1606, 1513, 1443 cm⁻¹ (C=C aromatic), 832 cm⁻¹ (para-disubstituted benzene)	Not explicitly stated	[3]

Table 2: Spectroscopic Data for ε-Viniferin and δ-Viniferin.

Biological Activities and Mechanism of Action

Both ε-viniferin and δ-viniferin exhibit a remarkable range of biological activities, with their antioxidant properties being a cornerstone of their therapeutic potential.

Comparative Antioxidant Activity

The antioxidant capacity of viniferin isomers can be evaluated using various in vitro assays that measure their ability to scavenge free radicals or reduce oxidizing agents.

Assay	ε-Viniferin (IC₅₀)	δ-Viniferin (IC₅₀)	Resveratrol (IC₅₀)	Reference
DPPH Radical Scavenging	80.12 ± 13.79 µM	Higher than ε-viniferin	81.92 ± 9.17 µM	[1][20]
FRAP (Ferric Reducing Antioxidant Power)	28.81 ± 4.15 µM	Not explicitly stated	13.36 ± 0.91 µM	[1]

Table 3: Comparative Antioxidant Activity (IC₅₀ values) of Viniferin Isomers and Resveratrol.

Mechanism of Action: Targeting Key Signaling Pathways

Recent studies have begun to elucidate the molecular mechanisms underlying the biological effects of viniferin isomers. Both ε-viniferin and δ-viniferin have been shown to modulate key signaling pathways involved in cellular protection and homeostasis.

A significant mechanism of action involves the activation of Sirtuin 1 (SIRT1) and Heme Oxygenase-1 (HO-1).[9][21][22] SIRT1, a NAD⁺-dependent deacetylase, plays a crucial role in regulating cellular metabolism, stress resistance, and aging. HO-1 is an enzyme with potent antioxidant and anti-inflammatory properties. The activation of the SIRT1/HO-1 pathway by viniferin isomers contributes to their protective effects in various disease models.

Figure 3: Proposed mechanism of action of viniferin isomers via the SIRT1/HO-1 pathway.

Conclusion and Future Directions

This technical guide has provided a detailed overview of the physical and chemical properties of the key viniferin isomers, ε-viniferin and δ-viniferin. The presented data and experimental protocols offer a foundational resource for researchers and drug development professionals working with these promising natural compounds. While significant progress has been made in understanding their characteristics and biological activities, further research is warranted to fully elucidate their therapeutic potential. Key areas for future investigation include:

• Comprehensive Physicochemical Profiling: A direct, side-by-side comparison of a wider range of physicochemical properties for various viniferin isomers.

• Bioavailability and Metabolism: In-depth studies to understand the ADME profiles of different isomers and their metabolites.

• Structure-Activity Relationship (SAR) Studies: Elucidation of the precise structural features responsible for their diverse biological activities.

• Advanced Formulation Strategies: Development of novel delivery systems to enhance the solubility, stability, and bioavailability of viniferin isomers.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of viniferin isomers for the prevention and treatment of a wide range of human diseases.

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The Discovery of Stilbenoids in Plants: A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth exploration of the discovery of stilbenoids in plants, tailored for researchers, scientists, and professionals in drug development. It delves into the historical context, biosynthetic pathways, chemical diversity, and analytical methodologies that have shaped our understanding of this important class of natural compounds. The content is structured to offer not just a review of the literature, but a practical and insightful resource for scientific application.

Part 1: Unveiling Nature's Arsenal - The Historical Journey of Stilbenoid Discovery

The story of stilbenoids is a compelling narrative of scientific curiosity, serendipity, and the relentless pursuit of knowledge. It begins with the isolation of a single compound and has since blossomed into a vast field of research with profound implications for human health.

The Genesis: The First Isolation of Resveratrol

The first chapter in the history of stilbenoids was written in 1939 by the Japanese scientist Michio Takaoka. He isolated a novel compound from the roots of the white hellebore (Veratrum grandiflorum), which he named resveratrol.[1][2] However, this initial discovery remained largely in academic obscurity for several decades.

The turning point for resveratrol, and indeed for the entire class of stilbenoids, came in the early 1990s. The concept of the "French Paradox" – the observation of low coronary heart disease death rates in France despite a diet high in saturated fats – spurred a search for a scientific explanation. This led to the hypothesis that constituents in red wine might offer cardioprotective effects. In 1992, resveratrol was identified as a key component of red wine, catapulting it into the scientific limelight and igniting a surge of research into its biological activities.

Beyond Resveratrol: The Expanding Stilbenoid Family

The intense focus on resveratrol paved the way for the discovery of a diverse array of other stilbenoids in the plant kingdom.[3] Scientists began to explore various plant species, uncovering a rich tapestry of structurally related compounds. This exploration revealed that stilbenoids are not merely isolated molecules but exist as complex mixtures of monomers, oligomers, and glycosides.

A significant milestone was the identification of pterostilbene , a dimethylated analog of resveratrol, from sandalwood and later in grapes. Pterostilbene exhibited enhanced bioavailability and biological activity compared to its more famous cousin, highlighting the importance of structural modifications in determining the therapeutic potential of stilbenoids.

Further investigations into plant families such as Vitaceae (grapes), Fabaceae (legumes), and Gnetaceae have led to the isolation and characterization of a vast number of stilbenoids, including:

• Piceatannol: A hydroxylated analog of resveratrol with potent antioxidant and anticancer properties.

• Viniferins: A complex group of resveratrol oligomers, including dimers, trimers, and tetramers, with significant biological activities.[4]

• Pinosylvin: A stilbenoid found in pines with strong antifungal and antibacterial properties.

The discovery of these and many other stilbenoids has transformed our understanding of plant secondary metabolism and provided a rich pipeline of natural compounds for drug discovery.

Part 2: The Blueprint of Life - Biosynthesis of Stilbenoids in Plants

The remarkable diversity of stilbenoids originates from a conserved biosynthetic pathway known as the phenylpropanoid pathway. Understanding this pathway is crucial for researchers seeking to manipulate stilbenoid production in plants or to engineer their synthesis in microbial systems.

The Phenylpropanoid Pathway: The Gateway to Stilbenoid Synthesis

The journey to stilbenoid synthesis begins with the amino acid phenylalanine. A series of enzymatic reactions converts phenylalanine into cinnamoyl-CoA, a key intermediate in the biosynthesis of a wide range of phenolic compounds.

The core of stilbenoid biosynthesis is catalyzed by the enzyme stilbene synthase (STS) . This enzyme facilitates a condensation reaction between one molecule of cinnamoyl-CoA (or a related derivative) and three molecules of malonyl-CoA to form the characteristic C6-C2-C6 backbone of stilbenoids.[5]

The expression and activity of STS are tightly regulated and are often induced in response to biotic and abiotic stresses, such as fungal infection, UV radiation, and mechanical damage. This inducibility underscores the role of stilbenoids as phytoalexins – plant defense compounds.

Generating Diversity: The Enzymatic Toolkit for Stilbenoid Modification

The basic stilbenoid scaffold produced by STS serves as a template for a wide range of enzymatic modifications, leading to the vast chemical diversity observed in nature. These modifications include:

• Hydroxylation: The addition of hydroxyl groups to the aromatic rings, often enhancing antioxidant activity.

• Methylation: The addition of methyl groups, which can increase lipophilicity and bioavailability, as seen in pterostilbene.

• Glycosylation: The attachment of sugar moieties, which can affect solubility and stability.

• Prenylation: The addition of prenyl groups, which can enhance membrane permeability and biological activity.

• Oligomerization: The coupling of monomeric units to form dimers, trimers, and higher-order oligomers with unique biological properties.

The interplay of these enzymatic modifications results in a combinatorial explosion of stilbenoid structures, each with its own distinct physicochemical properties and biological activities.

Part 3: From Plant to Pipette - Methodologies for Stilbenoid Research

The discovery and characterization of stilbenoids have been intrinsically linked to the development of sophisticated analytical techniques. This section provides a guide to the key experimental workflows and protocols used in stilbenoid research.

Extraction and Isolation: A Step-by-Step Protocol

The initial step in studying stilbenoids from a plant source is their efficient extraction and subsequent isolation. The choice of solvent and extraction method is critical and depends on the specific stilbenoids of interest and the plant matrix.

General Protocol for Stilbenoid Extraction:

• Sample Preparation: Plant material (e.g., leaves, stems, roots, fruits) is harvested, washed, and dried. For optimal extraction, the material is typically ground into a fine powder.

• Solvent Selection: A common solvent system for extracting a broad range of stilbenoids is a mixture of ethanol and water (e.g., 80% ethanol).[6] For less polar stilbenoids, solvents like acetone or methanol may be more effective.

• Extraction Method:

  • Maceration: The powdered plant material is soaked in the chosen solvent for an extended period (e.g., 24-48 hours) at room temperature with occasional agitation.

  • Soxhlet Extraction: This continuous extraction method uses a smaller volume of solvent and is more efficient than maceration.

  • Ultrasound-Assisted Extraction (UAE): This technique uses ultrasonic waves to disrupt cell walls and enhance solvent penetration, leading to faster and more efficient extraction.[6]

  • Microwave-Assisted Extraction (MAE): Microwaves are used to heat the solvent and plant material, accelerating the extraction process.

• Filtration and Concentration: The extract is filtered to remove solid plant debris. The solvent is then removed under reduced pressure (e.g., using a rotary evaporator) to yield a crude extract.

• Purification: The crude extract is a complex mixture of compounds. Further purification is necessary to isolate individual stilbenoids. This is typically achieved using chromatographic techniques:

  • Column Chromatography: A glass column is packed with a stationary phase (e.g., silica gel or Sephadex LH-20), and the crude extract is applied to the top. A solvent or a gradient of solvents is passed through the column to separate the compounds based on their polarity.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is a high-resolution technique used for the final purification of individual stilbenoids.

Structural Elucidation: Deciphering the Molecular Architecture

Once a pure stilbenoid is isolated, its chemical structure must be determined. This is achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• Mass Spectrometry (MS): MS provides information about the molecular weight of the compound and its fragmentation pattern. High-resolution MS (HR-MS) can determine the elemental composition of the molecule with high accuracy.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for determining the complete three-dimensional structure of a molecule. A suite of 1D and 2D NMR experiments is typically employed:

  • ¹H NMR: Provides information about the number and chemical environment of protons in the molecule.

  • ¹³C NMR: Provides information about the carbon skeleton.

  • COSY (Correlation Spectroscopy): Shows correlations between protons that are coupled to each other (typically on adjacent carbons).

  • HSQC (Heteronuclear Single Quantum Coherence): Shows correlations between protons and the carbons to which they are directly attached.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is crucial for piecing together the molecular structure.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which is important for determining stereochemistry.

By carefully analyzing the data from these spectroscopic techniques, the exact structure of a newly discovered stilbenoid can be elucidated.

Part 4: The Promise of Stilbenoids - Applications in Drug Development

The diverse biological activities of stilbenoids have made them a focal point of interest for the development of new therapeutic agents. Their potential applications span a wide range of diseases, from cancer to neurodegenerative disorders.

A Spectrum of Biological Activities

Stilbenoids exhibit a remarkable array of pharmacological effects, including:

• Antioxidant Activity: Many stilbenoids are potent scavengers of free radicals and can protect cells from oxidative damage.

• Anti-inflammatory Activity: Stilbenoids can modulate inflammatory pathways, such as the NF-κB and MAPK signaling pathways, and reduce the production of pro-inflammatory cytokines.[2]

• Anticancer Activity: Stilbenoids have been shown to inhibit the proliferation of cancer cells, induce apoptosis (programmed cell death), and prevent metastasis.

• Cardioprotective Effects: As exemplified by resveratrol, stilbenoids can protect the cardiovascular system through various mechanisms, including improving endothelial function and reducing platelet aggregation.

• Neuroprotective Effects: Stilbenoids have shown promise in protecting against neurodegenerative diseases like Alzheimer's and Parkinson's by reducing oxidative stress and inflammation in the brain.

Structure-Activity Relationships: Designing Better Drugs

A key aspect of stilbenoid research for drug development is understanding the relationship between their chemical structure and their biological activity. For example:

• The number and position of hydroxyl groups on the aromatic rings significantly influence antioxidant activity.

• Methylation, as in pterostilbene, can enhance oral bioavailability and metabolic stability.

• Oligomerization can lead to compounds with novel mechanisms of action and increased potency.

By understanding these structure-activity relationships, medicinal chemists can design and synthesize novel stilbenoid analogs with improved therapeutic properties.

Quantitative Data on Stilbenoid Content in Selected Plants

The concentration of stilbenoids can vary significantly between different plant species and even between different cultivars of the same species. The following table provides a summary of the stilbenoid content in some common plant sources.

Plant Source	Stilbenoid(s)	Concentration Range (µg/g dry weight)	Reference
Grape (Vitis vinifera) skin	trans-Resveratrol	1.5 - 7.0	[5]
Grape (Vitis vinifera) cane	trans-Resveratrol, ε-viniferin	6030 (Resveratrol), 2260 (ε-viniferin)	[7]
Muscadine Grape (Vitis rotundifolia)	t-piceid, t-resveratrol, ε-viniferins, t-pterostilbene	1.73 - 270.20 (total stilbenoids)	[5]
Peanut (Arachis hypogaea)	Resveratrol	0.02 - 1.92	[8]
Blueberry (Vaccinium spp.)	Pterostilbene, Resveratrol	0.004 - 0.52 (Pterostilbene)	[8]
Mulberry (Morus alba) leaves	Oxyresveratrol, Resveratrol	Varies	[9]

Note: These values are approximate and can be influenced by factors such as plant variety, growing conditions, and extraction method.

Conclusion

The discovery of stilbenoids in plants has opened up a rich and exciting field of scientific inquiry. From the initial isolation of resveratrol to the ongoing exploration of complex oligomers, our understanding of these remarkable natural compounds continues to grow. For researchers and drug development professionals, stilbenoids represent a treasure trove of chemical diversity and therapeutic potential. By leveraging the knowledge of their history, biosynthesis, and biological activities, and by employing robust analytical methodologies, the scientific community is well-positioned to unlock the full potential of stilbenoids for the benefit of human health.

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The Sentinel Molecule: A Technical Guide to (Z)-epsilon-Viniferin's Role as a Phytoalexin

This guide provides an in-depth exploration of (Z)-epsilon-viniferin, a key phytoalexin in plant defense. Tailored for researchers, scientists, and drug development professionals, this document elucidates the biosynthesis, mechanism of action, and experimental methodologies associated with this pivotal stilbenoid. We will delve into the causality behind experimental choices, presenting a narrative grounded in scientific integrity and practical application.

I. Introduction: The Chemical Fortress of Plants

Plants, being sessile organisms, have evolved a sophisticated and dynamic chemical arsenal to defend against a barrage of environmental threats, including pathogenic microorganisms. A crucial component of this defense system is the production of phytoalexins – low molecular weight, antimicrobial compounds that are synthesized de novo and accumulate at the site of infection. Among the diverse families of phytoalexins, the stilbenoids, particularly those found in grapevine (Vitis vinifera), have garnered significant scientific attention. This guide focuses on a prominent member of this family, (Z)-epsilon-viniferin, a resveratrol dimer that plays a critical role in the plant's immune response.

(Z)-epsilon-viniferin is a stilbenoid characterized by its C28H22O6 molecular formula. It is a dimer of the more widely known resveratrol and exists as a cis-isomer.[1] Its accumulation in plants, particularly in response to biotic and abiotic stressors, underscores its function as a phytoalexin.[2] This document will provide a comprehensive overview of the current understanding of (Z)-epsilon-viniferin, from its biosynthesis to its antifungal properties and the methodologies used to study it.

II. Biosynthesis of (Z)-epsilon-Viniferin: A Response to Invasion

The production of (Z)-epsilon-viniferin is a tightly regulated process initiated by the plant's recognition of pathogen-associated molecular patterns (PAMPs) or damage-associated molecular patterns (DAMPs). This recognition triggers a signaling cascade that leads to the activation of defense-related genes, including those responsible for stilbenoid biosynthesis.

The biosynthetic pathway of (Z)-epsilon-viniferin begins with the production of its monomeric precursor, resveratrol. This occurs via the phenylpropanoid pathway, where the enzyme stilbene synthase (STS) catalyzes the condensation of p-coumaroyl-CoA and malonyl-CoA.[3] Grapevine possesses an unusually large family of STS genes, allowing for a robust and diverse production of stilbenes in response to stress.

The conversion of resveratrol to epsilon-viniferin is an oxidative dimerization process. This crucial step is catalyzed by peroxidases or laccases, which generate resveratrol radicals that then couple to form the dimer.[3][4] The formation of different viniferin isomers, including delta-viniferin, can also occur through this radical-mediated mechanism.[4][5][6]

Caption: Biosynthesis of (Z)-epsilon-Viniferin from precursors.

III. The Phytoalexin in Action: Antifungal and Antioxidant Properties

The primary role of (Z)-epsilon-viniferin as a phytoalexin lies in its potent antifungal activity. It acts as a crucial defender against pathogenic fungi, most notably Plasmopara viticola, the causative agent of downy mildew in grapevines.[7][8] The accumulation of viniferins at the site of infection is a hallmark of resistant grapevine cultivars.[7][8]

While the precise mechanism of its antifungal action is still under investigation, it is believed to involve the disruption of fungal cell membranes and the inhibition of key metabolic processes. The lipophilic nature of stilbenes allows them to intercalate into the lipid bilayer of fungal membranes, leading to increased permeability and eventual cell death.

In addition to its direct antimicrobial effects, (Z)-epsilon-viniferin also exhibits significant antioxidant properties.[9] Oxidative burst is a common plant defense response, generating reactive oxygen species (ROS) that can be toxic to both the pathogen and the host cells. The ability of (Z)-epsilon-viniferin to scavenge these ROS helps to mitigate oxidative damage to the plant tissues during an infection.[9]

Quantitative Antifungal Activity of Stilbenoids

Compound	Pathogen	Activity Metric	Value (µM)	Reference
δ-Viniferin	Plasmopara viticola	ED50 (Zoospore Mobility)	14.6	[7]
δ-Viniferin	Plasmopara viticola	ED50 (Disease Development)	14.7	[7]
Pterostilbene	Plasmopara viticola	ED50 (Zoospore Mobility)	28.3	[7]
Pterostilbene	Plasmopara viticola	ED50 (Disease Development)	12.7	[7]

IV. Experimental Methodologies: A Practical Guide

The study of (Z)-epsilon-viniferin requires robust and reproducible experimental protocols. This section provides detailed methodologies for the elicitation, extraction, purification, and functional analysis of this important phytoalexin.

A. Elicitation of (Z)-epsilon-Viniferin in Grapevine Cell Cultures

The controlled induction of phytoalexin production in plant cell cultures is a powerful tool for studying their biosynthesis and regulation. Biotic and abiotic elicitors can be used to stimulate the production of (Z)-epsilon-viniferin in grapevine cell suspension cultures.

Protocol for Elicitation in Vitis vinifera Cell Suspension Culture:

• Establishment of Cell Culture: Initiate a cell suspension culture of Vitis vinifera (e.g., cv. Váh or Italia) in a suitable medium such as Gamborg's B5 medium supplemented with appropriate plant growth regulators (e.g., 0.2 mg/L NAA and 1 mg/L KIN).[5]

• Subculture: Maintain the cell culture by subculturing every 14-21 days.

• Elicitor Preparation: Prepare sterile stock solutions of elicitors. Effective biotic elicitors include cellulase from Trichoderma viride (e.g., 100 mg/L) or a cell wall homogenate from Fusarium oxysporum.[4] Methyl jasmonate (e.g., 100 µM) is a potent abiotic elicitor.[5]

• Elicitation: In the exponential growth phase (e.g., day 6 of culture), add the sterile elicitor to the cell suspension culture.[4]

• Incubation and Sampling: Incubate the elicited cultures under standard conditions (e.g., 25°C in the dark on a rotary shaker). Collect cell and media samples at various time points (e.g., 2, 5, and 7 days post-elicitation) to monitor viniferin production.[3]

• Analysis: Analyze the samples for (Z)-epsilon-viniferin content using HPLC or LC-MS.

Caption: Workflow for the elicitation of (Z)-epsilon-viniferin.

B. Extraction and Purification of (Z)-epsilon-Viniferin

Obtaining pure (Z)-epsilon-viniferin is essential for detailed structural and functional studies. The following protocol outlines a general procedure for its extraction from grapevine canes, a rich source of this compound.

Protocol for Extraction and Purification:

• Sample Preparation: Dry grapevine canes at a controlled temperature (e.g., 40°C) and grind them into a fine powder.

• Extraction: Perform a solid-liquid extraction using an appropriate solvent. A mixture of ethanol and water (e.g., 80:20 v/v) is effective. The extraction can be enhanced by ultrasonication.

• Filtration and Concentration: Filter the extract to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Liquid-Liquid Partitioning: Resuspend the concentrated extract in a water-ethanol mixture and partition it against a non-polar solvent like n-hexane to remove lipids and chlorophyll.

• Chromatographic Purification: Further purify the extract using chromatographic techniques.

  • Column Chromatography: Use a silica gel column with a gradient of ethyl acetate in hexane to separate different classes of compounds.

  • High-Performance Liquid Chromatography (HPLC): For high-purity isolation, use a reversed-phase C18 column with a mobile phase gradient of acetonitrile in water, both containing a small amount of formic acid (e.g., 0.1%). Monitor the eluent at the appropriate wavelength for stilbenes (around 320 nm).

• Identification and Quantification: Identify the (Z)-epsilon-viniferin peak based on its retention time and UV spectrum compared to a standard. Quantify the compound using a calibration curve. Further confirmation of the structure can be achieved using mass spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

C. In Vitro Antifungal Assay

Evaluating the antifungal activity of (Z)-epsilon-viniferin is crucial to understanding its role as a phytoalexin. The following is a general protocol for an in vitro antifungal assay against a filamentous fungus.

Protocol for In Vitro Antifungal Assay:

• Fungal Culture: Grow the target fungus (e.g., Plasmopara viticola cannot be cultured on artificial media, so a surrogate filamentous fungus like Botrytis cinerea or a different assay for P. viticola zoospore mobility would be used) on a suitable agar medium (e.g., Potato Dextrose Agar - PDA).[7]

• Spore Suspension Preparation: Prepare a spore suspension of the fungus in sterile distilled water and adjust the concentration to a known value (e.g., 10^5 spores/mL).

• Preparation of Test Compound: Dissolve the purified (Z)-epsilon-viniferin in a suitable solvent (e.g., DMSO or ethanol) to create a stock solution. Prepare a series of dilutions to test a range of concentrations.

• Agar Well Diffusion Assay:

  • Pour molten PDA into sterile petri dishes and allow it to solidify.

  • Spread a known volume of the fungal spore suspension evenly over the agar surface.

  • Create wells in the agar using a sterile cork borer.

  • Add a known volume of each dilution of the (Z)-epsilon-viniferin solution to the wells.

  • Include a solvent control (well with only the solvent) and a positive control (a known antifungal agent).

• Incubation: Incubate the plates at an optimal temperature for fungal growth (e.g., 25°C) for a specified period (e.g., 3-7 days).

• Measurement of Inhibition: Measure the diameter of the zone of inhibition (the area around the well where fungal growth is prevented) for each concentration.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible fungal growth. This can be determined by visual inspection or by measuring the optical density in a liquid culture-based assay.

V. Conclusion and Future Perspectives

(Z)-epsilon-viniferin stands as a testament to the intricate and effective defense strategies employed by plants. Its role as a phytoalexin in grapevine, particularly against devastating pathogens like Plasmopara viticola, highlights its importance in plant health and agriculture. The elucidation of its biosynthetic pathway and mechanism of action opens avenues for the development of novel, natural fungicides and for the genetic improvement of crop resistance.

The methodologies outlined in this guide provide a framework for the continued investigation of (Z)-epsilon-viniferin and other phytoalexins. Future research should focus on a more detailed understanding of its mode of action at the molecular level, its synergistic effects with other defense compounds, and the potential for its biotechnological production. As we continue to unravel the complexities of plant-pathogen interactions, the study of sentinel molecules like (Z)-epsilon-viniferin will undoubtedly play a pivotal role in shaping the future of sustainable agriculture and drug discovery.

VI. References

• Parage, C., Tavares, R., Rety, S., Baltenweck-Guyot, R., Poutaraud, A., Heintz, D., & Lugan, R. (2012). Structural, functional, and evolutionary analysis of the unusually large stilbene synthase gene family in grapevine. Plant molecular biology, 80(3), 261–277.

• Sak, M., Kanukova, Š., Kšiňan, S., & Gálová, E. (2021). Biotic and Abiotic Elicitors of Stilbenes Production in Vitis vinifera L. Cell Culture. Plants (Basel, Switzerland), 10(3), 490.

• Cai, Z., Li, X., Katsuno, T., & Ueno, T. (2011). Effects of elicitors on the production of resveratrol and viniferins in cell cultures of Vitis vinifera L. cv Italia. Journal of agricultural and food chemistry, 59(19), 10660–10666.

• Jeandet, P., Clément, C., Courot, E., & Cordelier, S. (2013). Modulation of stilbene phytoalexin biosynthesis in elicited grapevine cell suspension cultures. Plant physiology and biochemistry : PPB, 72, 131–138.

• Pezet, R., Gindro, K., Viret, O., & Spring, J. L. (2004). Effects of resveratrol, viniferins and pterostilbene on Plasmopara viticola zoospore mobility and disease development. VITIS-Journal of Grapevine Research, 43(3), 145-148.

• Jeong, D., Krishna, V., & Kim, S. W. (2021). Highly Efficient Bioconversion of trans-Resveratrol to δ-Viniferin Using Conditioned Medium of Grapevine Callus Suspension Cultures. Molecules (Basel, Switzerland), 26(16), 4983.

• Sak, M., Kanukova, Š., Kšiňan, S., & Gálová, E. (2021). Production of ε-viniferin and δ-viniferin in control and elicited grapevine cell suspension cultures on the 8th, 11th, and 13th day of cultivation, that is, 2, 5, and 7 days after elicitation. [Figure]. In: Biotic and Abiotic Elicitors of Stilbenes Production in Vitis vinifera L. Cell Culture. Plants, 10(3), 490.

• Gindro, K., Pezet, R., & Viret, O. (2008). Histological study of the effect of chitosan on the development of Botrytis cinerea in grapevine leaves. Mycological Research, 112(Pt 10), 1181–1188.

• Cai, Z., Li, X., Katsuno, T., & Ueno, T. (2012). Elicitation, an effective strategy for the biotechnological production of bioactive high-added value compounds in plant cell factories. Molecules (Basel, Switzerland), 17(10), 11473–11502.

• Jeandet, P., Douillet-Breuil, A. C., Bessis, R., Debord, S., Sbaghi, M., & Adrian, M. (2002). Use of elicitors and beneficial bacteria to induce and prime the stilbene phytoalexin response: applications to grapevine disease resistance. Molecules (Basel, Switzerland), 7(1), 121–147.

• Malacarne, G., Vrhovsek, U., Zulini, L., Czemmel, S., Mattivi, F., & Moser, C. (2011). Resistance to Plasmopara viticola in a grapevine segregating population is associated with stilbenoid accumulation and with specific host transcriptional responses. BMC plant biology, 11, 174.

• Douillet-Breuil, A. C., Jeandet, P., Adrian, M., & Bessis, R. (1999). Changes in the phytoalexin content of various Vitis spp. in response to ultraviolet C elicitation. Journal of agricultural and food chemistry, 47(10), 4456–4461.

• Harm, A., Kassemeyer, H. H., & Seibicke, T. (2011). Traditional and emerging approaches for disease management of Plasmopara viticola, causal agent of downy mildew of grape. Phytopathology, 101(11), 1268–1277.

• Gatto, M. A., Ippolito, A., & Linsalata, V. (2020). Antifungal Activity of Phenolic and Polyphenolic Compounds from Different Matrices of Vitis vinifera L. against Human Pathogens. Molecules (Basel, Switzerland), 25(16), 3748.

• PubChem. (n.d.). (Z)-epsilon-Viniferin. National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• Wikipedia. (2023, December 15). Plasmopara viticola. In Wikipedia. [Link]

• Beaumont, P., Courtois, A., Atgie, C., & Krisa, S. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. Journal of physiology and biochemistry, 78(2), 435–448.

• Biais, B., Krisa, S., Cluzet, S., Da Costa, G., Waffo-Teguo, P., Mérillon, J. M., & Richard, T. (2017). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Molecules (Basel, Switzerland), 22(8), 1339.

• Wijesinghe, G. K., & Premakumara, G. A. S. (2019). Antifungal activity of plant-based extracts against Colletotrichum musae, Botryodiplodia theobromae and Rhizopus stolonifer and potential application as a fruit coating. Journal of the National Science Foundation of Sri Lanka, 47(1), 55-62.

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A Guide to the Initial Spectroscopic Analysis of (Z)-epsilon-Viniferin

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

(Z)-epsilon-Viniferin, a cis-isomer of a resveratrol dimer, is a stilbenoid of significant interest within the scientific community due to its potential therapeutic properties, including antioxidant and anti-inflammatory activities. As a naturally occurring polyphenolic compound found in various plant species, its precise structural elucidation is paramount for advancing research into its biological functions and potential applications in drug development. This in-depth technical guide provides a comprehensive overview of the initial spectroscopic analysis of (Z)-epsilon-Viniferin. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols required to confidently identify and characterize this promising molecule. This guide emphasizes the causality behind experimental choices, ensuring a robust and self-validating analytical approach.

Introduction: The Significance of (Z)-epsilon-Viniferin

(Z)-epsilon-Viniferin is a member of the stilbenoid family, a class of polyphenolic compounds characterized by a C6-C2-C6 backbone. It is a dimer of resveratrol, formed through the oxidative cyclization of cis-resveratrol.[1] Found in plants such as Paeonia lactiflora and Upuna borneensis, (Z)-epsilon-Viniferin, along with its isomers, has garnered attention for its diverse biological activities, which include anti-inflammatory, antioxidant, and potential neuroprotective effects.[1][2][3][4]

The stereochemistry of epsilon-viniferin, particularly the orientation at the dihydrofuran ring, gives rise to cis and trans isomers. The "(Z)" designation in (Z)-epsilon-Viniferin refers to the cis configuration of the substituents on the double bond within the stilbene moiety. This seemingly subtle structural difference can have a profound impact on the molecule's biological activity and pharmacokinetic profile. Therefore, unambiguous spectroscopic characterization is a critical first step in any research endeavor involving this compound.

This guide will detail the application of key spectroscopic techniques for the structural elucidation of (Z)-epsilon-Viniferin, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Ultraviolet-Visible (UV-Vis) Spectroscopy, and Infrared (IR) Spectroscopy.

Core Spectroscopic Workflow for Structural Elucidation

The initial spectroscopic analysis of a purified sample suspected to be (Z)-epsilon-Viniferin should follow a logical and systematic workflow to ensure accurate and comprehensive characterization. The interplay between different spectroscopic techniques provides complementary information, leading to a confident structural assignment.

Caption: A logical workflow for the initial spectroscopic analysis of (Z)-epsilon-Viniferin.

Mass Spectrometry (MS): Determining the Molecular Blueprint

Mass spectrometry is the first-line technique to determine the molecular weight and elemental composition of the isolated compound, providing strong evidence for the presence of (Z)-epsilon-Viniferin.

Theoretical Basis

For (Z)-epsilon-Viniferin (C₂₈H₂₂O₆), the expected monoisotopic mass is approximately 454.1416 g/mol .[1][5] High-resolution mass spectrometry (HRMS) techniques like Time-of-Flight (TOF) or Orbitrap are crucial for obtaining accurate mass measurements, which in turn allow for the confident determination of the elemental formula. Electrospray ionization (ESI) is a soft ionization technique well-suited for polyphenols, minimizing fragmentation and preserving the molecular ion.[2]

Experimental Protocol: LC-ESI-HRMS

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an ESI source.

• Sample Preparation:

  • Dissolve a small amount of the purified compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• LC Parameters:

  • Column: A C18 reversed-phase column is typically used for the separation of stilbenoids.

  • Mobile Phase: A gradient of water (A) and acetonitrile or methanol (B), both often containing a small amount of formic acid (e.g., 0.1%) to improve ionization.

  • Flow Rate: Typically 0.2-0.5 mL/min.

  • Injection Volume: 1-5 µL.

• MS Parameters:

  • Ionization Mode: Both positive ([M+H]⁺) and negative ([M-H]⁻) ion modes should be tested, although negative mode is often more sensitive for polyphenols.[2]

  • Capillary Voltage: 2.5-3.5 kV.

  • Source Temperature: 100-150 °C.

  • Desolvation Gas Flow: Set according to instrument specifications.

  • Mass Range: Scan from m/z 100 to 1000.

• Data Analysis:

  • Identify the peak corresponding to the molecular ion. For (Z)-epsilon-Viniferin, this would be [M+H]⁺ at m/z 455.1495 or [M-H]⁻ at m/z 453.1338.

  • Utilize the instrument's software to calculate the elemental composition from the accurate mass measurement.

  • Analyze the fragmentation pattern (MS/MS) to gain further structural insights. The fragmentation of the deprotonated molecular ion of ε-viniferin at m/z 453 has been reported to yield a fragment ion at m/z 227, corresponding to the resveratrol moiety.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of (Z)-epsilon-Viniferin, providing detailed information about the carbon-hydrogen framework and the stereochemistry of the molecule.

Theoretical Basis

The chemical shifts (δ) and coupling constants (J) in ¹H NMR spectra reveal the electronic environment and connectivity of protons. ¹³C NMR provides information on the carbon skeleton. Two-dimensional (2D) NMR experiments, such as COSY, HSQC, and HMBC, are essential for establishing the complete connectivity of the molecule. For differentiating between cis and trans isomers, the coupling constants of the vinylic protons are particularly informative.

Experimental Protocol: 1D and 2D NMR

• Instrumentation: A high-field NMR spectrometer (≥400 MHz) is recommended for better signal dispersion.

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., acetone-d₆, methanol-d₄, or DMSO-d₆).

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00).

  • Transfer the solution to a 5 mm NMR tube.

• 1D NMR Acquisition:

  • ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts, integrations, and coupling patterns of all protons.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify all unique carbon environments.

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): To identify proton-proton spin coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton-carbon pairs.[6]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) proton-carbon correlations, which is crucial for connecting different spin systems.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Can be used to determine the spatial proximity of protons, aiding in stereochemical assignments.

Data Interpretation

Table 1: Expected Spectroscopic Data Summary for (Z)-epsilon-Viniferin

Spectroscopic Technique	Expected Observation	Reference
HRMS (ESI)	[M+H]⁺ at m/z 455.1495 or [M-H]⁻ at m/z 453.1338	[7]
UV-Vis (in Methanol)	λmax around 230 and 320 nm	[7]
IR (KBr Pellet)	~3400 cm⁻¹ (O-H stretch), ~1600 cm⁻¹ (C=C aromatic stretch)	[7]
¹H NMR	Complex aromatic and aliphatic signals. Vinylic protons with a cis-coupling constant.	[7]
¹³C NMR	Signals corresponding to 28 carbon atoms, including aromatic, vinylic, and aliphatic carbons.	[7]

UV-Visible (UV-Vis) Spectroscopy: Probing the Chromophore

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and is a quick method to confirm the presence of the polyphenolic chromophore characteristic of stilbenoids.

Theoretical Basis

The extended π-system of the stilbene backbone in (Z)-epsilon-Viniferin gives rise to characteristic absorption bands in the UV-Vis region. The position and intensity of these bands can be influenced by the solvent and the pH.

Experimental Protocol

• Instrumentation: A standard UV-Vis spectrophotometer.

• Sample Preparation:

  • Prepare a dilute solution of the purified compound in a UV-transparent solvent, typically methanol or ethanol. The concentration should be adjusted to yield an absorbance between 0.2 and 0.8.

  • Use the same solvent as a blank for baseline correction.

• Data Acquisition:

  • Scan the sample over a wavelength range of 200-600 nm.

  • Record the wavelengths of maximum absorbance (λmax). For trans-ε-viniferin in methanol, λmax values are observed at 203, 230, and 324 nm.[7]

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy is used to identify the functional groups present in the molecule by detecting their characteristic vibrational frequencies.

Theoretical Basis

The IR spectrum of (Z)-epsilon-Viniferin is expected to show characteristic absorption bands for the hydroxyl (-OH) groups, aromatic C-H and C=C bonds, and the C-O bonds of the ether linkage in the dihydrofuran ring.

Experimental Protocol: FTIR-ATR or KBr Pellet

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount of the dry sample (1-2 mg) with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample holder or clean ATR crystal.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Interpretation:

  • Look for a broad band around 3400 cm⁻¹ corresponding to the O-H stretching of the phenolic hydroxyl groups.

  • Observe sharp peaks in the 1610-1450 cm⁻¹ region, indicative of aromatic C=C stretching.

  • The region between 850-800 cm⁻¹ can also show bands related to the aromatic rings.[8]

Conclusion: A Multi-faceted Approach to Structural Confirmation

The initial spectroscopic analysis of (Z)-epsilon-Viniferin requires a multi-faceted approach, integrating data from mass spectrometry, NMR, UV-Vis, and IR spectroscopy. Each technique provides a unique piece of the structural puzzle, and their combined interpretation allows for a high degree of confidence in the identification of this important natural product. This guide provides the fundamental protocols and theoretical understanding necessary to embark on the characterization of (Z)-epsilon-Viniferin, paving the way for further investigation into its promising biological activities.

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• 6. Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Total Synthesis of (±)-ε-Viniferin: A Detailed Guide for Researchers

Introduction: The Significance of ε-Viniferin

(±)-ε-Viniferin is a naturally occurring resveratrol dimer belonging to the stilbenoid family of polyphenols.[1][2] Found in grapevines (Vitis vinifera) and other plants, it serves as a phytoalexin, a compound produced in response to stress, such as pathogenic infection.[2] This molecule has garnered significant attention from the scientific community due to its wide range of promising biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties.[2][3][4] The complex structure of ε-viniferin, featuring a dihydrobenzofuran core, presents a compelling challenge for synthetic chemists.[3] This guide provides a detailed overview of established total synthesis protocols for racemic (±)-ε-viniferin, offering insights into the strategic decisions and methodologies employed.

The biosynthesis of ε-viniferin in plants is believed to occur through the oxidative dimerization of resveratrol.[5] This process involves the formation of phenoxyl radical intermediates, leading to the characteristic dihydrobenzofuran structure.[5] Synthetic approaches often draw inspiration from this biosynthetic pathway, employing biomimetic strategies, while others utilize more classical synthetic organic chemistry transformations to construct the target molecule.

Strategic Approaches to the Total Synthesis of (±)-ε-Viniferin

The total synthesis of (±)-ε-viniferin has been approached through various strategies. A common theme involves the construction of the central 2,3-diaryl-dihydrobenzofuran skeleton. Two prominent and well-documented approaches are highlighted here: a biomimetic oxidative cyclization and a convergent synthetic route.

Protocol 1: Biomimetic Oxidative Dimerization of Resveratrol

This approach mimics the natural formation of ε-viniferin and is conceptually straightforward, involving the direct oxidative coupling of resveratrol. Various oxidizing agents can be employed to achieve this transformation.

Rationale: The use of a biomimetic approach offers a potentially rapid and efficient route to the desired dimer. The choice of the oxidizing agent is critical to control the regioselectivity of the coupling reaction, as other isomeric dimers can also be formed.[6] Ruthenium chloride (RuCl₃·H₂O) has been shown to be an effective reagent for this purpose, favoring the formation of (±)-ε-viniferin as the major product.[7]

Experimental Workflow:

Caption: Biomimetic synthesis of (±)-ε-viniferin.

Detailed Protocol:

• Reaction Setup: In a round-bottom flask, dissolve trans-resveratrol in a mixture of methanol and water.

• Initiation: Cool the solution to 0°C in an ice bath. Add a catalytic amount of Ruthenium(III) chloride hydrate (RuCl₃·H₂O).

• Reaction Progression: Allow the reaction to warm to room temperature and stir for approximately 3 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).[7]

• Workup: Upon completion, quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate.

• Purification: The crude product is then purified by column chromatography on silica gel to isolate (±)-ε-viniferin from other isomeric products and unreacted starting material.

Key Considerations:

• Solvent System: The ratio of methanol to water can influence the reaction rate and product distribution.

• Temperature Control: Maintaining a low initial temperature helps to control the reaction's exothermicity and improve selectivity.

• Purification: Careful chromatographic separation is crucial to obtain pure (±)-ε-viniferin, as other resveratrol dimers are often co-produced.

Reagent/Parameter	Condition	Purpose
Starting Material	trans-Resveratrol	Precursor for dimerization
Oxidizing Agent	RuCl₃·H₂O	Catalyzes the oxidative coupling
Solvent	Methanol/Water	Solubilizes reactants
Temperature	0°C to 35°C	Controls reaction rate and selectivity[7]
Reaction Time	3 hours	Time for reaction completion[7]

Protocol 2: A Convergent Synthesis via Benzofuran Intermediate

This strategy involves the stepwise construction of the (±)-ε-viniferin scaffold from smaller, functionalized building blocks. A key feature of this approach is the formation of a 3-arylbenzofuran intermediate, which is then further elaborated to the final product. This method offers greater control over the molecular architecture and allows for the potential synthesis of analogs.

Rationale: A convergent approach breaks down the complex target molecule into simpler fragments that can be synthesized independently and then coupled. This strategy is often more efficient and flexible than a linear synthesis. The use of protecting groups is essential to mask reactive functional groups and ensure that reactions occur at the desired positions.[8]

Experimental Workflow:

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extraction and purification methods for epsilon-viniferin from vine shoots

An Application Guide to the Extraction and Purification of ε-Viniferin from Vine Shoots

Introduction: Unlocking the Potential of a Viticultural Byproduct

Epsilon-viniferin (ε-viniferin) is a resveratrol dimer, a complex stilbenoid synthesized by plants, most notably the grapevine (Vitis vinifera), as a defense molecule.[1][2][3] This potent phytoalexin has garnered significant attention from the scientific community for its wide spectrum of biological activities, including powerful antioxidant, anti-inflammatory, neuroprotective, and cardioprotective properties.[2][3][4][5] These attributes position ε-viniferin as a high-value compound for the pharmaceutical, nutraceutical, and cosmetic industries.

Traditionally, a significant challenge has been sourcing this compound in a sustainable and economically viable manner. Vine shoots, the woody material removed during winter pruning, represent a vast and underutilized agricultural byproduct of the wine industry, with an estimated 2 to 5 tonnes generated per hectare annually.[6] Recent research has revealed that these shoots are a rich reservoir of stilbenoids, particularly trans-resveratrol and its dimer, ε-viniferin.[4][5][7] Harnessing this waste stream provides an eco-friendly and abundant source for high-purity ε-viniferin, transforming agricultural residue into a valuable resource.

This technical guide provides a comprehensive overview of the methodologies for extracting and purifying ε-viniferin from vine shoots. We will delve into the critical steps of the process, from raw material preparation to advanced purification and analytical quantification, offering detailed protocols and explaining the scientific rationale behind each experimental choice.

Part 1: Raw Material Preparation - The Foundation for High-Yield Extraction

The quality and consistency of the starting material are paramount for a successful extraction. The concentration of ε-viniferin in vine shoots can vary significantly based on the grapevine variety, climatic conditions, and collection time.[5][6][8]

1.1. Material Sourcing and Pre-Treatment Vine shoots should be collected post-pruning and preferably dried to a moisture content of less than 12% to prevent microbial degradation and standardize the extraction process.[9] Drying can be achieved through air-drying over several weeks or by using a thermostatic oven at controlled temperatures (e.g., 50°C for 24 hours).[8] While heat can facilitate the release of some compounds, excessive temperatures may lead to degradation.

1.2. Mechanical Processing: Size Reduction The primary goal of mechanical processing is to increase the surface area of the plant material, thereby enhancing the solvent's access to the target compounds within the plant matrix. This is a critical step for achieving efficient extraction.

Protocol 1: Vine Shoot Preparation and Milling

• Initial Cutting: Manually or mechanically cut the collected vine shoots into smaller pieces (approx. 5 cm) to make them suitable for grinding.[8]

• Drying: Place the cut shoots in a forced-air oven at 50°C for 24 hours or until a constant weight is achieved.[8]

• Milling: Grind the dried shoots using a hammer mill or a laboratory grinder to obtain a fine powder with a particle size ranging from 0.2 to 4 mm.[6]

• Storage: Store the resulting powder in a cool, dry, and dark place in a sealed container to prevent degradation of the light- and air-sensitive stilbenoids.

Workflow for the preparation of vine shoot powder.

Part 2: Solid-Liquid Extraction - Liberating ε-Viniferin from the Matrix

Solid-liquid extraction is the core process of transferring ε-viniferin from the solid vine shoot powder into a liquid solvent. The choice of extraction method and solvent is a critical determinant of the overall yield and purity of the crude extract.

2.1. The Causality of Solvent Selection The principle of "like dissolves like" governs solvent selection. Epsilon-viniferin is a polyphenol with moderate polarity. Therefore, solvents with similar polarity are most effective. Purely non-polar solvents (like hexane) or highly polar solvents (like pure water at room temperature) are inefficient. Protic solvents, particularly ethanol and methanol, often mixed with water, have proven to be the most effective.[7] Aqueous mixtures (e.g., 60-80% ethanol in water) enhance extraction efficiency by increasing solvent polarity to better penetrate the plant cell wall while maintaining a high affinity for stilbenoids.[8][10]

2.2. A Comparison of Extraction Technologies While traditional methods like maceration are simple, modern techniques offer significant improvements in efficiency, time, and sustainability, aligning with the principles of green chemistry.

• Ultrasound-Assisted Extraction (UAE): This technique uses high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant material generates microjets that disrupt cell walls, significantly enhancing mass transfer and reducing extraction time and temperature.[10][11][12]

• Microwave-Assisted Extraction (MAE): MAE utilizes microwave energy to heat the solvent and moisture within the plant material. This creates localized pressure that ruptures cell walls, releasing the target compounds rapidly.[13][14]

• Accelerated Solvent Extraction (ASE): This method, also known as Pressurized Liquid Extraction (PLE), employs high temperatures and pressures to maintain the solvent in a liquid state well above its boiling point. This reduces the solvent's viscosity and surface tension, allowing for faster and more exhaustive extraction.[7][15]

Extraction Method	Typical Solvent	Temperature (°C)	Time	Typical Yield (Total Stilbenes)	Reference
Maceration	Methanol	25	24 h	Lower yield	[7]
Extraction at Elevated Temp.	Methanol	50	165 min	~6000 µg/g d.w.	[7][15]
Ultrasound-Assisted (UAE)	60% Ethanol	75	10 min	High yield, rapid	[10]
Microwave-Assisted (MAE)	Ethanol/Water	80-120	5-15 min	High yield, rapid	[13][14]
Accelerated Solvent (ASE)	Methanol	100	10 min	8500 ± 1100 µg/g d.w.	[7][16]

Protocol 2: Ultrasound-Assisted Extraction (UAE) of ε-Viniferin

This protocol is based on optimized methods that provide high efficiency and reproducibility.[10]

• Sample Preparation: Accurately weigh approximately 2 g of the dried vine shoot powder into a 100 mL flask or beaker.[8]

• Solvent Addition: Add 80 mL of 60% ethanol in water (v/v) to achieve a solid-to-liquid ratio of 1:40 (g/mL).[10] A higher solvent volume prevents saturation and ensures efficient extraction.

• Ultrasonication: Place the flask in an ultrasonic bath. Perform the extraction at a controlled temperature of 75°C for 10-15 minutes.[10][11] The elevated temperature increases the solubility and diffusion rate of the stilbenes.

• Separation: After extraction, separate the solid residue from the liquid extract. This can be done by centrifugation (e.g., 4000 rpm for 15 minutes) followed by decanting the supernatant, or by vacuum filtration.[17]

• Solvent Removal: Concentrate the liquid extract using a rotary evaporator under reduced pressure at a temperature below 50°C to avoid thermal degradation. This yields the crude extract.

General workflow for Ultrasound-Assisted Extraction.

Part 3: Multi-Step Purification - Isolating the Target Molecule

The crude extract contains a complex mixture of compounds, including chlorophyll, sugars, other phenolics, and lipids. A multi-step purification strategy is essential to isolate ε-viniferin with high purity.

3.1. Preliminary Purification: Liquid-Liquid Partitioning This technique separates compounds based on their differential solubility in two immiscible liquid phases, such as water and an organic solvent like ethyl acetate. Epsilon-viniferin, being moderately polar, will preferentially partition into the organic phase, while highly polar impurities like sugars will remain in the aqueous phase.[18]

3.2. Chromatographic Purification Chromatography is the cornerstone of high-purity isolation. The choice of technique depends on the desired scale and purity.

• Adsorption on Polyamide: Polyamide resin is effective for purifying polyphenols. It forms hydrogen bonds with the hydroxyl groups of ε-viniferin, allowing for separation from less polar compounds. Elution is typically performed with a gradient of ethanol or methanol in water.[19]

• Counter-Current Chromatography (CCC): CCC is a preparative liquid-liquid chromatography technique that avoids the use of a solid stationary phase, thus eliminating irreversible adsorption and sample degradation. It is highly effective for separating stilbene isomers and achieving high purity in a single step.[1][20]

• Selective Adsorption on PVDF: An innovative method utilizes the high adsorption affinity of polyvinylidene fluoride (PVDF) for ε-viniferin compared to its monomer, resveratrol. The crude extract is passed through a PVDF support, which selectively retains ε-viniferin. Resveratrol and other less-retained compounds are washed away, after which pure ε-viniferin is desorbed using a stronger organic solvent mixture.[18][21]

Protocol 3: Purification via Counter-Current Chromatography (CCC)

This protocol is adapted from a validated method for separating stilbene isomers.[1]

• Solvent System Preparation: Prepare a two-phase solvent system composed of n-hexane/ethyl acetate/methanol/water at a ratio of 2:5:4:5 (v/v/v/v). Shake the mixture vigorously in a separatory funnel and allow the phases to separate. The upper phase will serve as the stationary phase and the lower phase as the mobile phase.

• Instrument Preparation: Fill the CCC column with the stationary (upper) phase. Then, pump the mobile (lower) phase through the column at a specific flow rate (e.g., 2.0 mL/min) while the column is rotating at a set speed (e.g., 800 rpm) until hydrodynamic equilibrium is reached.

• Sample Injection: Dissolve the crude or pre-purified extract in a mixture of the upper and lower phases and inject it into the system.

• Elution and Fraction Collection: Continue pumping the mobile phase. Collect fractions at regular intervals using a fraction collector.

• Analysis: Analyze the collected fractions by HPLC (see Part 4) to identify those containing pure ε-viniferin.

• Pooling and Concentration: Pool the pure fractions and remove the solvent by rotary evaporation to obtain purified, solid ε-viniferin.

A representative multi-step purification workflow.

Part 4: Analytical Quantification by HPLC-DAD

High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) is the standard method for the accurate identification and quantification of ε-viniferin.[17][22] The method separates compounds based on their interaction with a stationary phase (C18 column), and the DAD allows for quantification at the maximum absorbance wavelength of ε-viniferin (~324 nm) and confirmation of peak purity.[8]

Parameter	Condition	Rationale
Column	Reversed-Phase C18 (e.g., 250 x 4.6 mm, 5 µm)	The non-polar stationary phase effectively separates moderately polar stilbenes.
Mobile Phase A	Water with 0.1% Formic or Acetic Acid	Acidification improves peak shape and resolution.
Mobile Phase B	Acetonitrile or Methanol	The organic solvent elutes the compounds from the column.
Flow Rate	0.6 - 1.0 mL/min	Standard flow for analytical columns, providing good separation.
Detection	DAD at 324 nm	Specific wavelength for ε-viniferin quantification, minimizing interference.[8]
Column Temp.	25 - 30°C	Ensures reproducible retention times.

Protocol 4: Quantitative Analysis of ε-Viniferin

• Standard Preparation: Prepare a stock solution of a certified ε-viniferin standard in methanol. Create a series of dilutions to generate a calibration curve (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh the crude extract or purified fraction and dissolve it in methanol. Filter the solution through a 0.22 µm syringe filter into an HPLC vial.[17]

• HPLC Analysis: Inject the standards and samples onto the HPLC system. A typical gradient elution might be:

  • 0-5 min: 20% B

  • 5-20 min: Gradient from 20% to 60% B

  • 20-25 min: Hold at 60% B

  • 25-30 min: Return to 20% B and equilibrate.

• Quantification: Identify the ε-viniferin peak in the sample chromatogram by comparing its retention time and UV spectrum to the certified standard. Quantify the amount by integrating the peak area and interpolating from the standard calibration curve.

Conclusion

The transformation of vine shoots from agricultural waste into a sustainable source of high-value ε-viniferin is a prime example of a circular bioeconomy. By employing advanced extraction techniques like UAE and multi-step chromatographic purification, it is possible to produce ε-viniferin with high yield and purity. The protocols and scientific principles outlined in this guide provide a robust framework for researchers, scientists, and drug development professionals to effectively isolate and quantify this promising bioactive compound, paving the way for its application in future therapeutic and commercial products.

References

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• ChemSrc (n.d.). epsilon-Viniferin | CAS#:62218-08-0. ChemSrc. Retrieved from [Link]

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• Soural, I., et al. (n.d.). Various Extraction Methods for Obtaining Stilbenes from Grape Cane of Vitis vinifera L. Semantic Scholar. Retrieved from [Link]

• Piñeiro, Z., et al. (2013). Microwave-assisted extraction of stilbenes from woody vine material. ResearchGate. Retrieved from [Link]

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• Soural, I., et al. (2015). Various Extraction Methods for Obtaining Stilbenes from Grape Cane of Vitis vinifera L. Molecules. Retrieved from [Link]

• Rivollet, A., et al. (2022). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Antioxidants. Retrieved from [Link]

• Aaviksaar, A., et al. (2003). Purification of resveratrol from vine stems. ResearchGate. Retrieved from [Link]

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• Piñeiro, Z., et al. (2016). Ultrasound-Assisted Extraction of Stilbenes from Grape Canes. Molecules. Retrieved from [Link]

• Papamattheakis, N., et al. (2023). Grapevine Shoot Extract Rich in Trans-Resveratrol and Trans-ε-Viniferin: Evaluation of Their Potential Use for Cardiac Health. Antioxidants. Retrieved from [Link]

• Burns, J., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. PubMed Central. Retrieved from [Link]

• Ewald, P., et al. (2022). Sustainable In Silico-Supported Ultrasonic-Assisted Extraction of Oligomeric Stilbenoids from Grapevine Roots Using Natural Deep Eutectic Solvents (NADES) and Stability Study of Potential Ready-to-Use Extracts. Molecules. Retrieved from [Link]

• Al-Snafi, A. E. (2022). Ultrasound Assisted Extraction, Phytochemical Investigation and Antioxidant Potency of Local Vitis Vinifera Leaves. ResearchGate. Retrieved from [Link]

• S.n. (2023). Analytical techniques for plant extracts. Lab Manager. Retrieved from [Link]

• Billet, K., et al. (2018). Subcritical water extraction of stilbenes from grapevine by-products: A new green chemistry approach. ResearchGate. Retrieved from [Link]

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• Rustioni, L., et al. (2023). Characterization of Some Stilbenoids Extracted from Two Cultivars of Lambrusco—Vitis vinifera Species: An Opportunity to Valorize Pruning Canes for a More Sustainable Viticulture. Horticulturae. Retrieved from [Link]

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HPLC-UV method for quantification of (Z)-epsilon-Viniferin in plant extracts

An Application Note and Protocol for the Quantification of (Z)-epsilon-Viniferin in Plant Extracts via High-Performance Liquid Chromatography with UV Detection

Authored by: A Senior Application Scientist

Abstract

(Z)-epsilon-Viniferin, a resveratrol dimer, is a stilbenoid of significant interest due to its wide range of pharmacological activities.[1] Found in various plants, particularly grapevines (Vitis vinifera), its accurate quantification is essential for quality control, phytochemical research, and the development of new therapeutic agents.[1][2][3][4] This document provides a comprehensive, validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for the reliable determination of (Z)-epsilon-Viniferin in complex plant matrices. The protocol details every stage from sample extraction to chromatographic analysis and method validation, ensuring scientific integrity and reproducibility.

Introduction and Scientific Principle

(Z)-epsilon-Viniferin is a dehydrodimer of resveratrol, belonging to the stilbene family of polyphenols.[1][4] These compounds are phytoalexins, produced by plants in response to stress, and have demonstrated potent antioxidant, anti-inflammatory, and cardioprotective properties.[4][5] The development of a robust analytical method is paramount for harnessing these benefits.

The principle of this method is based on reversed-phase chromatography, a powerful technique for separating compounds within a complex mixture based on their polarity.[4]

• Separation: The plant extract is injected into an HPLC system equipped with a non-polar stationary phase (a C18 column). A polar mobile phase, consisting of a gradient mixture of acidified water and an organic solvent (acetonitrile or methanol), is pumped through the column.[6][7] (Z)-epsilon-Viniferin, being moderately polar, interacts with the stationary phase. By gradually increasing the proportion of the organic solvent in the mobile phase (gradient elution), the analyte's affinity for the stationary phase decreases, causing it to elute from the column. This gradient approach is crucial for resolving (Z)-epsilon-Viniferin from other closely related stilbenoids and matrix components.

• Detection & Quantification: As the analyte exits the column, it passes through a UV detector. (Z)-epsilon-Viniferin absorbs UV light at a characteristic wavelength (approximately 324 nm). The detector measures this absorbance, which is directly proportional to the concentration of the analyte in the sample. By comparing the absorbance (peak area) of the sample to that of known concentration standards, precise quantification is achieved. The use of a Diode Array Detector (DAD) is highly recommended as it allows for simultaneous monitoring across multiple wavelengths, enabling peak purity assessment and confirming the identity of the analyte.[4][6]

Materials, Reagents, and Instrumentation

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Gradient pump

  • Autosampler

  • Column oven

  • UV or Photodiode Array (DAD) detector

• Analytical balance (4-decimal place)

• Laboratory grinder or mortar and pestle

• Ultrasonic bath

• Centrifuge (capable of >4000 rpm)

• Vortex mixer

• pH meter

• Volumetric flasks and pipettes (Class A)

Chemicals and Reagents

• (Z)-epsilon-Viniferin reference standard (purity ≥95%)

• Methanol (HPLC grade)[8]

• Acetonitrile (HPLC grade)[9]

• Water (HPLC grade or Milli-Q)

• Formic acid (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or nylon)[4]

Detailed Experimental Protocols

This section outlines the step-by-step procedures for sample preparation, standard preparation, and HPLC analysis.

Protocol Part 1: Plant Sample Preparation and Extraction

The goal of this protocol is to efficiently extract (Z)-epsilon-Viniferin from the plant matrix while minimizing its degradation. Stilbenes can be sensitive to light and heat, which can cause isomerization from the trans to the cis form or other degradative reactions.[6][10][11]

• Sample Pre-treatment: Collect fresh plant material (e.g., grapevine canes, leaves) and gently wash with distilled water to remove surface contaminants. For dry weight analysis, oven-dry the material at a low temperature (e.g., 40-45°C) until a constant weight is achieved, or freeze-dry.

• Grinding: Grind the dried plant material into a fine, homogenous powder using a laboratory grinder.[4] This step is critical as it significantly increases the surface area, ensuring efficient solvent penetration and extraction.

• Solvent Extraction:

  • Accurately weigh approximately 0.5 g of the powdered plant material into a centrifuge tube.

  • Add 10 mL of 80% aqueous methanol (v/v). The use of an aqueous-organic mixture is a well-established method for efficiently extracting a broad range of polyphenols.[4][12]

  • Vortex the mixture for 1 minute to ensure the powder is fully suspended.

• Ultrasonication: Place the centrifuge tube in an ultrasonic bath and sonicate for 30 minutes at room temperature.[4] Sonication uses high-frequency sound waves to create cavitation bubbles, which disrupt plant cell walls and enhance the release of the analyte into the solvent.

• Centrifugation: Centrifuge the mixture at 4000 rpm for 15 minutes to pellet the solid plant debris.[4]

• Filtration: Carefully collect the supernatant (the liquid extract) and filter it through a 0.22 µm syringe filter directly into an amber HPLC vial.[4][8] This final filtration step is mandatory to remove fine particulates that could clog and damage the HPLC column.

• Storage: If not analyzed immediately, cap the vial and store it at 4°C, protected from light, for no longer than 24 hours to minimize potential degradation.

Diagram 1: Workflow for Sample Extraction and Analysis.

Protocol Part 2: Preparation of Standard Solutions

Accurate standard solutions are the foundation of quantitative analysis.

• Stock Solution (e.g., 500 µg/mL): Accurately weigh 5.0 mg of the (Z)-epsilon-Viniferin reference standard into a 10 mL amber volumetric flask. Dissolve and bring to volume with methanol. This stock solution should be stored at 4°C and protected from light.

• Working Standards (Calibration Curve): Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by performing serial dilutions of the stock solution with methanol.[9][13] These standards will be used to establish the instrument's linear response range.

Protocol Part 3: HPLC-UV Chromatographic Conditions

The following parameters have been optimized for the separation of stilbenes. However, minor adjustments may be necessary depending on the specific HPLC system and column used.

Parameter	Condition	Rationale
HPLC Column	Reversed-Phase C18, 250 mm x 4.6 mm, 5 µm	Industry standard for polyphenol separation, providing excellent resolution and efficiency.[7]
Mobile Phase A	Water with 0.1% Formic Acid	The acid improves peak shape and resolution of phenolic compounds by suppressing the ionization of hydroxyl groups.[7][14]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Acetonitrile is a common organic modifier providing good separation efficiency for stilbenes.
Gradient Program	Time (min)	% B
0.0	10
25.0	50
30.0	90
35.0	90
35.1	10
40.0	10
Flow Rate	1.0 mL/min	A standard flow rate that provides a good balance between analysis time and separation efficiency.
Column Temperature	30°C	Maintaining a constant temperature ensures stable and reproducible retention times.[6][7]
Detection Wavelength	324 nm (DAD: Scan 200-400 nm)	This is a characteristic maximum absorbance wavelength for ε-viniferin. A DAD scan confirms peak identity and purity.[6]
Injection Volume	10 µL

Method Validation: A Self-Validating System

A method is only reliable if it has been validated. Validation demonstrates that the analytical procedure is suitable for its intended purpose.[15] All validation experiments should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[16][17][18][19]

Diagram 2: Logical Flow of Core Method Validation Parameters.

Validation Parameter	Procedure	Acceptance Criteria
Specificity	Compare chromatograms of a blank (solvent), a standard solution, a plant extract sample, and a spiked sample. Use DAD to assess peak purity.	The analyte peak should be free from co-eluting interferences at its retention time. Peak purity index should be > 99.5%.[15][20]
Linearity	Analyze the calibration standards (e.g., 6 concentrations) in triplicate. Plot a graph of average peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.999 over the defined range.[13][20]
Accuracy	Perform a spike-recovery study. Add known amounts of (Z)-epsilon-Viniferin standard to a pre-analyzed plant extract at three levels (e.g., 80%, 100%, 120% of the expected concentration). Analyze in triplicate.	Mean recovery should be within 95-105%.[13]
Precision	Repeatability (Intra-day): Analyze six replicates of a sample on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (%RSD) should be ≤ 2%.[7][21]
Limit of Detection (LOD) & Limit of Quantification (LOQ)	Calculated from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).	The LOQ should be the lowest point on the calibration curve and meet accuracy/precision criteria.[13]
Robustness	Introduce small, deliberate variations to the method (e.g., flow rate ±5%, column temperature ±2°C, mobile phase pH ±0.2) and observe the effect on results.	The results should remain unaffected by the changes (%RSD ≤ 2%).[20]

Data Analysis and Calculation of Results

• System Suitability: Before analysis, inject a mid-level standard solution five times. The system is ready for use if the %RSD for retention time and peak area is ≤ 2%.

• Calibration Curve: Generate a linear regression equation (y = mx + c) from the calibration curve, where 'y' is the peak area, 'm' is the slope, 'x' is the concentration, and 'c' is the y-intercept.

• Sample Quantification: Inject the prepared plant extract samples. Using the peak area of (Z)-epsilon-Viniferin from the sample chromatogram, calculate its concentration in the extract (µg/mL) using the regression equation.

  Concentration in Extract (C_extract, µg/mL) = (Peak Area_sample - c) / m

• Calculate Final Content: Determine the final content of (Z)-epsilon-Viniferin in the original plant material, typically expressed as mg per gram of dry weight (mg/g DW).

  Content (mg/g DW) = (C_extract * V) / W

  Where:

  • C_extract = Concentration in the final extract (µg/mL)

  • V = Final volume of the extract (mL)

  • W = Initial weight of the dry plant material (g)

  • (Divide by 1000 to convert µg to mg)

Conclusion

This application note provides a detailed, robust, and validated HPLC-UV method for the quantification of (Z)-epsilon-Viniferin in plant extracts. The causality-driven explanations for each step, from sample preparation to chromatographic separation, ensure that researchers can not only replicate the method but also understand its underlying principles. Adherence to this protocol and its validation framework will yield accurate, reliable, and reproducible results, which are indispensable for academic research, natural product development, and industrial quality control.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• ICH Q2 Analytical Method Validation. SlideShare. [Link]

• Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [Link]

• 3 Key Regulatory Guidelines for Method Validation. Altabrisa Group. [Link]

• Separation and purification of four stilbenes from Vitis vinifera L. cv. cabernet sauvignon roots through high-speed counter-current chromatography. SciELO South Africa. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. FDA. [Link]

• Separation and purification of four stilbenes from Vitis vinifera L. cv. cabernet sauvignon roots through high-speed counter-current chromatography. ScienceOpen. [Link]

• Techniques for Analysis of Plant Phenolic Compounds. PMC - NIH. [Link]

• Steps of sample preparation for HPLC characterization of phenolic compounds. ResearchGate. [Link]

• Development of hybrid elution systems for efficient purification of stilbenoids using centrifugal partition chromatography coupled to mass spectrometry. Bjonnh.net. [Link]

• Separation and Purification of Four Stilbenes from Vitis vinifera L. cv. Cabernet Sauvignon Roots Through High-speed Counter-current Chromatography. ResearchGate. [Link]

• HPLC-Analysis of Polyphenolic Compounds in Gardenia jasminoides and Determination of Antioxidant Activity by Using Free Radical Scavenging Assays. NIH. [Link]

• Chromatogram of the separation of two enantiomers of (±)-trans-δ-viniferin ((5), top) and (±). ResearchGate. [Link]

• Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint. NIH. [Link]

• HPLC DETERMINATION OF TWELVE POLYPHENOLS: APPLICATION IN WINE ANALYSIS. Journal of Hygienic Engineering and Design. [Link]

• DETERMINATION OF ANTIOXIDANT CONTENT OF FEW AROMATIC PLANTS BY RP-HPLC METHOD. World Journal of Pharmaceutical and Medical Research. [Link]

• (PDF) Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint. ResearchGate. [Link]

• Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint. PubMed. [Link]

• Plant-Derived Purification, Chemical Synthesis, and In Vitro/In Vivo Evaluation of a Resveratrol Dimer, Viniferin, as an HCV Replication Inhibitor. PubMed. [Link]

• DEVELOPMENT AND VALIDATION OF A REVERSE PHASE-HIGH PERFORMANCE LIQUID CHROMATOGRAPHY-ULTRAVIOLET METHOD FOR SIMULTANEOUS DETECTI. Malaysian Journal of Analytical Sciences. [Link]

• Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. MDPI. [Link]

• A validated HPLC method for the quantitative analysis of trans-resveratrol and trans-piceid in Hungarian wines. PubMed. [Link]

• Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. PubMed. [Link]

• A stability-indicating HPLC-UV method for the quantification of anthocyanin in Roselle (Hibiscus Sabdariffa L.) spray-dried extract, oral powder, and lozenges. NIH. [Link]

• Bioanalytical RP-HPLC method validation for resveratrol and its application to pharmacokinetic and drug distribution studies. Journal of Applied Pharmaceutical Science. [Link]

• Application of a Validated HPLC Method for the Determination of Resveratrol, Ferulic Acid, Quercetin, Retinol, and α-Tocopherol in a Cold Cream—Permeability Study. MDPI. [Link]

• (PDF) Development and Validation of a HPLC-UV Method for Extraction Optimization and Biological Evaluation of Hot-Water and Ethanolic Extracts of Dendropanax morbifera Leaves. ResearchGate. [Link]

• UHPLC-UV/PDA Method Validation for Simultaneous Quantification of Luteolin and Apigenin Derivatives from Elaeis guineensis Leaf Extracts: An Application for Antioxidant Herbal Preparation. MDPI. [Link]

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Unlocking the Molecular Architecture of ε-Viniferin: A Detailed Guide to Structural Elucidation by NMR and Mass Spectrometry

Introduction: ε-Viniferin, a Stilbenoid of Therapeutic Interest

Epsilon-viniferin (ε-Viniferin), a resveratrol dimer, stands as a prominent member of the stilbenoid family, naturally occurring polyphenolic compounds celebrated for their diverse biological activities. Found in various plant species, notably grapevines (Vitis vinifera), ε-viniferin has garnered significant attention from the scientific community for its potential therapeutic applications, including antioxidant, anti-inflammatory, and neuroprotective properties.[1][2][3][4] The precise and unambiguous determination of its molecular structure is a critical prerequisite for understanding its mechanism of action, ensuring quality control in natural product-derived pharmaceuticals, and guiding synthetic efforts for analog development.

This comprehensive application note provides a detailed guide for researchers, scientists, and drug development professionals on the structural elucidation of ε-viniferin, leveraging the synergistic power of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). We will delve into the causality behind experimental choices, present detailed, field-proven protocols, and demonstrate how the orthogonal data from these two powerful analytical techniques converge to provide a complete and confident structural assignment.

The Synergy of NMR and Mass Spectrometry: A Two-Pronged Approach

The structural elucidation of a natural product like ε-viniferin is akin to solving a complex molecular puzzle. While mass spectrometry provides the elemental composition and key fragmentation patterns, revealing the molecular weight and the connectivity of certain structural motifs, NMR spectroscopy offers a detailed map of the carbon-hydrogen framework and the spatial relationships between atoms. The combination of these techniques provides a self-validating system for structural confirmation.

Part 1: Unraveling the Connectivity with Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for delineating the carbon-hydrogen framework of organic molecules. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, we can deduce the chemical environment of each atom, their connectivity through covalent bonds, and their proximity in space.

Protocol 1: NMR Sample Preparation and Data Acquisition

1. Sample Preparation:

• Rationale: Proper sample preparation is paramount for acquiring high-quality NMR spectra. The choice of solvent is critical to dissolve the analyte and must be deuterated to avoid overwhelming the spectrum with solvent signals. Acetone-d₆ is a common choice for polyphenols like ε-viniferin due to its excellent solubilizing properties.

• Procedure:

  • Weigh approximately 5-10 mg of purified ε-viniferin.

  • Dissolve the sample in 0.6 mL of deuterated acetone (acetone-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Ensure the solution is free of any particulate matter.

2. NMR Data Acquisition:

• Rationale: A suite of 1D and 2D NMR experiments is necessary to piece together the structure of ε-viniferin. ¹H NMR provides information on the number and type of protons, while ¹³C NMR reveals the carbon skeleton. 2D experiments like COSY, HSQC, and HMBC are essential for establishing connectivity.

• Instrumentation: A 500 MHz (or higher) NMR spectrometer equipped with a cryoprobe is recommended for enhanced sensitivity, which is particularly beneficial when working with limited sample quantities.

• Experiments:

  • ¹H NMR (Proton): Provides information on proton chemical shifts, multiplicities (singlet, doublet, triplet, etc.), and coupling constants (J-values), which reveal adjacent protons.

  • ¹³C NMR (Carbon-13): Shows the number of unique carbon atoms and their chemical environments.

  • 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other, typically through two or three bonds.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by two or three bonds, crucial for connecting different parts of the molecule.

Caption: Proposed fragmentation pathway of [M-H]⁻ of ε-viniferin.

Conclusion: A Unified Structural Assignment

The structural elucidation of ε-viniferin is a clear demonstration of the power of combining NMR spectroscopy and mass spectrometry. High-resolution mass spectrometry unequivocally establishes the elemental composition, while MS/MS fragmentation provides key insights into the substructures present in the molecule. Concurrently, a comprehensive suite of 1D and 2D NMR experiments allows for the complete and unambiguous assignment of the carbon-hydrogen framework and the precise connectivity of all atoms. The data from these two orthogonal techniques are complementary and mutually reinforcing, leading to a confident and complete structural assignment of ε-viniferin. The protocols and data presented in this application note provide a robust framework for researchers in natural product chemistry, pharmacology, and drug development to confidently identify and characterize ε-viniferin and related stilbenoids.

References

• El-Dessouki, A. M., Attallah, K. A., et al. (2025). Viniferin and its derivatives: a comprehensive review of structural variations and promising pharmacological applications in disease prevention and therapeutic development. Naunyn-Schmiedeberg's Archives of Pharmacology. [Link]

• Fuloria, S., Sekar, M., Khattulanuar, F. S., & Fuloria, N. K. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. MDPI. [Link]

• ResearchGate. (n.d.). The 13 C and 1 H-NMR spectral data for α-viniferin. [Link]

• ResearchGate. (2025). Viniferin and its derivatives: a comprehensive review of structural variations and promising pharmacological applications in disease prevention and therapeutic development. [Link]

• ResearchGate. (n.d.). Table 2 : 1 H and 13 C NMR data of compounds (6 and 7) in acetone-d 6*. [Link]

• NFDI4Chem Search Service. (n.d.). epsilon-Viniferin; LC-ESI-QTOF; MS2. [Link]

• PubMed. (2025). Viniferin and its derivatives: a comprehensive review of structural variations and promising pharmacological applications in disease prevention and therapeutic development. [Link]

• ResearchGate. (n.d.). ¹H-NMR spectrum and signal assignment of r2-viniferin. [Link]

• Request PDF. (n.d.). In the shadow of resveratrol: biological activities of epsilon-viniferin. [Link]

• ResearchGate. (n.d.). Collisionally induced fragmentation patterns of [M−H]⁻ ions of.... [Link]

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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Development of Liposomal Delivery Systems for Epsilon-Viniferin

Introduction

Epsilon-viniferin (ε-viniferin), a resveratrol dimer found predominantly in grapevines, has garnered significant scientific interest for its potent biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[1] However, its therapeutic potential is significantly hampered by its poor aqueous solubility and low oral bioavailability.[1][2][3] Liposomal encapsulation presents a promising strategy to overcome these limitations. Liposomes, which are microscopic vesicles composed of a lipid bilayer, can encapsulate both hydrophobic and hydrophilic compounds, enhancing their stability, solubility, and bioavailability.[3]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation and characterization of liposomal delivery systems for epsilon-viniferin. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on the scientific rationale behind each step.

Physicochemical Properties of Epsilon-Viniferin

A thorough understanding of the physicochemical properties of epsilon-viniferin is paramount for the rational design of a liposomal formulation.

Property	Value	Source
Molecular Formula	C₂₈H₂₂O₆	[4]
Molecular Weight	454.5 g/mol	[4][5]
Water Solubility	0.1319 mg/L at 25°C (estimated)	[6]
LogP (o/w)	3.802 - 5.4 (estimated)	[4][5][6]
Solubility in Organic Solvents	Soluble in DMSO, acetone, chloroform, ethyl acetate, and methanol.	[2][7]

The very low water solubility and high LogP value of epsilon-viniferin classify it as a hydrophobic compound. This dictates that for efficient encapsulation, it should be co-dissolved with the lipids in an organic solvent during the initial stages of liposome preparation.

Liposomal Formulation of Epsilon-Viniferin

The thin-film hydration method is a widely used and reliable technique for preparing multilamellar vesicles (MLVs), which can then be downsized to produce unilamellar vesicles (SUVs or LUVs) of a desired size.

Principle of the Method

This method involves dissolving the lipids and the hydrophobic drug (epsilon-viniferin) in an organic solvent, which is then evaporated to form a thin lipid film on the inner surface of a round-bottom flask. Subsequent hydration of this film with an aqueous buffer leads to the spontaneous formation of liposomes.

Workflow for Liposome Preparation

Caption: Workflow for preparing epsilon-viniferin loaded liposomes.

Materials and Reagents

• Epsilon-viniferin

• Phosphatidylcholine (e.g., from soybean or egg)

• Cholesterol

• Organic solvent (e.g., chloroform or a chloroform:methanol mixture)

• Aqueous buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)

Protocol: Thin-Film Hydration

• Lipid and Drug Preparation:

  • Weigh the desired amounts of phosphatidylcholine, cholesterol, and epsilon-viniferin. A common starting molar ratio for phosphatidylcholine to cholesterol is 2:1 to 4:1.[8] The amount of epsilon-viniferin can be varied to achieve the desired drug-to-lipid ratio.

  • Dissolve the lipids and epsilon-viniferin in a suitable organic solvent in a round-bottom flask. Ensure complete dissolution to form a clear solution.

• Formation of the Thin Lipid Film:

  • Attach the flask to a rotary evaporator.

  • Evaporate the organic solvent under reduced pressure at a temperature above the phase transition temperature (Tc) of the lipids. This will result in the formation of a thin, uniform lipid film on the inner wall of theflask.

  • To ensure complete removal of the organic solvent, further dry the film under a high vacuum for at least 2 hours.

• Hydration of the Lipid Film:

  • Add the aqueous buffer (pre-heated to above the lipid Tc) to the flask containing the dried lipid film.

  • Agitate the flask by gentle rotation to allow the lipid film to hydrate and form multilamellar vesicles (MLVs). This process may take 30 minutes to 1 hour.

• Size Reduction (Homogenization):

  • To obtain smaller, more uniform liposomes, the MLV suspension can be subjected to sonication (using a probe sonicator) or extrusion.

  • Extrusion (Recommended): Pass the MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) multiple times using a liposome extruder. This process yields large unilamellar vesicles (LUVs) with a narrow size distribution.

• Purification:

  • Remove unencapsulated epsilon-viniferin by methods such as centrifugation, dialysis, or size exclusion chromatography. A study on ε-viniferin liposomes developed a rapid separation method using adsorption filtration.[9][10]

Characterization of Epsilon-Viniferin Liposomes

Thorough characterization is essential to ensure the quality, stability, and efficacy of the liposomal formulation.

Particle Size and Polydispersity Index (PDI) Analysis

Dynamic Light Scattering (DLS) is the standard technique for measuring the hydrodynamic diameter and size distribution of liposomes.[11][12]

Protocol: DLS Measurement

• Sample Preparation: Dilute the liposome suspension with the same aqueous buffer used for hydration to an appropriate concentration to avoid multiple scattering effects. A 20-fold dilution is a good starting point.[13]

• Instrument Setup: Use a DLS instrument (e.g., Malvern Zetasizer).[14] Set the temperature to 25°C.

• Measurement: Perform the measurement in triplicate. The instrument software will provide the average particle size (Z-average) and the Polydispersity Index (PDI). A PDI value below 0.3 is generally considered acceptable for liposomal drug delivery systems.[13]

Zeta Potential Measurement

Zeta potential is a measure of the surface charge of the liposomes and is a critical indicator of their stability. A high absolute zeta potential (typically > ±30 mV) prevents aggregation due to electrostatic repulsion.

Protocol: Zeta Potential Measurement

• Sample Preparation: Dilute the liposome suspension in a low-conductivity buffer, such as 10 mM NaCl, to optimize scattering intensity.[15]

• Instrument Setup: Use a DLS instrument with zeta potential measurement capabilities. Load the diluted sample into a folded capillary cell, ensuring there are no air bubbles.[15]

• Measurement: The instrument applies an electric field and measures the electrophoretic mobility of the liposomes to calculate the zeta potential. Perform the measurement in triplicate.

Encapsulation Efficiency (%EE)

Encapsulation efficiency is the percentage of the initial amount of epsilon-viniferin that is successfully encapsulated within the liposomes.

Principle: This involves separating the unencapsulated ("free") drug from the liposome-encapsulated drug. The amount of encapsulated drug is then quantified, typically by disrupting the liposomes with a suitable solvent and analyzing the drug concentration using High-Performance Liquid Chromatography (HPLC).

Workflow for Determining Encapsulation Efficiency

Caption: Workflow for determining the encapsulation efficiency of epsilon-viniferin.

Protocol: Encapsulation Efficiency Determination

• Separation of Free Drug: Centrifuge the liposome suspension to pellet the liposomes. The supernatant will contain the unencapsulated epsilon-viniferin.

• Quantification of Encapsulated Drug:

  • Carefully remove the supernatant.

  • Resuspend the liposome pellet in a known volume of a solvent that will disrupt the liposomes, such as methanol.

  • Quantify the concentration of epsilon-viniferin in the disrupted liposome solution using a validated HPLC method. A previously reported method for ε-viniferin quantification used a C18 column with a gradient of acetonitrile and 0.1% formic acid in water, with detection at 320 nm.[9]

• Calculation: %EE = (Amount of encapsulated drug / Total initial amount of drug) x 100

In Vitro Release Study

An in vitro release study is crucial to evaluate the release profile of epsilon-viniferin from the liposomes over time. The dialysis method is commonly employed for this purpose.

Principle of the Dialysis Method

A known amount of the liposomal formulation is placed in a dialysis bag with a specific molecular weight cut-off (MWCO). The bag is then immersed in a release medium that ensures sink conditions (the concentration of the drug in the release medium is kept low to facilitate continuous release). At predetermined time intervals, samples of the release medium are withdrawn and analyzed for the concentration of released epsilon-viniferin.

Protocol: In Vitro Release Study

• Materials:

  • Dialysis tubing (e.g., with a MWCO of 12-14 kDa).

  • Release medium: A buffer (e.g., PBS pH 7.4) containing a surfactant (e.g., Tween 80 at 0.5% v/v) to ensure sink conditions for the hydrophobic epsilon-viniferin.

  • A temperature-controlled shaker bath.

• Procedure:

  • Pipette a known volume of the epsilon-viniferin liposome suspension into a pre-soaked dialysis bag.

  • Seal the dialysis bag and place it in a vessel containing a known volume of the release medium.

  • Place the vessel in a shaker bath maintained at 37°C with constant agitation.

  • At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, and 48 hours), withdraw a small aliquot of the release medium.

  • Immediately replace the withdrawn volume with fresh, pre-warmed release medium to maintain a constant volume and sink conditions.

  • Analyze the concentration of epsilon-viniferin in the collected samples using HPLC.

• Data Analysis:

  • Calculate the cumulative amount of epsilon-viniferin released at each time point.

  • Plot the cumulative percentage of drug released versus time to obtain the release profile.

A two-stage reverse dialysis method can also be considered to better mimic in vivo conditions, with the first stage simulating circulation and the second stage simulating drug release at the target site.[16]

Conclusion

The development of a liposomal delivery system for epsilon-viniferin is a viable strategy to enhance its therapeutic utility. The protocols outlined in this document provide a comprehensive framework for the formulation, characterization, and in vitro evaluation of such a system. By carefully controlling the formulation parameters and conducting thorough characterization, researchers can develop stable and effective liposomal epsilon-viniferin formulations for further preclinical and clinical investigation.

References

• The Good Scents Company. (n.d.). epsilon-viniferin. Retrieved from [Link]

• ResearchGate. (2025). How do I prepare my liposome sample to measure zeta potential with Malvern's zetasizer?. Retrieved from [Link]

• PubChem. (n.d.). Epsilon-viniferin, (+)-. Retrieved from [Link]

• Jalal, T., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. Molecules, 27(15), 4887. [Link]

• ResearchGate. (n.d.). Protocols of zeta potential measurements of DPPC liposomes in 1 mM NaCl. Retrieved from [Link]

• Pharmagrade. (n.d.). Zeta Potential Validation in Liposomes Manufacturing. Retrieved from [Link]

• Waters. (2026). Automating Zeta Potential Measurements for Liposomes in High and Low Salt Environments. Retrieved from [Link]

• Bio-protocol. (n.d.). Size & zeta (ζ) potential measurements. Retrieved from [Link]

• PubChem. (n.d.). Epsilon-Viniferin. Retrieved from [Link]

• News-Medical.Net. (n.d.). Using Dynamic Light Scattering (DLS) for Liposome Size Analysis. Retrieved from [Link]

• Farrugia, C., et al. (2024). Formulation and Evaluation of Liposome-Encapsulated Phenolic Compounds from Olive Mill Waste. Pharmaceutics, 16(4), 485. [Link]

• ResearchGate. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. Retrieved from [Link]

• Inside Therapeutics. (n.d.). Liposomes synthesis and DLS size characterization. Retrieved from [Link]

• Beaumont, P., et al. (2021). Encapsulation of ε-Viniferin into Multi-Lamellar Liposomes: Development of a Rapid, Easy and Cost-Efficient Separation Method to Determine the Encapsulation Efficiency. Pharmaceutics, 13(4), 566. [Link]

• Wyatt Technology. (n.d.). Liposome Characterization by DLS. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Nutrients, 13(12), 4212. [Link]

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Application of (Z)-epsilon-Viniferin in Cell Culture Assays: A Technical Guide for Researchers

(Z)-epsilon-Viniferin, a resveratrol dimer, is a promising bioactive compound with a range of potential therapeutic applications.[1][2][3][4] This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth overview of its use in cell culture assays, detailing its mechanism of action and providing practical, field-proven protocols.

Introduction to (Z)-epsilon-Viniferin

(Z)-epsilon-Viniferin is a naturally occurring stilbene found in grapes and red wine.[1][2] As a dimer of resveratrol, it exhibits a spectrum of biological activities, including antioxidant, anti-inflammatory, neuroprotective, and anti-proliferative effects.[1][2][3][4][5] Its potential to modulate key cellular pathways makes it a compound of significant interest in pharmacological research.

A critical consideration for its use in in vitro studies is its low aqueous solubility.[6] This necessitates careful preparation of stock solutions, typically using an organic solvent like dimethyl sulfoxide (DMSO), to ensure accurate and reproducible experimental results.

I. Handling and Preparation of (Z)-epsilon-Viniferin Stock Solutions

Proper preparation of (Z)-epsilon-Viniferin is paramount for successful cell culture experiments. Due to its hydrophobic nature, DMSO is the recommended solvent for creating a concentrated stock solution.

Protocol: Preparation of a 10 mM (Z)-epsilon-Viniferin Stock Solution in DMSO

• Materials:

  • (Z)-epsilon-Viniferin powder

  • Anhydrous, sterile DMSO

  • Sterile microcentrifuge tubes

• Procedure:

  • Aseptically weigh the desired amount of (Z)-epsilon-Viniferin powder in a sterile microcentrifuge tube.

  • Add the calculated volume of sterile DMSO to achieve a 10 mM stock solution.

  • Gently vortex or sonicate the solution until the compound is completely dissolved.[7]

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Important Considerations:

• DMSO Concentration: The final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be cytotoxic.[8][9] Always include a vehicle control (media with the same final DMSO concentration as the experimental wells) in your assays.

• Solubility Limit: If you observe precipitation when diluting the stock solution in your culture medium, you may have exceeded the solubility limit. In such cases, consider preparing a less concentrated stock solution or using a gentle warming and mixing step when making the final dilutions.[7]

II. Assessing the Anti-proliferative and Cytotoxic Effects of (Z)-epsilon-Viniferin

A primary application of (Z)-epsilon-Viniferin in cell culture is the evaluation of its anti-cancer properties. The MTT assay is a widely used colorimetric method to assess cell viability and proliferation.

MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.

Protocol: MTT Assay for Cell Viability

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • The following day, treat the cells with a range of concentrations of (Z)-epsilon-Viniferin. Include untreated and vehicle controls.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After incubation, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Quantitative Data: IC50 Values of (Z)-epsilon-Viniferin in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Incubation Time (h)	Reference
HepG2	Hepatocellular Carcinoma	Not specified, but cytotoxic	Not specified	[10]
Hep3B	Hepatocellular Carcinoma	63	72	[11]
C6	Glioma	95 (in combination)	Not specified	[12]
B-CLL	B-cell chronic lymphocytic leukemia	Exhibited slight effects	Not specified	[13]

III. Investigating the Pro-Apoptotic Mechanism of (Z)-epsilon-Viniferin

(Z)-epsilon-Viniferin has been shown to induce apoptosis in cancer cells.[10][12][13] Understanding the underlying mechanism is crucial for its development as a therapeutic agent. This involves investigating the activation of key apoptotic signaling pathways.

Signaling Pathways Involved in (Z)-epsilon-Viniferin-Induced Apoptosis

Evidence suggests that (Z)-epsilon-Viniferin can trigger apoptosis through both the intrinsic and extrinsic pathways. Studies have demonstrated the activation of both caspase-8 (a key initiator of the extrinsic pathway) and caspase-9 (a key initiator of the intrinsic pathway) in response to treatment.[12] The intrinsic pathway is further supported by observations of changes in the Bax/Bcl-2 protein ratio, indicating mitochondrial involvement.[10]

Diagram: (Z)-epsilon-Viniferin-Induced Apoptosis Signaling Pathway

Caption: Key steps in the Western blot analysis of apoptotic markers.

IV. Evaluating the Anti-inflammatory Properties of (Z)-epsilon-Viniferin

(Z)-epsilon-Viniferin has demonstrated anti-inflammatory effects, making it a candidate for studying inflammatory diseases. [1][2][5]A common in vitro model for inflammation involves the use of macrophage cell lines, such as RAW 264.7, stimulated with lipopolysaccharide (LPS).

Protocol: Assessing Anti-inflammatory Effects in LPS-stimulated Macrophages

• Cell Culture and Treatment:

  • Culture RAW 264.7 macrophages and pre-treat with various concentrations of (Z)-epsilon-Viniferin for a specified time (e.g., 1-3 hours).

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for a designated period (e.g., 24 hours). [14]

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: Measure the accumulation of nitrite in the culture supernatant using the Griess reagent.

  • Pro-inflammatory Cytokines (e.g., TNF-α, IL-6): Quantify the levels of these cytokines in the cell culture supernatant using ELISA kits. [5]

• Investigation of Signaling Pathways:

  • NF-κB Activation: Assess the activation of the NF-κB pathway by measuring the phosphorylation of its subunits (e.g., p65) or by examining its nuclear translocation using Western blotting or immunofluorescence. [15][16]

V. Determining the Antioxidant Capacity of (Z)-epsilon-Viniferin

The antioxidant properties of (Z)-epsilon-Viniferin contribute to its protective effects against oxidative stress-related cellular damage. [1][2][17]Several in vitro assays can be employed to quantify its antioxidant potential.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is a simple and widely used method to assess the free radical scavenging activity of a compound.

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol.

• Assay Procedure:

  • Add various concentrations of (Z)-epsilon-Viniferin to the DPPH solution in a 96-well plate.

  • Incubate in the dark at room temperature for approximately 30 minutes.

• Absorbance Measurement:

  • Measure the absorbance of the solution at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging.

  • Determine the IC50 value, which is the concentration of (Z)-epsilon-Viniferin required to scavenge 50% of the DPPH radicals. [18] Protocol: Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity within a cellular environment, providing a more biologically relevant assessment.

• Cell Culture and Staining:

  • Seed cells (e.g., HepG2) in a black, clear-bottom 96-well plate.

  • Incubate the cells with a fluorescent probe (e.g., DCFH-DA) that becomes fluorescent upon oxidation.

• Treatment:

  • Treat the cells with various concentrations of (Z)-epsilon-Viniferin.

• Induction of Oxidative Stress:

  • Add a pro-oxidant, such as AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride), to induce oxidative stress.

• Fluorescence Measurement:

  • Measure the fluorescence intensity over time using a fluorescence plate reader.

• Data Analysis:

  • Calculate the CAA value, which reflects the antioxidant activity of the compound within the cells. [18]

VI. Concluding Remarks

(Z)-epsilon-Viniferin is a multifaceted compound with significant potential for further investigation. The protocols outlined in this guide provide a robust framework for exploring its anti-proliferative, pro-apoptotic, anti-inflammatory, and antioxidant activities in cell culture. By understanding the causality behind experimental choices and employing self-validating systems, researchers can generate reliable and impactful data, contributing to the growing body of knowledge on this promising natural product.

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• Di Ciaula, A., et al. (2020). Anti-Apoptotic and Anti-Inflammatory Role of Trans ε-Viniferin in a Neuron–Glia Co-Culture Cellular Model of Parkinson's Disease. International Journal of Molecular Sciences, 21(21), 8251. [Link]

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• ResearchGate. (n.d.). IC50 values for compounds 1 and 2 in various cancer cell lines and a normal intestinal epithelial cell line. [Link]

• Billard, C., et al. (2002). Comparative antiproliferative and apoptotic effects of resveratrol, epsilon-viniferin and vine-shots derived polyphenols (vineatrols) on chronic B lymphocytic leukemia cells and normal human lymphocytes. Leukemia & lymphoma, 43(10), 1991-2002. [Link]

• Richard, T., et al. (2002). Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. Journal of agricultural and food chemistry, 50(5), 1213-1217. [Link]

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• ResearchGate. (n.d.). Apoptotic Percentage of IC 50/2 Values by Annexin V Assays for [e-Viniferin + Vincristine] Treatment of HepG2 Cells for 24 and 48 Hours. [Link]

• Epistemonikos. (n.d.). Comparative antiproliferative and apoptotic effects of resveratrol, epsilon-viniferin and vine-shots derived polyphenols (vineatrols) on chronic B lymphocytic leukemia cells and normal human lymphocytes. [Link]

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• ResearchGate. (n.d.). Effects of ε-Viniferin and ε-Viniferin-Enriched Extract from Vitis labruscana B. 'Campbell Early' Cell Cultures on Wound Healing and Epidermal Barrier Restoration in Human Skin Cells. [Link]

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Application Notes and Protocols for Assessing the Antioxidant Activity of (Z)-epsilon-Viniferin

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling the Antioxidant Potential of a Stilbenoid Isomer

(Z)-epsilon-Viniferin is a resveratrol dimer belonging to the stilbenoid family of polyphenols. Stilbenoids are renowned for their diverse biological activities, including potent antioxidant and anti-inflammatory effects.[1][2] While its trans-isomer, (E)-epsilon-viniferin, has been the subject of numerous studies, the (Z)-isomer presents a unique opportunity for investigation. The stereochemistry of stilbenoids can significantly influence their biological activity, making a thorough assessment of (Z)-epsilon-viniferin's antioxidant capacity a critical step in understanding its therapeutic potential.

This guide provides a comprehensive framework for assessing the antioxidant activity of (Z)-epsilon-viniferin. We will delve into the rationale behind selecting a panel of assays that capture different facets of antioxidant action, from direct radical scavenging to cellular efficacy. Crucially, we will address the specific challenges associated with the (Z)-isomer, namely its inherent instability and potential for photoisomerization, to ensure the generation of robust and reproducible data.

Critical Pre-analytical Considerations: Handling and Preparation of (Z)-epsilon-Viniferin

The scientific integrity of any antioxidant assessment hinges on the proper handling and preparation of the test compound. (Z)-epsilon-Viniferin, the cis-isomer, is particularly susceptible to light-induced isomerization to the more stable trans-form. This transformation can significantly alter its biological activity, confounding experimental results.

Key Handling Protocols:

• Protection from Light: All work with (Z)-epsilon-viniferin and its solutions must be performed under subdued light conditions. Use amber glass vials or wrap clear vials in aluminum foil.[3] When possible, work in a biosafety cabinet with the light turned off.

• Solvent Selection: (Z)-epsilon-Viniferin is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol, and acetone.[4][5] For in vitro chemical assays, a high-purity grade of DMSO or ethanol is recommended. For cell-based assays, sterile, cell-culture grade DMSO is the solvent of choice, ensuring the final concentration in the culture medium remains non-toxic to the cells (typically ≤ 0.1%).

• Stock Solution Preparation:

  • Allow the vial of (Z)-epsilon-viniferin to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the compound in a fume hood using appropriate personal protective equipment.

  • Calculate the required volume of solvent to achieve a high-concentration stock solution (e.g., 10-50 mM in DMSO). This minimizes the volume of solvent added to the assays.

  • If the compound does not dissolve readily, gentle warming in a 37°C water bath or brief sonication can be employed.[3] Ensure complete dissolution before use.

  • Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

Preliminary Compound Validation:

Given the limited data on the specific (Z)-isomer, it is strongly recommended that researchers perform preliminary validation:

• Solubility Test: Determine the practical solubility limit in the chosen solvent to ensure accurate stock solution concentration.

• Stability Test: Briefly assess the stability of the compound in the assay buffer and under experimental conditions (e.g., incubation time and temperature) to confirm its integrity throughout the experiment. This can be done by HPLC analysis.

A Multi-Mechanistic Approach to Antioxidant Assessment

No single assay can fully capture the complex nature of antioxidant activity. Therefore, a panel of assays is recommended to provide a comprehensive profile of (Z)-epsilon-viniferin's capabilities. This protocol outlines four complementary assays: DPPH, ABTS, FRAP for chemical antioxidant capacity, and a Cellular Antioxidant Activity (CAA) assay for biological relevance.

Workflow for Comprehensive Antioxidant Profiling

Caption: Overall workflow for assessing the antioxidant activity of (Z)-epsilon-Viniferin.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of DPPH is accompanied by a color change from violet to yellow, which is measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (ACS grade)

• (Z)-epsilon-Viniferin stock solution

• Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) as a positive control

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. Store this solution in an amber bottle at 4°C.

• Sample and Standard Preparation: Prepare a series of dilutions of (Z)-epsilon-Viniferin from the stock solution. A suggested concentration range to start with is 1-200 µM. Prepare a similar dilution series for the Trolox standard.

• Assay Protocol:

  • Add 100 µL of the freshly prepared DPPH working solution to each well of a 96-well plate.

  • Add 100 µL of the different concentrations of (Z)-epsilon-Viniferin, Trolox, or solvent (for the blank) to the wells.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

Data Analysis:

Calculate the percentage of DPPH radical scavenging activity using the following formula:

% Inhibition = [ (A_control - A_sample) / A_control ] * 100

Where:

• A_control is the absorbance of the DPPH solution with the solvent blank.

• A_sample is the absorbance of the DPPH solution with the sample or standard.

Plot the % inhibition against the concentration of (Z)-epsilon-viniferin and determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals). For comparison, the IC50 for (E)-epsilon-viniferin has been reported to be approximately 80-83 µM.[1][2][6][7]

Protocol 2: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

Principle: This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is measured spectrophotometrically.

Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate Buffered Saline (PBS) or ethanol

• (Z)-epsilon-Viniferin stock solution

• Trolox standard

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~734 nm

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This forms the ABTS•+ stock solution.

• Preparation of ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Protocol:

  • Add 190 µL of the ABTS•+ working solution to each well.

  • Add 10 µL of various concentrations of (Z)-epsilon-Viniferin, Trolox, or solvent blank.

  • Incubate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

Data Analysis:

Calculate the percentage of inhibition as described for the DPPH assay. The results can be expressed as an IC50 value or as Trolox Equivalent Antioxidant Capacity (TEAC). To calculate TEAC, a standard curve of Trolox is generated, and the antioxidant capacity of (Z)-epsilon-viniferin is expressed as µM of Trolox equivalents.

Protocol 3: FRAP (Ferric Reducing Antioxidant Power) Assay

Principle: The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color and can be measured spectrophotometrically. This assay directly measures the electron-donating capacity of an antioxidant.

Materials:

• Acetate buffer (300 mM, pH 3.6)

• 10 mM TPTZ (2,4,6-Tris(2-pyridyl)-s-triazine) in 40 mM HCl

• 20 mM Ferric chloride (FeCl₃·6H₂O) solution

• Ferrous sulfate (FeSO₄·7H₂O) for the standard curve

• (Z)-epsilon-Viniferin stock solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~593 nm

Procedure:

• Preparation of FRAP Reagent: Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm the reagent to 37°C before use.

• Standard Curve: Prepare a standard curve using freshly prepared ferrous sulfate solutions (e.g., 100-2000 µM).

• Assay Protocol:

  • Add 180 µL of the FRAP reagent to each well.

  • Add 20 µL of (Z)-epsilon-Viniferin, standard, or solvent blank.

  • Incubate at 37°C for 4-6 minutes.

• Measurement: Measure the absorbance at 593 nm.

Data Analysis:

The antioxidant capacity is determined from the standard curve and expressed as FRAP value (in µM Fe²⁺ equivalents). For (E)-epsilon-viniferin, the IC50 in a FRAP assay has been reported in the range of 13-29 µM.[2][6]

Caption: The basic principle of the FRAP assay.

Protocol 4: Cellular Antioxidant Activity (CAA) Assay

Principle: This assay provides a more biologically relevant measure of antioxidant activity by assessing it within a cellular environment. It utilizes a fluorescent probe, 2',7'-Dichlorofluorescin diacetate (DCFH-DA), which is taken up by cells and deacetylated to the non-fluorescent DCFH. In the presence of reactive oxygen species (ROS), DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The ability of an antioxidant to prevent DCF formation is a measure of its cellular antioxidant activity.

Materials:

• Human hepatocarcinoma (HepG2) cells or other suitable cell line

• Cell culture medium (e.g., DMEM) and supplements

• DCFH-DA solution

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) as a peroxyl radical generator

• (Z)-epsilon-Viniferin stock solution

• Quercetin as a positive control

• Black, clear-bottom 96-well cell culture plates

• Fluorescence microplate reader (Excitation ~485 nm, Emission ~538 nm)

Procedure:

• Cell Seeding: Seed HepG2 cells in a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

• Compound and Probe Incubation:

  • Remove the culture medium and wash the cells with PBS.

  • Treat the cells with various concentrations of (Z)-epsilon-Viniferin or Quercetin in treatment medium containing 25 µM DCFH-DA.

  • Incubate for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Wash the cells with PBS to remove the compound and excess probe.

  • Add 600 µM AAPH solution in PBS to all wells except the negative control wells.

• Measurement: Immediately place the plate in a fluorescence reader pre-heated to 37°C. Measure the fluorescence every 5 minutes for 1 hour.

Data Analysis:

Calculate the area under the curve (AUC) for the fluorescence kinetics. The CAA value is calculated as:

CAA unit = 100 - ( AUC_sample / AUC_control ) * 100

The results can also be expressed as Quercetin Equivalents (QE) by comparing the CAA units of (Z)-epsilon-viniferin to a standard curve of Quercetin.

Caption: Mechanism of the Cellular Antioxidant Activity (CAA) assay.

Interpreting the Data: A Holistic View

The combination of these assays provides a multifaceted view of (Z)-epsilon-viniferin's antioxidant profile.

Assay	Principle	Information Provided	Typical Units	(E)-Isomer Benchmark (IC50)
DPPH	H-atom/electron transfer	Radical scavenging capacity	IC50 (µM)	~80-83 µM[1][2][6][7]
ABTS	Electron transfer	Radical scavenging capacity	IC50 (µM) or TEAC	Not consistently reported
FRAP	Electron transfer	Reducing power	FRAP value (µM Fe²⁺)	~13-29 µM[2][6]
CAA	Cellular ROS inhibition	Biologically relevant antioxidant activity	CAA units or QE	Not available

A strong activity in DPPH, ABTS, and FRAP assays would indicate that (Z)-epsilon-viniferin is a potent chemical antioxidant. Significant activity in the CAA assay would further suggest that it is bioavailable to cells and can effectively counteract intracellular oxidative stress, a crucial finding for its potential as a therapeutic agent. Any discrepancies between the chemical and cellular assays can provide valuable insights into its cellular uptake, metabolism, and mechanism of action.

Conclusion and Future Directions

This guide provides a robust set of protocols for the systematic evaluation of the antioxidant activity of (Z)-epsilon-viniferin. By employing a multi-assay approach and adhering to stringent pre-analytical procedures, especially regarding light sensitivity, researchers can generate reliable and comprehensive data. The results of these assays will be instrumental in comparing the efficacy of the (Z)-isomer to its more studied trans-counterpart and other known antioxidants, thereby paving the way for further investigation into its role in mitigating oxidative stress-related pathologies.

References

• Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. (n.d.). PubMed. Retrieved January 16, 2026, from [Link]

• Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. (2023). MDPI. Retrieved January 16, 2026, from [Link]

• Resveratrol, ε-Viniferin and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of. (2023). Preprints.org. Retrieved January 16, 2026, from [Link]

• Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. (2023). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

• (PDF) Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. (2023). ResearchGate. Retrieved January 16, 2026, from [Link]

• In the shadow of resveratrol: biological activities of epsilon-viniferin. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• The IC50 values of α-viniferin and caraphenol A in antioxidant assays,... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. (n.d.). Emulatebio. Retrieved January 16, 2026, from [Link]

• Method for obtaining epsilon-viniferin and/or resveratrol and corresponding products. (n.d.). Google Patents.

• Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. (2021). National Center for Biotechnology Information. Retrieved January 16, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. emulatebio.com [emulatebio.com]
• 4. WO2012156917A2 - Method for obtaining epsilon-viniferin and/or resveratrol and corresponding products - Google Patents [patents.google.com]
• 5. epsilon-Viniferin | CAS:62218-08-0 | Manufacturer ChemFaces [chemfaces.com]
• 6. preprints.org [preprints.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of (Z)-epsilon-Viniferin

Welcome to the technical support center for improving the aqueous solubility of (Z)-epsilon-Viniferin. This guide is designed for researchers, scientists, and drug development professionals who are working with this promising, yet challenging, stilbenoid. As a resveratrol dimer, (Z)-epsilon-Viniferin shares the therapeutic potential of its monomer but also its significant drawback: extremely low water solubility.[1][2] This property can be a major hurdle in developing bioavailable formulations for in vitro and in vivo studies.

This document provides a comprehensive collection of troubleshooting guides and frequently asked questions (FAQs) to directly address the issues you may encounter during your experiments. The methodologies described herein are grounded in established scientific principles and supported by peer-reviewed literature to ensure the integrity and reproducibility of your results.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might face during your efforts to solubilize (Z)-epsilon-Viniferin and provides actionable, step-by-step solutions.

Issue 1: (Z)-epsilon-Viniferin crashes out of solution upon addition to aqueous media.

Cause: This is the most common issue and is a direct result of the compound's hydrophobic nature. The large, nonpolar structure of (Z)-epsilon-Viniferin leads to strong intermolecular forces that favor the solid state over dissolution in water. The solubility of its close relative, resveratrol, is a mere 0.05 mg/mL in water, and (Z)-epsilon-Viniferin is expected to have even lower solubility due to its larger size.[3]

Solutions:

• Employing Co-solvents: For initial in vitro experiments, the use of a water-miscible organic co-solvent can be a quick and effective solution.

  • Recommended Co-solvents: Dimethyl sulfoxide (DMSO) and ethanol are common choices for solubilizing stilbenoids.[4][5]

  • Protocol:

    • Prepare a concentrated stock solution of (Z)-epsilon-Viniferin in 100% DMSO or ethanol.

    • For your experiment, dilute the stock solution into your aqueous buffer or media. Crucially, ensure the final concentration of the organic solvent is low (typically <1%) to avoid solvent-induced artifacts in your biological system.

    • Always include a vehicle control (aqueous media with the same final concentration of the co-solvent) in your experiments to account for any effects of the solvent itself.

• pH Adjustment: While (Z)-epsilon-Viniferin is not ionizable in the physiological pH range, extreme pH values can influence the solubility of polyphenols. However, this approach is generally not suitable for cell-based assays or in vivo studies due to the potential for compound degradation and physiological incompatibility. Resveratrol, for instance, shows maximum degradation at pH 9.[6]

Issue 2: Inconsistent results in biological assays due to poor compound dispersion.

Cause: Even with the use of co-solvents, (Z)-epsilon-Viniferin can form micro-precipitates in aqueous media, leading to variable and non-reproducible results.

Solutions:

To achieve a stable and homogenous dispersion for more reliable experimental outcomes, advanced formulation strategies are necessary. These methods encapsulate the molecule in a hydrophilic carrier, effectively shielding it from the aqueous environment.

• Liposomal Encapsulation: This technique has shown remarkable success in dramatically increasing the aqueous solubility of epsilon-viniferin.

  • Principle: Liposomes are microscopic vesicles composed of a lipid bilayer that can encapsulate hydrophobic compounds like (Z)-epsilon-Viniferin in their core.

  • Reported Success: Encapsulation of trans-ε-viniferin in multi-lamellar liposomes (onions) has been reported to increase its water solubility by more than five orders of magnitude, reaching up to 17.4 g/L.[7]

  • Visualization of Liposomal Encapsulation:

    Caption: Encapsulation of hydrophobic (Z)-epsilon-Viniferin within the lipid bilayer of a liposome.

• Nanoparticle Formulation: Polymeric nanoparticles can also be used to encapsulate and solubilize (Z)-epsilon-Viniferin.

  • Principle: Biodegradable polymers form a matrix that entraps the drug, creating a stable nanoparticle suspension in water. This method has been successfully used for resveratrol.[4][8][9]

  • Common Polymers: Polylactic-co-glycolic acid (PLGA) is a widely used polymer for this purpose.

• Solid Dispersions: This technique involves dispersing the drug in a solid hydrophilic carrier at the molecular level.

  • Principle: By creating an amorphous solid dispersion, the crystalline structure of the drug is disrupted, which reduces the energy required for dissolution and improves solubility and dissolution rate.[9]

  • Common Carriers: Polyvinylpyrrolidone (PVP) and polyethylene glycol (PEG) are frequently used polymers.[10]

• Cyclodextrin Inclusion Complexes: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.

  • Principle: The hydrophobic (Z)-epsilon-Viniferin molecule can be entrapped within the cyclodextrin cavity, forming a water-soluble inclusion complex. This has been demonstrated to be effective for resveratrol.[5][7]

  • Visualization of Cyclodextrin Inclusion:

Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of (Z)-epsilon-Viniferin?

Q2: Which solubility enhancement technique is the most effective?

The choice of technique depends on your specific experimental needs, including the desired concentration, the biological system being used, and the required stability.

Technique	Reported Solubility Enhancement (for ε-viniferin or resveratrol)	Advantages	Disadvantages
Liposomes	>5 orders of magnitude (to 17.4 g/L for ε-viniferin) [7]	High encapsulation efficiency, biocompatible, can protect the compound from degradation.	More complex preparation, potential for leakage.
Nanoparticles	Significant enhancement for resveratrol. [4][8]	Controlled release, potential for targeted delivery.	Preparation can be complex, potential for polymer toxicity.
Solid Dispersions	>80-fold for resveratrol. [11]	Simple preparation methods, can significantly improve dissolution rate.	Potential for recrystallization over time, which reduces solubility. [12]
Cyclodextrins	Up to 25.13 mg/mL for resveratrol. [3][8]	Simple preparation, commercially available carriers.	Lower encapsulation efficiency compared to other methods, potential for competitive displacement by other molecules.

Q3: How can I confirm that I have successfully prepared a solid dispersion or an inclusion complex?

Several analytical techniques can be used to characterize your formulation:

• Differential Scanning Calorimetry (DSC): This technique measures the heat flow into or out of a sample as it is heated or cooled. For a successful amorphous solid dispersion or inclusion complex, the characteristic melting peak of the crystalline drug will be absent. [13][14]* Powder X-ray Diffraction (PXRD): Crystalline materials produce a distinct pattern of sharp peaks in PXRD, while amorphous materials show a broad halo. The disappearance of the drug's characteristic peaks indicates the formation of an amorphous system. [13]* Fourier-Transform Infrared Spectroscopy (FTIR): Changes in the FTIR spectrum, such as shifts or broadening of peaks, can indicate intermolecular interactions between the drug and the carrier, confirming complexation. [7] Q4: What analytical methods are suitable for quantifying (Z)-epsilon-Viniferin to measure solubility enhancement?

High-Performance Liquid Chromatography with a Diode Array Detector (HPLC-DAD) is a robust and widely used technique for the quantification of stilbenes like viniferins. [6][15]

• Typical Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of acidified water and an organic solvent like acetonitrile or methanol.

  • Detection: The Diode Array Detector allows for monitoring at the maximum absorbance wavelength of (Z)-epsilon-Viniferin and can also be used to check for peak purity.

For more sensitive and specific quantification, especially in complex biological matrices, Liquid Chromatography-Mass Spectrometry (LC-MS) is recommended. [16]

Experimental Protocols

Protocol 1: Preparation of a (Z)-epsilon-Viniferin Solid Dispersion using the Solvent Evaporation Method

This protocol is adapted from methods used for resveratrol and is a good starting point for preparing a solid dispersion of (Z)-epsilon-Viniferin with Polyvinylpyrrolidone (PVP).

Materials:

• (Z)-epsilon-Viniferin

• Polyvinylpyrrolidone (PVP K30)

• Ethanol (or another suitable organic solvent in which both the drug and carrier are soluble)

• Rotary evaporator

• Vacuum oven

Procedure:

• Dissolution:

  • Accurately weigh (Z)-epsilon-Viniferin and PVP in a desired drug-to-polymer ratio (e.g., 1:4 w/w).

  • Dissolve both components completely in a minimal amount of ethanol in a round-bottom flask. Gentle warming and sonication can aid dissolution.

• Solvent Evaporation:

  • Attach the flask to a rotary evaporator.

  • Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a thin film is formed on the flask wall.

• Drying:

  • Scrape the solid film from the flask.

  • Place the solid in a vacuum oven at a slightly elevated temperature (e.g., 40°C) for 24-48 hours to remove any residual solvent.

• Processing and Storage:

  • Grind the dried solid dispersion into a fine powder using a mortar and pestle.

  • Store the powder in a desiccator to protect it from moisture.

Protocol 2: Preparation of a (Z)-epsilon-Viniferin-Cyclodextrin Inclusion Complex

This protocol describes the preparation of an inclusion complex using a solvent evaporation method, adapted from procedures for resveratrol with hydroxypropyl-β-cyclodextrin (HP-β-CD). [7] Materials:

• (Z)-epsilon-Viniferin

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol

• Distilled water

• Magnetic stirrer

Procedure:

• Solution Preparation:

  • Prepare a solution of (Z)-epsilon-Viniferin in ethanol.

  • Separately, prepare an aqueous solution of HP-β-CD in distilled water. A 1:1.5 molar ratio of viniferin to cyclodextrin is a good starting point. [7]2. Complexation:

  • While stirring the HP-β-CD solution, slowly add the ethanolic solution of (Z)-epsilon-Viniferin dropwise.

  • Continue stirring the mixture gently (e.g., 700 rpm) at room temperature to allow for the evaporation of ethanol and the formation of the inclusion complex.

• Isolation:

  • Once the ethanol has evaporated, the aqueous solution can be freeze-dried to obtain the inclusion complex as a solid powder.

• Characterization:

  • Confirm the formation of the inclusion complex using DSC, PXRD, and FTIR as described in the FAQ section.

Protocol 3: Phase Solubility Study to Determine Complex Stoichiometry

This study is essential to determine the optimal ratio of (Z)-epsilon-Viniferin to cyclodextrin for maximum solubility enhancement. [17][18] Materials:

• (Z)-epsilon-Viniferin

• Cyclodextrin of choice (e.g., HP-β-CD)

• Aqueous buffer of desired pH

• Shaking incubator or water bath

• Centrifuge

• HPLC-DAD system

Procedure:

• Preparation of Cyclodextrin Solutions:

  • Prepare a series of aqueous solutions with increasing concentrations of the cyclodextrin (e.g., 0 to 20 mM).

• Equilibration:

  • Add an excess amount of (Z)-epsilon-Viniferin to each cyclodextrin solution in separate vials.

  • Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-72 hours).

• Sample Analysis:

  • After equilibration, centrifuge the samples to pellet the undissolved (Z)-epsilon-Viniferin.

  • Carefully collect the supernatant, filter it through a 0.22 µm syringe filter, and dilute it appropriately.

  • Quantify the concentration of dissolved (Z)-epsilon-Viniferin in each sample using a validated HPLC-DAD method.

• Data Analysis:

  • Plot the concentration of dissolved (Z)-epsilon-Viniferin against the concentration of the cyclodextrin.

  • The resulting phase solubility diagram will indicate the type of complex formed and allow for the calculation of the stability constant (Kc) and the complex stoichiometry. An AL-type diagram, which shows a linear increase in drug solubility with cyclodextrin concentration, is indicative of a 1:1 complex. [17]

References

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. oipub.com [oipub.com]
• 4. mdpi.com [mdpi.com]
• 5. Inclusion Complex of Resveratrol with γ-Cyclodextrin as a Functional Ingredient for Lemon Juices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pre-formulation studies of resveratrol - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Solid Dispersions Incorporated into PVP Films for the Controlled Release of Trans-Resveratrol: Development, Physicochemical and In Vitro Characterizations and In Vivo Cutaneous Anti-Inflammatory Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. internationaljournal.org.in [internationaljournal.org.in]
• 11. researchgate.net [researchgate.net]
• 12. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. crystalpharmatech.com [crystalpharmatech.com]
• 14. kinampark.com [kinampark.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 17. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

stability issues and degradation pathways of (Z)-epsilon-Viniferin

[1] Handling: Minimize exposure of the compound, both in solid form and in solution, to light. Use amber glassware or wrap containers in aluminum foil. Conduct experimental manipulations in a dimly lit area or under yellow light.

Issue 2: Appearance of unexpected peaks during chromatographic analysis (HPLC, LC-MS). Possible Cause 1: Photoisomerization from (Z)- to (E)-epsilon-Viniferin.

The cis (Z) isomer of epsilon-viniferin is particularly susceptible to photoisomerization to the more stable trans (E) form upon exposure to UV or even ambient light. This [2][3][4]is a primary degradation pathway and a common source of impurities in analytical runs.

Possible Cause 2: Oxidative Degradation.

Epsilon-viniferin can undergo oxidative dimerization to form tetramers or other degradation products, especially in the presence of enzymes, metal ions, or reactive oxygen species. This [5][6][7]process can be accelerated by elevated temperatures and exposure to air.

Troubleshooting Analytical Inconsistencies

Protect from Light: Ensure that the entire analytical workflow, from sample preparation to injection, is protected from light. Use an autosampler with a cooled, dark sample tray. Control Temperature: Maintain samples at a low temperature (e.g., 4°C) in the autosampler to minimize thermal degradation. Check Solvent Purity: Ensure that the mobile phase and sample diluents are free of contaminants and have been properly degassed. Run a Forced Degradation Study: To identify potential degradation products, intentionally expose a small sample of (Z)-epsilon-viniferin to stress conditions (UV light, heat, acid, base, oxidant) and analyze the resulting mixture. This will help in identifying the retention times of key degradants.

[5][7]

graph DegradationPathways { layout=dot; rankdir="LR"; node [shape=box, style="filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

[8][9][10] Workflow for Stability Monitoring

graph StabilityWorkflow { graph [layout=dot, rankdir="TB", splines=ortho]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

[4]

Feature (Z)-epsilon-Viniferin (cis) (E)-epsilon-Viniferin (trans)

Stereochemistry Groups are on the same side of the double bond Groups are on opposite sides of the double bond

Stability Less stable, prone to photoisomerization [2][3] More thermodynamically stable

Formation Can be formed from trans-stilbenes under light stress [8] Often the naturally predominant form

• 1. Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Viniferin formation by COX-1: evidence for radical intermediates during co-oxidation of resveratrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Regioselective oxidative coupling of 4-hydroxystilbenes: synthesis of resveratrol and epsilon-viniferin (E)-dehydrodimers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 10. chromatographyonline.com [chromatographyonline.com]

optimization of extraction yield for epsilon-viniferin from raw plant material

Welcome to the technical support center for the optimization of epsilon-viniferin extraction. This guide is designed for researchers, scientists, and drug development professionals actively working on isolating this high-value stilbenoid dimer from raw plant materials. As your application scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your own experiments effectively. We will delve into the critical parameters, common pitfalls, and advanced strategies to maximize your yield and purity.

General Experimental Workflow

The extraction and purification of epsilon-viniferin is a multi-step process. Each stage presents unique challenges and opportunities for optimization. Understanding this entire workflow is crucial for diagnosing issues and improving outcomes.

Caption: General workflow for epsilon-viniferin extraction and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the best raw plant materials for epsilon-viniferin extraction?

The most potent and widely studied sources of epsilon-viniferin are byproducts of viticulture, specifically from Vitis vinifera (the common grapevine).[1] Grape canes, the woody material pruned from vines during winter, are particularly rich in this compound.[1][2] Other materials like vine stalks and roots also contain epsilon-viniferin, but canes are often the most abundant and accessible feedstock.[3][4][5]

Q2: Which extraction method provides the highest yield of epsilon-viniferin?

Modern extraction techniques consistently outperform traditional methods like simple maceration or Soxhlet extraction.[6] Accelerated Solvent Extraction (ASE) has been shown to produce the highest yields of total stilbenes, including epsilon-viniferin.[1][7] Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) are also highly efficient, offering the significant advantages of reduced extraction time and lower solvent consumption.[6][8][9][10][11]

The choice often depends on available equipment and scale. For lab-scale optimization and rapid screening of parameters, UAE is exceptionally useful.[8][9] For processing larger quantities with high efficiency, ASE is a superior choice.[1][7]

Q3: What is the optimal solvent for extracting epsilon-viniferin?

Polar protic solvents are most effective. Alcohols such as methanol and ethanol are considered the best choices for stilbene extraction.[1] Studies directly comparing solvents show methanol often yields slightly higher amounts than acetone or ethanol alone.[1][7] However, aqueous ethanol (e.g., 50-80% ethanol in water) is also highly effective and is often preferred due to its lower toxicity, making it a better choice for extracts intended for pharmaceutical or food applications.[2][9][12] The optimal ethanol concentration is typically in the range of 50-70%.[2]

Q4: How does temperature impact the extraction yield and stability of epsilon-viniferin?

Temperature is a critical parameter with a dual effect.

• Increased Yield: Raising the extraction temperature generally increases the solubility and diffusion rate of epsilon-viniferin, leading to higher yields and shorter extraction times.[2][13][14] For instance, maceration at 50°C yields significantly more epsilon-viniferin than at room temperature.[6]

• Risk of Degradation: Epsilon-viniferin is a stilbene and can be susceptible to degradation at high temperatures applied over prolonged periods.[13][14] While it is considered relatively thermally stable, extended exposure to boiling temperatures, as in traditional Soxhlet extraction, can be destructive.[13][14] Modern methods like MAE and UAE are advantageous because they use targeted heating for shorter durations, minimizing degradation.[9][15]

Q5: How important is raw material preparation like drying and grinding?

It is critically important.

• Drying: Using dry vine stems is essential for achieving a high concentration of epsilon-viniferin in the final extract.[5][16] Drying at a controlled temperature (e.g., 40°C) removes water, which can interfere with extraction efficiency, and prepares the material for effective grinding.[6]

• Grinding: Increasing the surface area of the plant material is fundamental to efficient extraction. Grinding the dried canes to a fine powder (e.g., particle size < 0.5 mm) dramatically improves solvent penetration and the release of intracellular compounds.[6][7] Studies comparing powdered versus cut cane material consistently show higher yields from the powdered form.[7]

Troubleshooting Guide

Issue: Low Extraction Yield

Q: My epsilon-viniferin yield is significantly lower than published values. What are the most likely causes?

A: This is a common issue that can almost always be traced back to one or more suboptimal parameters. Let's break down the key factors.

• Extraction Method and Parameters: Your choice of method and its settings are paramount. As shown in the table below, modern methods are far superior to simple maceration at room temperature. If you are using a conventional method, upgrading to UAE, MAE, or ASE will provide the most significant boost in yield.

• Solvent Choice: Ensure you are using an appropriate polar solvent. Pure methanol often gives the highest raw yield.[1][6] If using ethanol, an aqueous solution (50-80%) is typically more effective than pure ethanol.[2]

• Temperature: Extraction at room temperature is inefficient. Increasing the temperature to at least 50°C is necessary for good yields.[2][6] For UAE, temperatures around 60-75°C are often optimal.[9]

• Particle Size: If your plant material is coarsely cut or shredded, your yields will be low. The material must be ground to a fine, consistent powder to maximize surface area for solvent contact.[6][7]

Table 1: Comparison of Extraction Methods for ε-Viniferin Yield from Grape Cane

Extraction Method	Solvent	Temperature	Time	trans-ε-viniferin Yield (µg/g d.w.)	Reference
Maceration (Lab Temp)	Methanol	Room Temp	8 hours	450 ± 50	[6]
Maceration (Heated)	Methanol	50°C	8 hours	2260 ± 90	[6]
Soxhlet Extraction	Methanol	Boiling	8 hours	1850 ± 150	[6]
Ultrasound-Assisted	80% Ethanol	75°C	15 min	Optimized for stilbenoids	[9]

| Accelerated Solvent (ASE) | Methanol | (Not specified) | (Not specified) | Highest total stilbenes |[1][7] |

Data is synthesized from multiple sources for comparative purposes.

Issue: Product Degradation or Isomerization

Q: I suspect my epsilon-viniferin is degrading or converting to other forms. How can I prevent this?

A: Your suspicion is valid, as stilbenoids are sensitive to environmental factors. The primary culprits are light and prolonged heat exposure.

• Light-Induced Isomerization: trans-ε-viniferin, the naturally occurring and typically desired isomer, can undergo photoisomerization to cis-ε-viniferin upon exposure to light.[13][14] This process can be accelerated by UV radiation.

  • Solution: Protect your experiment from light at all stages. Use amber glassware or cover your flasks and collection vials with aluminum foil. Work in a dimly lit area when possible, especially during sample processing and storage.[17]

• Thermal Degradation: While moderate heat improves extraction, excessive heat over long periods can cause degradation.[13][14]

  • Solution: Minimize exposure to high temperatures. Use methods like UAE or MAE which have short extraction times (e.g., 15-30 minutes).[9][15] When evaporating solvent, use a rotary evaporator under reduced pressure at a moderate temperature (e.g., 40-50°C) rather than boiling at atmospheric pressure.

The workflow below illustrates the potential isomerization pathway that must be controlled during extraction.

Sources

• 1. Various Extraction Methods for Obtaining Stilbenes from Grape Cane of Vitis vinifera L - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization of solid-liquid extraction of resveratrol and other phenolic compounds from milled grape canes (Vitis vinifera) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Huge PVDF Adsorption Difference Between Resveratrol and ε-Viniferin Allows to Quantitatively Purify Them and to Assess Their Anti-Tyrosinase Property - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Plant-Derived Purification, Chemical Synthesis, and In Vitro/In Vivo Evaluation of a Resveratrol Dimer, Viniferin, as an HCV Replication Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2001003713A1 - METHOD FOR EXTRACTING RESVERATROL AND/OR ε-VINIFERIN - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Ultrasonic-assisted extraction and adsorption separation: Large-scale preparation of trans-ε-Viniferin, suffruficosol B and trans-Gnetin H for the first time - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hielscher.com [hielscher.com]
• 10. upcommons.upc.edu [upcommons.upc.edu]
• 11. Effect of Microwave-Assisted Extraction on the Phenolic Compounds and Antioxidant Capacity of Blackthorn Flowers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of the Extraction Methodology of Grape Pomace Polyphenols for Food Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Sustainable microwave-assisted eutectic solvent extraction of polyphenols from vine pruning residues [arpi.unipi.it]
• 16. METHOD FOR EXTRACTING RESVERATROL AND/OR ε-VINIFERIN | Semantic Scholar [semanticscholar.org]
• 17. scispace.com [scispace.com]

Technical Support Center: Epsilon-Viniferin Stereoisomer Purification

Welcome to the dedicated support center for the purification of epsilon-viniferin stereoisomers. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of isolating these promising resveratrol dimers. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your separation strategies effectively.

The purification of ε-viniferin is fundamentally a challenge in chiral separation. The molecule exists as a pair of enantiomers, which are non-superimposable mirror images with identical physical properties in an achiral environment.[1][2] This inherent characteristic makes their separation a non-trivial task that standard chromatographic techniques cannot resolve.[3] This guide will address these specific challenges head-on.

Frequently Asked Questions (FAQs)

Q1: Why can't I separate ε-viniferin enantiomers on my standard C18 HPLC column? A1: Standard reversed-phase columns like C18 create an achiral environment. Enantiomers have identical hydrophobicity and polarity, leading to identical interaction times with the stationary phase and thus, perfect co-elution. To resolve enantiomers, you must introduce a chiral element into your chromatographic system, most commonly a Chiral Stationary Phase (CSP).[3] The CSP creates transient, diastereomeric complexes with each enantiomer, which have different energy states and stabilities, resulting in different retention times.

Q2: What is the primary source of impurities I should be aware of? A2: Besides the enantiomeric counterpart, the most common impurities are other resveratrol oligomers, particularly the structural isomer delta-viniferin (δ-viniferin).[4][5][6] These compounds often co-extract from natural sources like grapevine canes.[1][4] Due to their structural similarity, they can be challenging to remove and may require a preliminary, non-chiral purification step before tackling the final enantiomeric separation.

Q3: My ε-viniferin sample appears to be degrading during purification. What's happening? A3: Epsilon-viniferin, like other stilbenoids, is sensitive to environmental factors. Degradation can be caused by:

• Light Exposure: The stilbene backbone can undergo photo-induced isomerization (trans to cis).

• Extreme pH: Strong acidic or basic conditions can lead to structural rearrangement or degradation.

• High Temperatures: Thermal degradation is a risk, especially during solvent evaporation steps. It is crucial to use amber-colored glassware, control the temperature of your process, and maintain a neutral or slightly acidic pH to ensure the stability of your compound.[4]

Q4: What is Supercritical Fluid Chromatography (SFC), and why is it recommended for this separation? A4: SFC is a chromatographic technique that uses a supercritical fluid, typically carbon dioxide, as the primary mobile phase.[7] For chiral separations, it offers significant advantages over traditional HPLC:

• Speed: The low viscosity and high diffusivity of supercritical CO₂ allow for much higher flow rates and faster separations (3 to 5 times faster than HPLC).[8]

• Efficiency: Faster equilibration times between runs increase throughput.

• Green Chemistry: It drastically reduces the consumption of toxic organic solvents like hexane.[9]

• Solvent Removal: CO₂ is easily evaporated post-collection, simplifying sample workup. These benefits make SFC a powerful and efficient tool for both analytical and preparative-scale chiral separations.[7][9]

Troubleshooting Guide: Common Purification Problems

This section addresses specific experimental issues in a problem/cause/solution format.

Problem ID	Observed Issue	Potential Cause(s)	Recommended Solution(s) & Rationale
EV-T01	Complete co-elution or very poor resolution (<0.8) of enantiomers.	1. Inappropriate Column: Using an achiral column (e.g., C18, C8).2. Unsuitable Chiral Stationary Phase (CSP): The chosen CSP does not offer sufficient stereochemical recognition for ε-viniferin.3. Suboptimal Mobile Phase: The mobile phase composition is not creating the necessary differential interactions.	1. Switch to a Chiral Column: This is non-negotiable for enantiomer separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are excellent starting points for stilbenoids.[2][10]2. Screen Different CSPs: Chiral recognition is not always predictable.[11][12] Screen a set of orthogonal CSPs (e.g., Chiralpak IA, IB, IC) to find the best selector for your molecule.3. Optimize the Mobile Phase: Systematically vary the ratio of your organic modifier (e.g., isopropanol, ethanol) in the mobile phase. Small changes can have a large impact on selectivity (α) and resolution (Rs).
EV-T02	Broad or tailing peaks, leading to poor purity in collected fractions.	1. Column Overload: Injecting too much sample mass onto the column.2. Poor Sample Solubility: The sample is precipitating on the column head or during the run.3. Secondary Interactions: Unwanted ionic or polar interactions between the analyte and the stationary phase support.	1. Perform a Loading Study: Inject progressively smaller amounts of your sample to determine the column's loading capacity. For preparative work, you want to load as much as possible without sacrificing resolution.2. Change Injection Solvent: Ensure your sample is fully dissolved in the initial mobile phase. If solubility is low, a stronger, compatible solvent can be used, but the injection volume must be kept small to avoid peak distortion.3. Add a Mobile Phase Additive: For SFC or normal-phase HPLC, adding a small amount of a polar additive like diethylamine (DEA) can mask active sites on the silica support and improve peak shape for phenolic compounds.[13]
EV-T03	Low final purity despite good chiral separation.	1. Presence of Structural Isomers: Co-elution with closely related compounds like δ-viniferin.2. Incomplete Separation: The resolution between enantiomers is not baseline (Rs < 1.5), leading to cross-contamination during fraction collection.	1. Implement a Pre-purification Step: Use a standard achiral preparative HPLC (e.g., on a C18 column) to remove structural isomers before the chiral separation step. This orthogonal approach simplifies the final, more challenging separation.2. Further Optimize Chiral Method: Refine the mobile phase, lower the flow rate, or decrease the column temperature (in SFC) to improve resolution. Ensure you are collecting only the purest part of each peak ("heart-cutting").
EV-T04	Low or no recovery of the compound after purification.	1. Compound Degradation: As discussed in the FAQs, sensitivity to light, pH, or temperature.2. Irreversible Adsorption: The compound is sticking strongly to the column or system components.3. Precipitation in Tubing/Collector: The compound is crashing out of solution after elution from the column.	1. Protect the Sample: Work under yellow light, use amber vials, and keep solutions cool. Ensure all buffers and solvents are pH-neutral.2. System Passivation: If you suspect adsorption, flushing the system with a strong solvent or a passivating agent might be necessary. However, this is less common with modern columns.3. Modify Collection Conditions: Collect fractions into vials containing a small amount of a solvent in which the compound is highly soluble. This will prevent immediate precipitation upon collection.

Experimental Workflow & Protocols

A successful purification strategy for ε-viniferin stereoisomers typically involves a multi-step process to handle both structural and stereoisomers.

Overall Purification Strategy

The logical flow is to first remove structurally different impurities and then resolve the enantiomers.

Caption: General workflow for the purification of ε-viniferin enantiomers.

Protocol 1: Chiral SFC Method for Enantiomer Separation

This protocol outlines a typical starting point for separating the enantiomers of a pre-purified ε-viniferin fraction.

Objective: To achieve baseline separation (Rs > 1.5) of (+)-ε-viniferin and (-)-ε-viniferin.

Materials:

• Preparative SFC system with a UV-Vis or Photo Diode Array (PDA) detector.

• Chiral Stationary Phase: Chiralpak® IB N-5 column (or similar polysaccharide-based column), dimensions suitable for preparative scale (e.g., 250 x 20 mm, 5 µm).

• Mobile Phase A: Supercritical CO₂ (SFC grade).

• Mobile Phase B (Modifier): HPLC-grade Ethanol or Isopropanol.

• Sample: Pre-purified ε-viniferin (racemic mixture), accurately weighed and dissolved in the modifier solvent.

Methodology:

• System Preparation & Equilibration:

  • Set the column temperature to 40°C and the back pressure regulator (BPR) to 150 bar.

  • Rationale: These are standard starting conditions for SFC that ensure CO₂ remains in its supercritical state.[12] Temperature can be adjusted later to fine-tune selectivity.

  • Equilibrate the column with the initial mobile phase composition (e.g., 20% Modifier) at a flow rate of 50 mL/min (for a 20 mm ID column) until a stable baseline is achieved (approx. 10-15 minutes).

• Sample Preparation:

  • Prepare a concentrated stock solution of the ε-viniferin fraction (e.g., 20 mg/mL) in 100% ethanol.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

  • Rationale: Filtering removes any particulate matter that could clog the column or system, which is a common cause of high back pressure.

• Injection and Elution (Isocratic):

  • Inject an appropriate volume of the sample (start with a small analytical-scale injection to confirm retention times before moving to preparative scale).

  • Run the separation under isocratic conditions (e.g., 20% Ethanol in CO₂).

  • Monitor the elution profile at a suitable wavelength (e.g., 320 nm).

  • Rationale: Isocratic elution is often sufficient for chiral separations and simplifies method transfer and scale-up.[13]

• Optimization (If Necessary):

  • If resolution is poor, systematically adjust the modifier percentage. Lowering the percentage of the organic modifier will generally increase retention times and may improve resolution.

  • If peaks are broad, ensure the sample is not overloaded.

  • Consider changing the modifier (e.g., from ethanol to isopropanol) as this can alter the chiral recognition mechanism.

• Fraction Collection:

  • Set the fraction collector to trigger based on UV signal threshold and/or slope.

  • Collect the two enantiomer peaks into separate, labeled vessels. Use amber glass to protect from light.

• Analysis and Solvent Removal:

  • Analyze the collected fractions using an analytical chiral HPLC or SFC method to confirm purity and determine the enantiomeric excess (ee).

  • Remove the solvent under reduced pressure (e.g., rotary evaporator) at a low temperature (<40°C).

References

• Ahuja, S. (2011). Chiral Separation Methods for Pharmaceutical and Biotechnological Products. John Wiley & Sons, Inc. Retrieved from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Separation of Stereoisomers. In ResearchGate. Retrieved from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2014). A generic chiral separation strategy for supercritical fluid chromatography. Journal of Chromatography A, 1363, 290-301. Retrieved from [Link]

• Berger, T. A. (2011). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Presented at the HPLC 2011 conference. Retrieved from [Link]

• Yi, T., Zhang, S., Zhang, Y., Yin, X., Jiang, G., & Pan, Y. (2016). Isolation and purification of two antioxidant isomers of resveratrol dimer from the wine grape by counter-current chromatography. Journal of separation science, 39(11), 2110–2116. Retrieved from [Link]

• Yi, T., et al. (2016). Isolation and purification of two antioxidant isomers of resveratrol dimer from the wine grape by counter-current chromatography. In ResearchGate. Retrieved from [Link]

• Breitrück, A., et al. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. PubMed. Retrieved from [Link]

• Sun, B., et al. (2007). Identification of isomers of resveratrol dimer and their analogues from wine grapes by HPLC/MSn and HPLC/DAD-UV. In ResearchGate. Retrieved from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 96-104. Retrieved from [Link]

• Chalal, M., et al. (2022). Chiral Separation of Stilbene Dimers Generated by Biotransformation for Absolute Configuration Determination and Antibacterial Evaluation. Frontiers in Chemistry. Retrieved from [Link]

• N'Goma, J. C. B., et al. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. National Institutes of Health. Retrieved from [Link]

• Vankayala, S., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. MDPI. Retrieved from [Link]

• Selvita. (2024). Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations. Selvita. Retrieved from [Link]

• Chalal, M., et al. (2022). Chiral Separation of Stilbene Dimers Generated by Biotransformation for Absolute Configuration Determination and Antibacterial Evaluation. PMC - NIH. Retrieved from [Link]

• Fort, R., et al. (2023). Chiral analysis of E-ε-viniferin enantiomers, towards a new chemotaxonomic marker of the vine. PubMed. Retrieved from [Link]

• Patel, D. C., et al. (2019). Chiral SFC-MS method for separation of enantiomers of compound 9 and.... In ResearchGate. Retrieved from [Link]

• Chalal, M., et al. (2022). Chiral Separation of Stilbene Dimers Generated by Biotransformation for Absolute Configuration Determination and Antibacterial Evaluation. In ResearchGate. Retrieved from [Link]

• Crupi, P., et al. (2010). Simultaneous HPLC-DAD-MS (ESI+) determination of structural and geometrical isomers of carotenoids in mature grapes. PubMed. Retrieved from [Link]

• LabRulez LCMS. (n.d.). Chiral separation of trans-Stilbene oxide. LabRulez. Retrieved from [Link]

• Iriti, M., et al. (2006). HPLC-F analysis of melatonin and resveratrol isomers in wine using an SPE procedure. In ResearchGate. Retrieved from [Link]

• ResearchGate. (2013). Troubleshooting protein purification?. ResearchGate. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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troubleshooting side reactions in the chemical synthesis of (Z)-epsilon-Viniferin

Welcome to the technical support center for the synthesis of (Z)-epsilon-Viniferin. This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of complex natural products. Here, we address common challenges, provide in-depth troubleshooting strategies, and offer validated protocols to streamline your experimental workflow. Our focus is on explaining the underlying chemical principles to empower you to make informed decisions in your research.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-epsilon-Viniferin and why is its synthesis a topic of interest?

A1: (Z)-epsilon-Viniferin, also known as cis-ε-viniferin, is a resveratrol dehydrodimer, a type of stilbenoid found in various plants, notably grapevines (Vitis vinifera).[1][2][3] It is an isomer of the more commonly synthesized (E)-epsilon-viniferin. As an oligomer of resveratrol, it is investigated for a wide range of biological activities, including antioxidant, anti-inflammatory, neuroprotective, and cardioprotective effects, making it a molecule of significant interest in pharmacology and drug discovery.[4][5] The synthesis is challenging due to issues with regioselectivity and stereoselectivity, often resulting in a mixture of isomers that are difficult to separate.[4][6]

Q2: What are the primary synthetic strategies for producing epsilon-Viniferin?

A2: The most common and biomimetically relevant strategy is the oxidative dimerization of resveratrol .[7] This approach mimics the natural biosynthetic pathway in plants.[8] The reaction can be catalyzed by enzymes like horseradish peroxidase (HRP) or laccase, or by chemical oxidants such as iron(III) chloride (FeCl₃), ruthenium chloride (RuCl₃·H₂O), or palladium acetate (Pd(OAc)₂).[6][9][10][11] Other classical organic reactions used for general stilbene synthesis, such as the Perkin, Wittig, or Heck reactions, are typically employed to build the initial resveratrol monomer rather than for the dimerization step itself.[12][13][14]

Q3: What is the key difference between (Z)- and (E)-epsilon-Viniferin, and how does it impact synthesis?

A3: The "(Z)" (cis) and "(E)" (trans) nomenclature refers to the geometry of the stilbene double bond within the viniferin structure. The (E)-isomer is generally the thermodynamically more stable and often major product in many synthetic preparations.[13] The desired (Z)-isomer is the kinetic product and can be challenging to obtain selectively.[15] Often, synthesis results in the (E)-isomer, which may then require a subsequent photoisomerization step (e.g., using UV light) to convert it to the (Z)-form.[1][16] This adds a layer of complexity to the synthesis and purification process.

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific problems you may encounter during the synthesis of (Z)-epsilon-Viniferin, providing explanations for the root causes and actionable solutions.

Problem 1: Low or No Yield of the Desired ε-Viniferin Dimer

Possible Causes:

• Inefficient Oxidant/Catalyst: The chosen catalyst may not be active enough, or the reaction conditions may not be optimal for generating the necessary phenoxyl radical from resveratrol.

• Substrate Degradation: Resveratrol and its oligomers are sensitive polyphenols susceptible to over-oxidation or decomposition under harsh conditions (e.g., high temperature, strong oxidants, prolonged reaction times).[17]

• Low Reactant Concentration: Dimerization is a second-order reaction. If the concentration of the resveratrol radical intermediate is too low, the rate of dimerization will be slow, allowing degradation pathways to dominate.

Solutions & Scientific Rationale:

Solution	Rationale & In-Text Citation
Screen Different Catalysts	The efficiency of oxidative coupling is highly dependent on the catalyst. Enzymatic catalysts like HRP offer high selectivity under mild conditions.[10] Chemical oxidants like FeCl₃ are cost-effective but may require more optimization to avoid over-oxidation.[11]
Optimize Reaction Time & Temperature	Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or HPLC. The goal is to stop the reaction once the maximum concentration of the desired dimer is formed, before significant degradation or formation of higher oligomers occurs. Lowering the temperature can sometimes improve selectivity.
Control Stoichiometry of Oxidant	A slow, controlled addition of the oxidant (e.g., dropwise addition of H₂O₂) is crucial, especially in enzyme-catalyzed reactions. This maintains a low, steady-state concentration of the radical, favoring controlled dimerization over unwanted side reactions.[10]
Ensure Anhydrous Conditions (for non-aqueous reactions)	For reactions using catalysts sensitive to moisture, ensure all solvents and reagents are thoroughly dried. Water can interfere with many catalytic cycles.

Problem 2: Product is Predominantly the (E)-trans-Isomer, Not the (Z)-cis-Isomer

Possible Causes:

• Thermodynamic Control: The (E)-isomer is the more stable thermodynamic product. Most reaction conditions that allow for equilibrium will favor its formation.

• Starting Material Isomer: The oxidative coupling of trans-resveratrol naturally leads to the formation of trans-ε-viniferin.[3]

Solutions & Scientific Rationale:

Solution	Rationale & In-Text Citation
Post-Synthesis Photoisomerization	This is the most common and direct approach. Dissolve the purified (E)-isomer in a suitable solvent (e.g., methanol, acetonitrile) and irradiate with a UV lamp (typically around 313 nm or 365 nm). The UV energy promotes a π → π* transition, allowing rotation around the carbon-carbon double bond, which then relaxes to a mixture of (Z) and (E) isomers. The (Z)-isomer can then be isolated via chromatography.[1]
Kinetic Trapping	While more challenging, some reaction conditions might favor the kinetic (Z)-product. This would involve very short reaction times and low temperatures, but this approach is less commonly reported and may result in lower overall yields.

Problem 3: Significant Formation of Other Oligomers (δ-viniferin, α-viniferin)

Possible Causes:

• Lack of Regioselectivity: The phenoxyl radical of resveratrol has electron density distributed across several positions. Radical-radical coupling can occur at different sites, leading to various regioisomers. For example, 8-8' coupling leads to pallidol, while 3-8' coupling can lead to δ-viniferin. ε-viniferin results from an 8-O-4' linkage followed by cyclization.[7]

• Further Oxidation: The initially formed ε-viniferin dimer can itself be oxidized to a radical and react with another resveratrol radical, leading to trimers like α-viniferin.[7]

Solutions & Scientific Rationale:

Solution	Rationale & In-Text Citation
Choice of Solvent System	The solvent can influence the regioselectivity of the coupling reaction by stabilizing certain radical intermediates or transition states over others. Experiment with different solvent systems (e.g., aqueous acetone, methanol-water mixtures) to optimize the ratio of desired product.[11][18]
Use of Bulky Protecting Groups	A more advanced strategy involves protecting certain hydroxyl groups on the resveratrol starting material. This can sterically hinder coupling at undesired positions, directing the reaction towards the desired regioisomer. The protecting groups would then be removed in a final step.
Limit Reaction Time	As mentioned in Problem 1, stopping the reaction promptly after the dimer is formed is the most effective way to prevent the formation of trimers and higher-order oligomers.

Problem 4: Difficulty in Purifying the Final (Z)-epsilon-Viniferin Product

Possible Causes:

• Similar Polarity of Isomers: The (Z)- and (E)- isomers, as well as other regioisomers like δ-viniferin, have very similar polarities and molecular weights, making them extremely difficult to separate using standard column chromatography on silica gel.[6]

• Product Instability: The purified (Z)-isomer can be sensitive to light and air, potentially isomerizing back to the (E)-form or degrading during purification and storage.

Solutions & Scientific Rationale:

Solution	Rationale & In-Text Citation
Preparative HPLC	High-Performance Liquid Chromatography (HPLC), particularly reverse-phase (e.g., C18 column), is the most effective method for separating complex mixtures of stilbenoid isomers. Develop an analytical method first to achieve baseline separation, then scale up to a preparative column.[6][18]
Column Chromatography on Polyamide	Polyamide stationary phases have been shown to be effective for separating polyphenols like resveratrol and its dimers, sometimes offering different selectivity compared to silica gel.[19]
Work in Low Light / Inert Atmosphere	During purification and handling of the final product, use amber vials or cover glassware with aluminum foil to protect the compound from light-induced isomerization. Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Visualized Workflow and Mechanism

The following diagrams illustrate the general experimental workflow and the key mechanistic considerations in ε-viniferin synthesis.

Caption: General workflow for synthesis and purification of (Z)-ε-Viniferin.

Caption: Simplified mechanism showing competing radical coupling pathways.

Validated Experimental Protocol: Biomimetic Synthesis of (E)-epsilon-Viniferin

This protocol describes a common method for synthesizing the (E)-isomer, which serves as the precursor for the (Z)-isomer.

Materials:

• trans-Resveratrol (>99%)

• Horseradish Peroxidase (HRP), Type VI

• Hydrogen peroxide (H₂O₂), 3% solution (prepare fresh from 30% stock)

• Acetone, HPLC grade

• Phosphate buffer (50 mM, pH 7.0)

• Ethyl acetate, HPLC grade

• Sodium thiosulfate (Na₂S₂O₃)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of Reaction Mixture:

  • In a round-bottom flask protected from light, dissolve 500 mg of trans-resveratrol in 50 mL of acetone.

  • Add this solution to 450 mL of 50 mM phosphate buffer (pH 7.0) while stirring. The final solution should be clear.

• Enzymatic Reaction:

  • To the stirred solution, add HRP to a final concentration of 2-3 U/mL.

  • Initiate the reaction by the slow, dropwise addition of 3% H₂O₂ solution via a syringe pump over 6-8 hours. The total molar ratio of H₂O₂ to resveratrol should be approximately 1:1.

  • Let the reaction stir at room temperature for a total of 24 hours. Monitor the formation of the dimer by TLC (e.g., 7:3 Hexane:Ethyl Acetate with a drop of acetic acid).

• Reaction Quenching and Workup:

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume any excess peroxide.

  • Remove the acetone under reduced pressure using a rotary evaporator.

  • Extract the aqueous phase three times with an equal volume of ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification:

  • The crude solid contains unreacted resveratrol, (E)-ε-viniferin, and other oligomers.

  • Purify the crude mixture using column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate.

  • Combine fractions containing the desired (E)-ε-viniferin (identified by TLC/LC-MS) and concentrate to yield a pale yellow solid. Further purification may be required using preparative HPLC.

Self-Validation Checkpoint:

• The purified (E)-ε-viniferin should be characterized by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity before proceeding to the photoisomerization step to obtain the (Z)-isomer.

Characterization Data for Distinguishing Isomers

Accurate characterization is critical. The following table provides typical spectroscopic data to help differentiate key products.

Compound	Key ¹H NMR Signals (approx. δ, ppm)	Mass Spec (HRMS)
(E)-ε-Viniferin	Stilbene protons (Hα, Hβ) appear as doublets around 6.8-7.0 ppm with a large coupling constant (J ≈ 16 Hz ) characteristic of a trans double bond.[4]	C₂₈H₂₂O₆, [M+H]⁺ ≈ 455.1444
(Z)-ε-Viniferin	Stilbene protons (Hα, Hβ) appear as doublets around 6.3-6.5 ppm with a smaller coupling constant (J ≈ 12 Hz ) characteristic of a cis double bond.[15]	C₂₈H₂₂O₆, [M+H]⁺ ≈ 455.1444
δ-Viniferin	Lacks the characteristic stilbene double bond protons. Shows a more complex aromatic and aliphatic region due to its different benzofuran linkage.[4]	C₂₈H₂₂O₆, [M+H]⁺ ≈ 455.1444

References

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• Comins, D. L., & Schilling, S. (2001). Synthesis of resveratrol.

• Ulukan, P., Catak, S., & Ertas, E. (2021). Synthesis of Stilbenes Using Various Catalysts and Investigation of their Optical Properties . ChemistryRxiv. [Link]

• Sathee, L. Perkin Reaction Mechanism . Sathee NEET - IIT Kanpur. [Link]

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• Yadav, M. K., Mailar, K., Masagalli, J. N., & Choi, W. J. (2019). Ruthenium Chloride—Induced Oxidative Cyclization of Trans-Resveratrol to (±)-ε-Viniferin and Antimicrobial and Antibiofilm Activity Against Streptococcus pneumoniae . ResearchGate. [Link]

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• Rajput, S. S., Kumar, S., Metikurki, B., et al. (2016). Synthesis of Stilbene-Based Resveratrol Analogs as Cytotoxic Agents . ResearchGate. [Link]

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• Richard, T., & Mérillon, J. M. (2012). Method for obtaining epsilon-viniferin and/or resveratrol and corresponding products.

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• Reddy, G. V., & Reddy, B. V. S. (2020). Total synthesis of the active resveratrol dimer dehydro- δ-viniferin . Organic & Biomolecular Chemistry. [Link]

• Karakaš, S., et al. (2022). Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial scale-up . Scientific Reports. [Link]

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overcoming poor absorption of epsilon-viniferin in animal models

Technical Support Center: Epsilon-Viniferin Bioavailability

Welcome to the technical support resource for researchers working with epsilon-viniferin (ε-viniferin). This guide is designed to address the significant, yet common, challenge of its poor oral absorption in animal models. As a resveratrol dimer with promising biological activities, understanding how to effectively deliver ε-viniferin is critical for obtaining meaningful and reproducible in vivo data.[1][2][3] This center provides answers to frequently asked questions and in-depth troubleshooting guides to help you navigate the complexities of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties of ε-viniferin and the primary reasons for its low bioavailability.

Q1: What is epsilon-viniferin and why is it of research interest?

A1: Epsilon-viniferin is a naturally occurring stilbenoid, specifically a dimer of resveratrol.[4][5] It is synthesized by plants like grapevines (Vitis vinifera) as a defense molecule (phytoalexin).[1] Research interest is growing due to its potent biological activities, which include antioxidant, anti-inflammatory, anti-adipogenic, and neuroprotective properties, often exhibiting different or greater potency than resveratrol itself.[2][6][7]

Q2: I've administered ε-viniferin orally to my animal models, but I can't detect it in the plasma. Why is this happening?

A2: This is a very common and expected outcome. The poor oral bioavailability of ε-viniferin stems from two main factors:

• Low Aqueous Solubility: Epsilon-viniferin is a lipophilic molecule with a high LogP value, making it extremely poorly soluble in water.[4][8][9] This limits its dissolution in the gastrointestinal fluids, which is a prerequisite for absorption across the intestinal barrier.

• Extensive First-Pass Metabolism: Like its parent compound resveratrol, ε-viniferin that does get absorbed is subject to rapid and extensive metabolism in the intestine and liver.[3][10] The primary metabolic pathways are glucuronidation and sulfation.[8][10][11] In rats, glucuronidation is the main pathway, and the concentration of glucuronide metabolites in plasma can be over 100 times higher than the parent (aglycone) form.[8][12]

Therefore, if your analytical method is only targeting the parent ε-viniferin, you are likely missing the vast majority of the absorbed dose, which exists as conjugated metabolites.[11]

Q3: What are the key physicochemical properties of ε-viniferin I should be aware of?

A3: Understanding these properties is crucial for formulation and handling. Key data is summarized in the table below. A notable property is its sensitivity to UV radiation, which can cause isomerization, so protection from light is essential.[4][8]

Property	Value	Source(s)
Molecular Formula	C₂₈H₂₂O₆	[1][13][14]
Molecular Weight	~454.5 g/mol	[13][14]
XLogP3	5.4	[13][14]
Topological Polar Surface Area	110 Ų	[13][14]
Aqueous Solubility	Extremely poor	[4][8]
Solubility (Organic)	Soluble in DMSO, Methanol, Acetone	[15][16]
Storage Conditions	Store at < -15°C, protect from light	[1]

Part 2: Troubleshooting Experimental Challenges

This section provides detailed, protocol-driven solutions to specific problems encountered during in vivo studies.

Issue 1: Undetectable or Low Plasma Concentrations Post-Oral Dosing

Problem: My pharmacokinetic study shows negligible plasma levels of ε-viniferin after oral gavage, making it impossible to calculate key parameters.

Causality: This is the direct result of the low solubility and high first-pass metabolism discussed in the FAQs. The administered dose is not being effectively absorbed in its native form, and the small fraction that is absorbed is rapidly converted to metabolites.

Solution A: Implement an Advanced Formulation Strategy

Standard suspensions in aqueous vehicles like carboxymethylcellulose (CMC) are often insufficient. You must enhance solubility and protect the molecule from premature metabolism. Encapsulation is a field-proven strategy.[6][17]

Liposomal encapsulation has been shown to significantly increase the water solubility of ε-viniferin and improve its pharmacokinetic profile in rats.[6][8][11] This protocol is adapted from published methodologies.[6]

Materials:

• ε-Viniferin powder

• Soybean phosphatidylcholine (e.g., P75)

• Tween 80

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve ε-viniferin, phosphatidylcholine, and Tween 80 in a chloroform:methanol (2:1, v/v) mixture. A typical mass ratio is 1:10:1 for ε-viniferin:lipid:surfactant.

• Film Formation: Evaporate the organic solvents using a rotary evaporator at 40°C. This will form a thin, dry lipid film on the inner surface of the flask.

• Hydration: Hydrate the lipid film with PBS (pH 7.4) by gentle rotation of the flask. The volume of PBS will determine the final concentration. This initial hydration forms MLLs.

• Homogenization (Optional but Recommended): To reduce the size and improve the homogeneity of the liposomes, sonicate the suspension using a probe sonicator. Use short bursts on ice to prevent overheating and degradation.

• Characterization: Before in vivo use, it is critical to characterize the formulation. Determine the encapsulation efficiency (EE), particle size, and zeta potential. A high EE (~80% has been reported) ensures that most of the drug is within the liposomes.[6][18]

Why This Works: The lipid bilayer of the liposome encapsulates the lipophilic ε-viniferin, allowing the entire particle to be dispersed in an aqueous medium. This bypasses the initial dissolution barrier in the gut and can protect the compound from enzymatic degradation.[6][17][19]

dot

Caption: Recommended workflow for an oral pharmacokinetic study of ε-viniferin.

Solution B: Revise Your Bioanalytical Method to Measure Metabolites

Even with an improved formulation, a significant portion of the dose will be metabolized. Your analytical method must account for this to accurately assess total systemic exposure.

Objective: To convert the glucuronide and sulfate metabolites in plasma back to the parent ε-viniferin (aglycone) for quantification by LC-MS/MS.

Materials:

• Animal plasma samples

• β-glucuronidase (from Helix pomatia or similar)

• Sulfatase

• Sodium acetate buffer (pH 5.0)

• Acetonitrile

• Internal Standard (IS) solution (e.g., another stilbenoid not present in the sample)

• LC-MS/MS system

Step-by-Step Methodology:

• Sample Preparation: To 50 µL of plasma in a microcentrifuge tube, add 10 µL of IS solution.

• Hydrolysis: Add 50 µL of sodium acetate buffer (pH 5.0) containing β-glucuronidase and sulfatase enzymes.

• Incubation: Vortex briefly and incubate the mixture at 37°C for at least 2 hours (optimization may be required). This step cleaves the glucuronide and sulfate groups.

• Protein Precipitation: Stop the reaction by adding 200 µL of ice-cold acetonitrile. This will precipitate plasma proteins.

• Extraction: Vortex vigorously for 1 minute, then centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Analysis: Transfer the supernatant to an HPLC vial and inject it into the LC-MS/MS system for quantification of the parent ε-viniferin.

• Control Sample: In parallel, process a separate aliquot of the same plasma sample without the hydrolysis enzymes to measure the concentration of the parent compound alone.

Why This Works: By measuring the "Total Aglycone" concentration after hydrolysis, you are quantifying the sum of the free parent drug and the drug that was present as metabolites. This value provides a much more accurate representation of the total absorbed dose and true systemic exposure.

Issue 2: Inconsistent Results and High Variability Between Animals

Problem: My results show high standard deviations, and the pharmacokinetic profiles are not consistent across the study group.

Causality: High variability can be caused by inconsistencies in the formulation (e.g., particle size, aggregation of a simple suspension) or differences in animal physiology (e.g., gastric emptying time, metabolic rate). A poorly prepared formulation is often the primary culprit.

dot

Caption: First-pass metabolism pathway of orally administered ε-viniferin.

Solution: Rigorous Formulation Quality Control and Dosing Procedure

• Formulation Validation: Before starting the animal study, validate your chosen formulation.

  • For Suspensions: Use a particle size analyzer to ensure a consistent and small particle size distribution.

  • For Nanoformulations/Liposomes: Confirm particle size, polydispersity index (PDI), and drug load for every new batch. A low PDI is critical for uniformity.

• Dosing Consistency: Ensure the formulation is homogenous before drawing each dose. If using a suspension, vortex it thoroughly between dosing each animal to prevent settling. Use precise, calibrated oral gavage needles.

• Animal Acclimatization: Ensure animals are properly fasted (if required by the protocol) and acclimatized to handling to reduce stress-induced physiological variability.[20]

Comparative Pharmacokinetic Data

The following table, compiled from data on ε-viniferin studies in rats, illustrates the profound impact of both metabolism and formulation on plasma concentrations.[11][12]

Parameter	Free ε-Viniferin (Oral)	Liposomal ε-Viniferin (Oral)	Analyte Measured
Dose	20 mg/kg	20 mg/kg	N/A
Cmax	~15 pmol/mL	~25 pmol/mL	Parent (ε-Viniferin)
Cmax	~1620 pmol/mL	~2100 pmol/mL	Total Glucuronides (εVG)
Tmax (Parent)	~60 min	~100 min	Parent (ε-Viniferin)
Ratio (Metabolite:Parent)	~108 : 1	~84 : 1	Cmax Ratio

Interpretation: This data clearly demonstrates that (1) glucuronide metabolites are the overwhelmingly predominant species in plasma, and (2) while liposomal encapsulation provides a modest increase in the concentration of both parent and metabolite, its primary benefit may lie in altering the absorption profile and tissue distribution.[11][21] Ignoring the metabolites leads to a massive underestimation of drug absorption.

References

• Landra, F., Krisa, S., Richard, T., Atgié, C., Courtois, A., & Beaumont, P. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Nutrients, 13(12), 4212. [Link]

• Encyclopedia MDPI. (n.d.). Methods of Increasing the Bioavailability of Polyphenols. Encyclopedia. [Link]

• Barroso, M. M., et al. (2022). Technological and Biotechnological Processes To Enhance the Bioavailability of Dietary (Poly)phenols in Humans. Journal of Agricultural and Food Chemistry, 70(22), 6619-6635. [Link]

• Slideshare. (n.d.). Strategies to Improve the Poor Bioavailability of Polyphenols. [Link]

• Kamiloglu, S., et al. (2020). Technological and Biotechnological Processes To Enhance the Bioavailability of Dietary (Poly)phenols in Humans. Journal of Agricultural and Food Chemistry. [Link]

• Beaumont, P., et al. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Nutrients, 13(12), 4212. [Link]

• Stevens, J. F., & Maier, C. S. (2016). Improving the oral bioavailability of beneficial polyphenols through designed synergies. Current opinion in food science, 8, 44-50. [Link]

• PharmaCompass. (n.d.). Epsilon-Viniferin. [Link]

• Beaumont, P., Courtois, A., Richard, T., Krisa, S., & Faure, C. (2021). Encapsulation of ε-Viniferin into Multi-Lamellar Liposomes: Development of a Rapid, Easy and Cost-Efficient Separation Method to Determine the Encapsulation Efficiency. Pharmaceutics, 13(4), 566. [Link]

• Chemsrc. (n.d.). epsilon-Viniferin. [Link]

• National Center for Biotechnology Information. (n.d.). Epsilon-Viniferin. PubChem Compound Database. [Link]

• Fuloria, S., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. Molecules, 27(15), 5072. [Link]

• González-Zapa, S., et al. (2023). Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations. Nutrients, 15(4), 928. [Link]

• González-Zapa, S., et al. (2023). Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations. Nutrients, 15(4), 928. [Link]

• Semantic Scholar. (2021). Trans–Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glu. [Link]

• ResearchGate. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacological Parameters, Biodistribution and Glucuronide Formation in Rats. [Link]

• ResearchGate. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. [Link]

• Beaumont, P., et al. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. Journal of Physiology and Biochemistry, 78(2), 465-484. [Link]

• National Center for Biotechnology Information. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Nutrients, 13(12). [Link]

• Robert, T., et al. (2002). Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. Journal of Agricultural and Food Chemistry, 50(12), 3509-3514. [Link]

• ResearchGate. (n.d.). Pharmacokinetic and bioavailability studies of α-viniferin after intravenous and oral administration to rats. [Link]

• ResearchGate. (2021). (PDF) Encapsulation of ε-Viniferin into Multi-Lamellar Liposomes: Development of a Rapid, Easy and Cost-Efficient Separation Method to Determine the Encapsulation Efficiency. [Link]

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Technical Support Center: Advanced Analytical Methods for Viniferin Metabolite Detection

Welcome to the technical support center for refining analytical methods for viniferin metabolite detection. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the common challenges and solutions associated with the analysis of these complex stilbenoid compounds. This resource is structured to offer practical, actionable advice in a direct question-and-answer format, moving beyond simple procedural lists to explain the underlying scientific principles of each methodological choice.

Section 1: Troubleshooting Guide - Navigating Common Analytical Hurdles

This section addresses specific issues that can arise during the analysis of viniferin metabolites, providing probable causes and systematic solutions to get your research back on track.

Chromatography & Mass Spectrometry Issues

Question: My viniferin metabolite peaks are broad and tailing on a C18 column. What's causing this and how can I fix it?

Answer: Peak broadening and tailing for phenolic compounds like viniferin and its metabolites are often due to a combination of factors, primarily secondary interactions with the stationary phase and suboptimal mobile phase conditions.

• Causality: Standard silica-based C18 columns have residual, un-capped silanol groups (-Si-OH) on the surface. The acidic phenolic hydroxyl groups on viniferin metabolites can engage in strong, unwanted ionic interactions with these silanols. This leads to a mixed-mode retention mechanism (both reversed-phase and ion-exchange), causing peak tailing.

• Troubleshooting Steps:

  • Mobile Phase pH Modification: The most effective solution is to suppress the ionization of the silanol groups. Add a small amount of an acidic modifier to your mobile phase. A concentration of 0.1% formic acid or acetic acid is typically sufficient to protonate the silanols, minimizing secondary interactions and sharpening the peaks.

  • Column Choice: If peak shape remains an issue, consider using a column with a more inert stationary phase. End-capped C18 columns or those with a base-deactivated silica are specifically designed to reduce silanol activity.

  • Sample Solvent Mismatch: Ensure your sample is dissolved in a solvent that is weaker than or equal in elution strength to your initial mobile phase. Injecting in a much stronger solvent can cause the analyte band to spread before it reaches the column, leading to distorted peaks.

Question: I'm observing significant retention time drift for my viniferin glucuronide peaks between injections. What are the likely causes?

Answer: Retention time instability is a common problem in HPLC that compromises data reliability. The most frequent culprits are inadequate column equilibration and changes in mobile phase composition.

• Causality: Gradient elution methods require the column to be fully re-equilibrated to the initial mobile phase conditions before the next injection. If the equilibration time is too short, the stationary phase will not have returned to its starting state, causing subsequent analytes to elute at different times.

• Troubleshooting Steps:

  • Increase Equilibration Time: As a rule of thumb, ensure your post-run equilibration time allows for at least 10-15 column volumes of the initial mobile phase to pass through the column.

  • Check for Leaks: A small, undetected leak in the HPLC system can cause pressure fluctuations and alter the mobile phase composition delivered to the column, leading to retention time shifts.

  • Mobile Phase Preparation: Prepare fresh mobile phase daily. Organic solvents can evaporate over time, altering the solvent ratio and affecting retention. Ensure thorough mixing and degassing.

  • Column Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient lab temperature can affect solvent viscosity and retention times.

Question: I'm experiencing significant ion suppression for my analytes when analyzing plasma samples. How can I identify and mitigate this matrix effect?

Answer: Ion suppression is a major challenge in LC-MS bioanalysis, where co-eluting matrix components interfere with the ionization of the target analyte in the mass spectrometer source. Phospholipids are a common cause of ion suppression in plasma samples.

• Causality: During the electrospray ionization (ESI) process, analytes and matrix components compete for the limited surface area of the evaporating droplets and for the available charge. If a high concentration of a matrix component co-elutes with the analyte, the analyte's ionization efficiency will be reduced, leading to a lower signal.

• Strategies for Mitigation:

  • Improve Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components before analysis.

    • Protein Precipitation (PPT): While quick, PPT is often insufficient as it does not effectively remove phospholipids.

    • Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than PPT but may have lower recovery for more polar metabolites.

    • Solid-Phase Extraction (SPE): SPE is highly recommended for complex matrices. Mixed-mode or polymeric reversed-phase sorbents are particularly effective at removing both proteins and phospholipids.

  • Chromatographic Separation: Optimize your HPLC method to chromatographically separate your viniferin metabolites from the regions where ion suppression occurs. You can assess this by performing a post-column infusion experiment.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS will co-elute with the analyte and experience the same degree of ion suppression. This allows for accurate quantification as the ratio of the analyte to the IS remains constant.

Sample Preparation Issues

Question: My recovery of viniferin metabolites from plasma using protein precipitation is low and inconsistent. What can I do to improve it?

Answer: Low and variable recovery in protein precipitation is often due to the analyte co-precipitating with the plasma proteins or incomplete extraction.

• Causality: Viniferin and its metabolites can bind to plasma proteins like albumin. When the proteins are denatured and precipitated with an organic solvent (like acetonitrile or methanol), the bound analytes can be carried down with the pellet, leading to poor recovery in the supernatant.

• Troubleshooting Steps:

  • Acidify the Sample: Before adding the precipitation solvent, acidify the plasma sample with a small volume of acid (e.g., formic acid or trichloroacetic acid). This helps to disrupt the binding between the analytes and plasma proteins, releasing the metabolites into the solution.

  • Optimize Solvent-to-Plasma Ratio: A common ratio is 3:1 (v/v) of organic solvent to plasma. Experiment with different ratios (e.g., 4:1) to ensure complete protein precipitation.

  • Thorough Vortexing and Centrifugation: Ensure vigorous vortexing to create a fine protein precipitate and efficient extraction. Centrifuge at a high speed (e.g., >10,000 x g) and low temperature (4°C) to ensure a compact pellet and prevent analyte degradation.

  • Consider a Different Sample Preparation Technique: If recovery issues persist, switching to Solid-Phase Extraction (SPE) is highly recommended for a cleaner extract and typically higher, more consistent recoveries.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary metabolites of viniferins found in biological systems? Viniferins, like their monomer resveratrol, undergo extensive phase II metabolism in the body. The primary metabolites are glucuronide and sulfate conjugates.[1] These conjugation reactions increase the water solubility of the compounds, facilitating their excretion.[2]

Q2: Why is the bioavailability of viniferins so low? The low oral bioavailability of viniferins is attributed to two main factors: low absorption across the intestinal barrier and extensive first-pass metabolism in the intestine and liver, where they are rapidly converted to their glucuronide and sulfate forms.[1]

Q3: Is it necessary to use an internal standard for quantitative analysis? Yes, for accurate and reliable quantification, especially in complex biological matrices, the use of an internal standard is crucial. A stable isotope-labeled internal standard (SIL-IS) that has the same chemical structure as the analyte but with some atoms replaced by their heavy isotopes (e.g., ¹³C, ²H) is the gold standard. It co-elutes with the analyte and compensates for variations in sample preparation, injection volume, and matrix effects.[3]

Q4: My laboratory does not have access to synthetic viniferin metabolite standards. How can I identify them in my samples? The commercial unavailability of these standards is a significant challenge.[4] However, you can tentatively identify them using high-resolution mass spectrometry (HRMS) to obtain accurate mass measurements of the parent ion and its fragments. The expected mass shift for glucuronidation is +176.0321 Da and for sulfation is +79.9568 Da. Additionally, you can generate these metabolites in vitro using liver S9 fractions or microsomes and then analyze the resulting mixture to confirm retention times and fragmentation patterns.[5][6]

Q5: What are the key parameters to consider for bioanalytical method validation according to regulatory agencies like the FDA? For drug development professionals, adherence to regulatory guidelines is mandatory. The FDA has adopted the International Council for Harmonisation (ICH) M10 Bioanalytical Method Validation and Study Sample Analysis guideline.[7][8] Key validation parameters include:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: How close the measured values are to the true value and the degree of scatter in the data, respectively.

• Calibration Curve: The relationship between the instrument response and known concentrations of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Section 3: Experimental Protocols & Workflows

Protocol 1: Hemi-synthesis of ε-Viniferin Glucuronide Standards

This protocol is adapted from Courtois et al. (2021) and is essential for generating analytical standards when they are not commercially available.[9]

Objective: To generate a mixture of ε-viniferin glucuronide isomers for use as analytical standards.

Materials:

• ε-Viniferin

• Acetobromo-α-D-glucuronic acid methyl ester

• Potassium carbonate (K₂CO₃)

• Ethanol

• Formic acid

• Methanol

• Ultrapure water

Procedure:

• Dissolve one molar equivalent of ε-viniferin in ethanol.

• Add 20 molar equivalents of K₂CO₃ to the solution and mix.

• In a separate vial, dissolve six molar equivalents of acetobromo-α-D-glucuronic acid methyl ester in ethanol.

• Add the glucuronic acid solution to the ε-viniferin mixture.

• Stir the reaction mixture at 50°C for 24 hours.

• Stop the reaction by acidifying the mixture to a pH below 5 with 1% formic acid.

• Evaporate the solvents using a rotary evaporator.

• Redissolve the residue in a 50:50 (v/v) mixture of methanol and water.

• Purify the individual glucuronide isomers using semi-preparative HPLC.[9]

Protocol 2: Extraction of Viniferin Metabolites from Plasma using SPE

Objective: To extract viniferin and its metabolites from plasma with high recovery and minimal matrix effects.

Materials:

• Plasma samples

• Internal Standard (IS) solution

• 4% Phosphoric acid (H₃PO₄) in water

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Oasis HLB SPE cartridges (or equivalent polymeric reversed-phase sorbent)

• SPE vacuum manifold

Procedure:

• Sample Pre-treatment: To a 250 µL aliquot of plasma, add the IS. Dilute the sample 1:1 with 4% H₃PO₄. Vortex to mix. This step helps to precipitate some proteins and dissociate analyte-protein binding.

• SPE Conditioning: (This step may be omitted for some modern polymeric sorbents like Oasis HLB, but is good practice for others). Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of ultrapure water. Do not allow the sorbent bed to dry out.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, steady rate (approx. 1-2 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences. Apply vacuum to dry the sorbent bed.

• Elution: Elute the analytes and IS from the cartridge with 1 mL of acetonitrile or methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Workflow Diagram: Bioanalytical Method for Viniferin Metabolites

The following diagram illustrates the complete workflow from sample collection to data analysis.

Caption: A typical bioanalytical workflow for the quantification of viniferin metabolites.

Section 4: Data Tables for Quick Reference

Table 1: Common LC-MS/MS Parameters for Viniferin Metabolite Analysis

Parameter	Typical Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Phenolic hydroxyl groups are readily deprotonated, leading to high sensitivity for [M-H]⁻ ions.
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to sharpen peaks and improve chromatographic resolution.
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol	Acetonitrile often provides better resolution for phenolic compounds.
Column	C18, < 3 µm particle size	Provides good hydrophobic retention for stilbenes. Smaller particles improve efficiency.
Detection Mode	Multiple Reaction Monitoring (MRM)	Offers high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions.

Table 2: Troubleshooting Summary

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Peak Shape	Secondary silanol interactions; Sample solvent mismatch	Use acidic mobile phase; Use end-capped column; Dissolve sample in initial mobile phase.
Retention Time Drift	Inadequate column equilibration; System leaks; Mobile phase changes	Increase equilibration time; Check fittings for leaks; Prepare fresh mobile phase daily.
Low Signal / Ion Suppression	Matrix effects from co-eluting compounds (e.g., phospholipids)	Improve sample cleanup (use SPE); Optimize chromatography; Use a SIL-IS.
Low Recovery	Analyte co-precipitation with proteins; Incomplete extraction	Acidify sample before extraction; Optimize extraction solvent/volume; Switch to SPE.

References

• Courtois, A., et al. (2017). In Vitro Glucuronidation and Sulfation of ε-Viniferin, a Resveratrol Dimer, in Humans and Rats. Molecules, 22(5), 748. Available from: [Link]

• Courtois, A., et al. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Pharmaceutics, 13(12), 2029. Available from: [Link]

• Krisa, S., et al. (2017). In Vitro Glucuronidation and Sulfation of ε-Viniferin, a Resveratrol Dimer, in Humans and Rats. Molecules, 22(5), 748. Available from: [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. Available from: [Link]

• Outsourced Pharma. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Available from: [Link]

• ResearchGate. Product ion spectra (MS/MS) of (A) Rs-1 glucuronide and (B) Rs-1 sulfate metabolites. Available from: [Link]

• Courtois, A., et al. (2017). In Vitro Glucuronidation and Sulfation of ε-Viniferin, a Resveratrol Dimer, in Humans and Rats. Molecules, 22(5), 748. Available from: [Link]

• Lapeze, C., et al. (2024). Glucuronide metabolites of trans-ε-viniferin decrease triglycerides accumulation in an in vitro model of hepatic steatosis. Journal of Physiology and Biochemistry. Available from: [Link]

• Salehi, B., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. Molecules, 27(15), 5072. Available from: [Link]

• Scion Instruments. (n.d.). HPLC Troubleshooting Guide. Available from: [Link]

• An, M., & Wu, J. (2017). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research, 3(1), 1-8. Available from: [Link]

• Li, W., & Tse, F. L. (2019). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International, 32(11), 22-29. Available from: [Link]

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• 3. Total Synthesis of Two Glycosylated Stilbenes, Oxyresveratrol 2-O-β-d-Glucopyranoside and 2,3,5,4'-Tetrahydroxystilbene 2-O-β-d-Glucopyranoside - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Analysis of (Z)-epsilon-Viniferin and trans-Resveratrol: Biological Activity and Mechanistic Insights

In the landscape of polyphenolic compounds, trans-resveratrol has long held the spotlight for its myriad of purported health benefits. However, its dimer, (Z)-epsilon-viniferin, is emerging from the shadows as a potent bioactive molecule, in some cases exhibiting superior activities. This guide provides a comprehensive, data-driven comparison of the biological activities of (Z)-epsilon-viniferin and its well-known monomer, trans-resveratrol, tailored for researchers, scientists, and drug development professionals. We will delve into their comparative antioxidant, anti-inflammatory, neuroprotective, and anticancer properties, supported by experimental data and detailed protocols.

At a Glance: Key Bioactivity Differences

Biological Activity	(Z)-epsilon-Viniferin	trans-Resveratrol	Key Findings
Antioxidant Activity	Often exhibits stronger or comparable radical scavenging activity in various assays.[1][2]	Potent antioxidant, but its efficacy can be lower than its dimer in certain contexts.[1][2]	ε-Viniferin's larger structure may contribute to enhanced radical stabilization.
Anti-inflammatory Effects	Demonstrates potent inhibition of pro-inflammatory mediators, sometimes exceeding resveratrol.[3][4]	Well-established anti-inflammatory properties through multiple signaling pathways.[5]	Both compounds target key inflammatory pathways like NF-κB.
Neuroprotective Potential	Shows significant neuroprotective effects in models of neurodegenerative diseases.[6]	Widely studied for its neuroprotective capabilities.[6]	Both polyphenols show promise in mitigating neuronal damage.
Anticancer Properties	Displays potent antiproliferative and pro-apoptotic effects in various cancer cell lines.[4][7]	Known for its ability to inhibit cancer cell growth and induce apoptosis.[8]	The efficacy can be cell-type dependent for both compounds.
Cardiovascular Benefits	More effective in improving vascular endothelial cell function and reducing blood pressure in some studies.[3][9]	Recognized for its cardioprotective effects.	ε-Viniferin may offer superior benefits for vascular health.[3][9]
Bioavailability	Generally exhibits low oral bioavailability, similar to or potentially lower than resveratrol.[10][11][12][13]	Notoriously low bioavailability due to rapid metabolism.[10]	Poor bioavailability remains a challenge for the clinical application of both compounds.

Delving Deeper: A Mechanistic Comparison

The biological activities of (Z)-epsilon-viniferin and trans-resveratrol are underpinned by their interactions with a complex network of cellular signaling pathways. While they share some common targets, there are notable differences in their mechanisms of action.

Antioxidant Mechanisms: Beyond Simple Scavenging

Both compounds are potent antioxidants, capable of directly scavenging free radicals and upregulating endogenous antioxidant defense systems. Their primary mechanisms involve the activation of the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway.

Caption: Activation of the Nrf2 pathway by both compounds.

Anti-inflammatory Action: Targeting the NF-κB Pathway

A cornerstone of the anti-inflammatory effects of both polyphenols is their ability to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[5][14][15][16] This pathway is a central regulator of the inflammatory response, and its inhibition leads to a reduction in the production of pro-inflammatory cytokines like TNF-α and IL-6.

Caption: Inhibition of the NF-κB pathway by both compounds.

Quantitative Comparison of Biological Activities

The following table summarizes key quantitative data from comparative studies. It is important to note that experimental conditions can vary between studies, so these values should be interpreted with this in mind.

Assay	Compound	IC50 / EC50	Source
DPPH Radical Scavenging	(Z)-epsilon-Viniferin	80.12 ± 13.79 µM	[2]
trans-Resveratrol	81.92 ± 9.17 µM	[2]
Superoxide Anion Scavenging	(Z)-epsilon-Viniferin	0.14 mM	[1]
Nitric Oxide (NO) Scavenging	trans-Resveratrol	200.68 ± 15.40 µM	[2]
Inhibition of CYP1A1	(Z)-epsilon-Viniferin	Ki = 0.5 µM	[17]
trans-Resveratrol	Ki = 10 µM	[17]
Inhibition of CYP1B1	(Z)-epsilon-Viniferin	Ki = 0.5 µM	[17]
trans-Resveratrol	Ki = 15 µM	[17]

Experimental Protocols: A Guide for Researchers

To facilitate further research in this area, we provide standardized protocols for key assays used to evaluate the biological activities of these compounds.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the free radical scavenging ability of a compound.

Principle: DPPH is a stable free radical that has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH is reduced to the yellow-colored diphenylpicrylhydrazine, and the color change is measured spectrophotometrically.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare a series of dilutions of the test compounds ((Z)-epsilon-viniferin and trans-resveratrol) in methanol. A positive control, such as ascorbic acid or Trolox, should also be prepared.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compounds and controls.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined by plotting the percentage of inhibition against the concentration of the test compound.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay is used to assess the cytotoxic effects of compounds on cultured cells.[2][4][5][18]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals.[5] The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of (Z)-epsilon-viniferin or trans-resveratrol for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition:

  • After the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Calculation:

  • Cell viability is expressed as a percentage of the control (untreated cells). The IC50 value (the concentration that inhibits cell growth by 50%) can be calculated from the dose-response curve.

Measurement of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay assesses the anti-inflammatory potential of compounds by measuring their ability to inhibit the production of nitric oxide, a key inflammatory mediator.

Principle: The concentration of NO is determined by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.

Step-by-Step Protocol:

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophages in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various concentrations of (Z)-epsilon-viniferin or trans-resveratrol for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Griess Assay:

  • Collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess reagent A (1% sulfanilamide in 5% phosphoric acid) to each supernatant sample.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water).

  • Incubate at room temperature for 10 minutes.

• Measurement:

  • Measure the absorbance at 540 nm.

• Calculation:

  • The nitrite concentration is determined from a standard curve prepared with sodium nitrite. The percentage of inhibition of NO production is then calculated.

Conclusion and Future Perspectives

The available evidence strongly suggests that (Z)-epsilon-viniferin is a highly promising bioactive compound with a range of biological activities that are often comparable or even superior to its more famous monomer, trans-resveratrol.[3][12] Its enhanced antioxidant, anti-inflammatory, and cardioprotective effects in certain experimental models make it a compelling candidate for further investigation in the context of chronic diseases.[3][12][13][19]

However, the significant challenge of poor bioavailability for both compounds remains a major hurdle for their clinical translation.[10][11][12][13] Future research should focus on the development of novel delivery systems to enhance their absorption and systemic exposure. Furthermore, more head-to-head in vivo studies are needed to fully elucidate the comparative efficacy and safety of (Z)-epsilon-viniferin and trans-resveratrol in relevant disease models. A deeper understanding of their distinct molecular targets and synergistic interactions could pave the way for the development of new therapeutic strategies for a variety of human diseases.

References

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• ResearchGate. (n.d.). In the shadow of resveratrol: biological activities of epsilon-viniferin | Request PDF.
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• Benchchem. (n.d.). Unraveling the Bioavailability of Two Key Resveratrol Oligomers: A Comparative Review of Vitisin A and ε-viniferin.
• PubMed Central. (n.d.). Anti-Apoptotic and Anti-Inflammatory Role of Trans ε-Viniferin in a Neuron–Glia Co-Culture Cellular Model of Parkinson's Disease.
• Preprints.org. (2023). Resveratrol, ε-Viniferin and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of.
• ResearchGate. (n.d.). Effects of resveratrol, α-viniferin, ε-viniferin and kobophenol A on....
• ResearchGate. (n.d.). Distinct Effects of Resveratrol, ε-Viniferin and Vaticanol C on....
• PubMed. (2006). (-)-Trans-epsilon-viniferin, a Polyphenol Present in Wines, Is an Inhibitor of Noradrenaline and 5-hydroxytryptamine Uptake and of Monoamine Oxidase Activity.
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• MDPI. (n.d.). Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations.
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• PubMed. (2023). Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations.
• ResearchGate. (2023). (PDF) Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions.
• PubMed. (n.d.). ε-Viniferin is more effective than its monomer resveratrol in improving the functions of vascular endothelial cells and the heart.
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• Jurnal Kedokteran Brawijaya. (n.d.). The Effect of Lipopolysaccharide Challenge in RAW 264.7 Cells on Nitric Oxide Release and Cell.
• NIH. (2021). Lipopolysaccharide-Induced Nitric Oxide and Prostaglandin E2 Production Is Inhibited by Tellimagrandin II in Mouse and Human Macrophages.
• ThaiScience. (n.d.). Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of.
• NIH. (n.d.). Resveratrol, an Nrf2 activator, ameliorates aging-related progressive renal injury.
• MDPI. (n.d.). Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A.
• PubMed. (2020). The therapeutic effect of resveratrol: Focusing on the Nrf2 signaling pathway.
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A Comparative Analysis of ε-Viniferin: Unveiling the Therapeutic Potential of a Resveratrol Dimer Against Other Stilbenoid Oligomers

This guide provides an in-depth comparative analysis of epsilon-viniferin (ε-viniferin), a significant resveratrol dimer, and other stilbenoid oligomers. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple literature review to synthesize experimental data, elucidate structure-activity relationships, and provide actionable experimental protocols. We will explore the causality behind experimental findings and ground our claims in authoritative research, offering a comprehensive perspective on the therapeutic promise of these fascinating natural compounds.

Introduction: The World of Stilbenoids Beyond Resveratrol

Stilbenoids are a class of naturally occurring phenolic compounds characterized by a C6-C2-C6 backbone.[1][2][3] They function as phytoalexins, produced by plants as a defense mechanism against pathogens, toxins, and UV radiation.[1][3][4] While trans-resveratrol is the most extensively studied stilbenoid monomer, its oligomeric forms—compounds formed by the polymerization of two or more resveratrol units—are gaining significant attention for their often superior biological activities.[5][6][7]

These oligomers are structurally diverse and include dimers, trimers, and tetramers.[5] Among the most prominent is ε-viniferin , a dehydrodimer of resveratrol first isolated from Vitis vinifera (grapevine).[1][5][8] Other notable oligomers include the trimer α-viniferin and tetramers like vitisin A and vitisin B .[1][4] This guide will dissect the performance of ε-viniferin in direct comparison with its parent monomer, resveratrol, and other stilbenoid oligomers across key biological activities.

Comparative Biological Activity: Does Oligomerization Enhance Potency?

Experimental evidence increasingly suggests that the oligomerization of resveratrol is not merely a structural variation but a critical factor that can enhance therapeutic potency. The increased structural complexity and number of hydroxyl groups often lead to improved bioactivity compared to the monomeric form.[5][9]

Antioxidant Capacity

The ability of stilbenoids to neutralize reactive oxygen species (ROS) is a cornerstone of their protective effects.[2][10][11] This activity is crucial in preventing oxidative damage implicated in numerous chronic diseases.[8][12]

Studies consistently demonstrate that ε-viniferin possesses potent antioxidant properties, often exceeding those of resveratrol.[8][13][14] For instance, in a polar system designed to scavenge superoxide anions, ε-viniferin exhibited the highest antioxidant capacity among several tested stilbene derivatives, with a half-maximal inhibitory concentration (IC₅₀) of 0.14 mM.[15] The structure-activity relationship suggests that the additional hydroxyl groups and the specific stereochemistry resulting from dimerization contribute to this enhanced radical-scavenging ability.[3][16]

Compound	Assay Type	IC₅₀ (µM)	Key Finding	Source
ε-Viniferin	DPPH Radical Scavenging	~80	Potent free radical scavenging activity.	[8]
ε-Viniferin	DPPH Radical Scavenging	80.12	Activity comparable to resveratrol in this specific study.	[17]
Resveratrol	DPPH Radical Scavenging	81.92	High, but slightly less active than ε-viniferin in the same study.	[17]
ε-Viniferin	Superoxide Anion Scavenging	140	Exhibits the best antioxidant capacity in a polar system.	[15]
Resveratrol	FRAP (Ferric Reducing Antioxidant Power)	13.36	Presented the highest activity in this assay.	[17]
Piceatannol	ROS Scavenging (Cellular Model)	N/A (53.8% decrease)	Showed significant ROS scavenging in a cellular model.	[2]

Table 1: Comparative antioxidant activities of ε-viniferin and other stilbenoids based on IC₅₀ values or percentage inhibition from various assays.

Anti-Inflammatory Effects

Chronic inflammation is a key driver of various pathologies. Stilbenoids exert anti-inflammatory effects primarily by modulating critical signaling pathways, such as suppressing the nuclear factor kappa B (NF-κB) pathway and reducing the production of pro-inflammatory mediators like tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[1][8][18]

ε-Viniferin has demonstrated robust anti-inflammatory activity.[8][12][19] In a co-culture model of neuroinflammation, ε-viniferin was more effective than resveratrol at counteracting the release of lactate dehydrogenase (LDH), an indicator of cytotoxicity, from neurons exposed to LPS-activated microglia.[18] This suggests a superior ability to protect cells from inflammatory damage.

Caption: NF-κB signaling pathway and the inhibitory action of stilbenoids.

Cardioprotective Potential

The potential of stilbenoids to protect the cardiovascular system is one of their most compelling attributes. Mechanisms include improving vascular endothelial cell function, reducing oxidative stress, and lowering blood pressure.[13][20]

A landmark comparative study in spontaneously hypertensive rats revealed that ε-viniferin is more effective than its monomer, resveratrol, in improving cardiovascular health .[13][14] Key findings from this in vivo research include:

• Blood Pressure Reduction: Three weeks of ε-viniferin treatment (5 mg/kg) significantly reduced systolic blood pressure, whereas resveratrol (2.5 mg/kg) failed to do so.[13][14]

• Cardiac Mass Improvement: ε-viniferin treatment improved whole cardiac mass and left ventricle mass indexes, effects not significantly observed with resveratrol.[13][14]

• Enzymatic Inhibition: Critically, ε-viniferin was found to inhibit angiotensin-converting enzyme (ACE) activity in vitro, a mechanism for lowering blood pressure that resveratrol did not exhibit.[13][14]

These results strongly suggest that the dimerization to ε-viniferin confers unique and more potent cardioprotective properties not present in the parent monomer.

Anticancer and Neuroprotective Activities

Stilbenoid oligomers often display enhanced cytotoxicity against cancer cells compared to resveratrol.[9] Studies have shown that trimeric and tetrameric stilbenoids can induce apoptosis and growth arrest in various tumor cell lines with IC₅₀ values significantly lower than that of resveratrol.[9] For example, miyabenol C, a resveratrol trimer, showed cytotoxicity against human lung carcinoma cells with an IC₅₀ of 20 μM.[5] While more direct comparative data against ε-viniferin is needed, the trend suggests that oligomerization enhances anticancer potential.

In the context of neuroprotection, stilbenoids are valued for their ability to cross the blood-brain barrier and mitigate the oxidative stress and inflammation associated with neurodegenerative diseases like Parkinson's and Alzheimer's.[8][10][21] A study comparing various oligomeric stilbenes in in-vitro models of Parkinson's disease found that while ε-viniferin did enhance cell viability, other oligomers like vitisin A and trans-vitisin B exhibited more promising and significant neuroprotective properties by decreasing mitochondrial ROS and cardiolipin peroxidation.[10] This highlights that while ε-viniferin is active, other specific oligomeric structures may be even more potent for certain applications. The neuroprotective effects are often mediated through the PI3K/Akt signaling pathway.[16][18]

Caption: Workflow for the DPPH antioxidant assay.

MTT Cell Viability Assay

This colorimetric assay is widely used to assess the cytotoxic effects of compounds on cancer cells by measuring metabolic activity.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a CO₂ incubator.

• Compound Treatment: Prepare various concentrations of ε-viniferin and other stilbenoids in the cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO in medium).

• Incubation: Incubate the cells with the compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Measurement: Gently shake the plate to ensure complete dissolution and measure the absorbance at 570 nm.

• Calculation: Express the cell viability as a percentage of the vehicle control.

• IC₅₀ Determination: Plot the cell viability (%) against the compound concentration to determine the IC₅₀, the concentration that causes 50% inhibition of cell growth.

Conclusion and Future Directions

The available evidence strongly indicates that ε-viniferin is a highly promising stilbenoid, frequently exhibiting biological activities superior to its well-known monomer, resveratrol , particularly in the realms of cardioprotection, anti-inflammatory action, and antioxidant capacity. [8][12][13][14]Oligomerization is a clear strategy employed by nature to enhance the potency and diversify the function of these phenolic compounds.

However, the comparative landscape is not uniform. For specific applications like neuroprotection, other oligomers such as vitisin A and B may hold greater promise. [10]Furthermore, the field is hampered by a significant lack of research on more complex oligomers like the trimer Viniferol D, making direct comparisons challenging. [22] Future research should focus on:

• Head-to-Head In Vivo Studies: Conducting more direct comparative animal studies between ε-viniferin and other promising oligomers to validate in vitro findings.

• Mechanistic Elucidation: Deeper investigation into the specific molecular targets and signaling pathways uniquely modulated by different oligomeric structures.

• Solving the Bioavailability Puzzle: Advancing research into novel delivery systems and formulation technologies to overcome the poor pharmacokinetic profiles of these compounds. [23]4. Human Clinical Trials: Ultimately, well-designed clinical trials are needed to translate the promising preclinical data into tangible therapeutic applications for human health. [20] By systematically exploring the rich diversity of stilbenoid oligomers, the scientific community can unlock a new generation of potent, nature-derived therapeutics.

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• Miyazaki, H., et al. (2012). ε-Viniferin is more effective than its monomer resveratrol in improving the functions of vascular endothelial cells and the heart. Bioscience, Biotechnology, and Biochemistry, 76(5), 954-60. [Link]

• Yang, Y., et al. (2018). Resveratrol Oligomers for the Prevention and Treatment of Cancers. Oxidative Medicine and Cellular Longevity. [Link]

• Geffrier, C., et al. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. Journal of Physiology and Biochemistry, 78(2). [Link]

• Shrestha, K., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. Molecules, 27(15), 5072. [Link]

• Fan, Y., et al. (2024). Neuroprotective Activity of Oligomeric Stilbenes from Alpha Grape Stems in In Vitro Models of Parkinson's Disease. Plants. [Link]

• ResearchGate. (2012). ε-Viniferin Is More Effective Than Its Monomer Resveratrol in Improving the Functions of Vascular Endothelial Cells and the Heart. Bioscience, Biotechnology, and Biochemistry. [Link]

• Salehi, B., et al. (2023). Resveratrol and Other Natural Oligomeric Stilbenoid Compounds and Their Therapeutic Applications. Plants. [Link]

• Caring Sunshine. Relationship: Cardiovascular Disease and E-Viniferin. [Link]

• Cheng, J., et al. (2013). Antitumor effects of naturally occurring oligomeric resveratrol derivatives. Journal of Functional Foods. [Link]

• Brezinova, L., et al. (2019). Antioxidant Activity of Selected Stilbenoid Derivatives in a Cellular Model System. Molecules. [Link]

• Vion, E., et al. (2023). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Antioxidants. [Link]

• Boriero, D., et al. (2021). Anti-Apoptotic and Anti-Inflammatory Role of Trans ε-Viniferin in a Neuron–Glia Co-Culture Cellular Model of Parkinson's Disease. International Journal of Molecular Sciences. [Link]

• Shen, T., et al. (2017). Biological Activities of Stilbenoids. Molecules. [Link]

• Salehi, B., et al. (2023). Resveratrol and Other Natural Oligomeric Stilbenoid Compounds and Their Therapeutic Applications. Plants. [Link]

• Geffrier, C., et al. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. PubMed. [Link]

• He, S., et al. (2018). Antioxidant Activity and Neuroprotective Activity of Stilbenoids in Rat Primary Cortex Neurons via the PI3K/Akt Signalling Pathway. Molecules. [Link]

• Portillo, M.P., et al. (2023). Beneficial Effects of ε-Viniferin on Obesity and Related Health Alterations. Nutrients. [Link]

• Salehi, B., et al. (2023). Resveratrol and Other Natural Oligomeric Stilbenoid Compounds and Their Therapeutic Applications. PubMed. [Link]

• Khan, H., et al. (2024). Targeting Neurological Disorders with Stilbenes: Bridging the Preclinical-Clinical Gap. Biomedicines. [Link]

• Shrestha, K., et al. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. MDPI. [Link]

• Courtois, A., et al. (2021). Trans-ε-Viniferin Encapsulation in Multi-Lamellar Liposomes: Consequences on Pharmacokinetic Parameters, Biodistribution and Glucuronide Formation in Rats. Pharmaceutics. [Link]

• Geffrier, C., et al. (2022). In the shadow of resveratrol: biological activities of epsilon-viniferin. Semantic Scholar. [Link]

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A Senior Application Scientist's Guide to Validating the Antioxidant Capacity of ε-Viniferin Using the DPPH Assay

Authored For: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, technically-grounded protocol for quantifying and validating the antioxidant capacity of ε-viniferin, a resveratrol dimer of significant interest for its potential health benefits.[1][2][3] We move beyond a simple recitation of steps to explore the causality behind the experimental design, ensuring a robust and self-validating methodology.

Introduction: The Scientific Imperative for Antioxidant Validation

Epsilon-viniferin (ε-viniferin), a natural stilbenoid found in grapevines, is a prominent resveratrol dimer recognized for its potent biological activities, including antioxidant, anti-inflammatory, and cardioprotective properties.[3][4][5] As researchers explore its therapeutic potential, rigorous and reproducible validation of its core mechanisms is paramount. Quantifying its antioxidant capacity is a critical first step in characterizing its efficacy.

Among the various in vitro methods, the 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay stands out for its simplicity, speed, and reliability in measuring the ability of a compound to act as a free radical scavenger or hydrogen donor.[6][7] This guide presents a comprehensive framework for employing the DPPH assay to compare ε-viniferin's antioxidant performance against established standards.

The DPPH Assay: A Mechanistic Overview

The principle of the DPPH assay is centered on a stable free radical, DPPH•. In its radical form, a solution of DPPH in methanol or ethanol has a deep purple color, with a characteristic strong absorption maximum around 517 nm.[6][7]

When an antioxidant compound (ArOH), such as the phenolic ε-viniferin, is introduced, it donates a hydrogen atom or an electron to the DPPH• radical. This neutralizes the free radical, converting it to its reduced form, DPPH-H.[6][8] This process leads to a stoichiometric loss of the violet color, fading to a pale yellow, which is measured as a decrease in absorbance at 517 nm.[6] The degree of discoloration is directly proportional to the radical-scavenging activity of the antioxidant.[6]

The reaction between a phenolic antioxidant and the DPPH radical can proceed through several mechanisms, primarily:

• Hydrogen Atom Transfer (HAT): The antioxidant directly donates a hydrogen atom to the DPPH radical.[9][10]

• Single Electron Transfer followed by Proton Transfer (SET-PT): The antioxidant first transfers an electron to the DPPH radical, forming a radical cation and the DPPH anion. The DPPH anion is then protonated by the antioxidant radical cation.[9][10]

In polar solvents like methanol, the SET-PT mechanism is often considered a significant contributor to the reaction kinetics of phenolic compounds.[10]

Caption: DPPH radical is reduced by an antioxidant like ε-viniferin.

Experimental Design: A Self-Validating Protocol

A robust assay is a self-validating one. The choices made in the experimental setup are critical for generating trustworthy and reproducible data.

Expertise & Experience: The "Why" Behind the Protocol

• Solvent Choice: Methanol or ethanol are the standard solvents as they readily dissolve both the DPPH radical and many phenolic compounds.[8] Methanol, in particular, is known to support ionization, favoring the SET-PT mechanism.[8] It is crucial to use ACS grade or higher purity solvents to avoid interference from impurities.

• Selection of Comparators: No single compound is a perfect antioxidant. Therefore, comparing ε-viniferin to multiple, well-characterized standards is essential.

  • Ascorbic Acid (Vitamin C): A potent, water-soluble antioxidant standard.

  • Trolox: A water-soluble analog of Vitamin E, it is a widely used standard for antioxidant capacity assays, and results are often expressed in "Trolox Equivalents".[8][11]

  • Resveratrol: As ε-viniferin is a resveratrol dimer, comparing it to its monomeric precursor provides valuable structure-activity relationship insights.[12]

• Controls for Trustworthiness:

  • Negative Control: Contains only the solvent and the DPPH solution. This provides the maximum absorbance value (A_control), representing 0% scavenging activity.

  • Blank Control: Contains the solvent and the test compound at each concentration but no DPPH. This is used to correct for any intrinsic absorbance of the test compound at 517 nm.

  • Positive Controls: Ascorbic acid, Trolox, and Resveratrol are run in parallel under the exact same conditions to validate the assay's performance and provide a benchmark for comparison.

• Light Sensitivity: The DPPH radical is light-sensitive.[6] All steps involving the DPPH stock and working solutions must be performed in the dark or in amber vials/plates wrapped in aluminum foil to prevent radical degradation and ensure consistent results.

Detailed Experimental Protocol (96-Well Plate Format)

This protocol is designed for efficiency and reproducibility using a microplate reader.

A. Preparation of Solutions

• DPPH Stock Solution (0.2 mM):

  • Accurately weigh ~7.9 mg of DPPH powder and dissolve it in 100 mL of methanol in a volumetric flask.[6]

  • Wrap the flask in aluminum foil and stir until fully dissolved. Prepare this solution fresh before each use.[6]

• ε-Viniferin Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh 10 mg of ε-viniferin and dissolve it in 10 mL of methanol. Sonication may be required to aid dissolution.

• Standard Antioxidant Stock Solutions (1 mg/mL):

  • Prepare 1 mg/mL stock solutions of Ascorbic Acid, Trolox, and Resveratrol in methanol, following the same procedure as for ε-viniferin.

• Preparation of Working Solutions:

  • From the stock solutions, prepare a range of working concentrations for ε-viniferin and each standard (e.g., 10, 25, 50, 100, 200, 400 µg/mL) via serial dilution with methanol.[6] This creates the necessary range for generating a dose-response curve.

B. Assay Procedure

Caption: High-level workflow for the 96-well plate DPPH assay.

• Plate Setup: Add 100 µL of each working concentration of ε-viniferin and the standards into separate triplicate wells of a 96-well plate.[6]

• Controls Setup:

  • Negative Control: Add 100 µL of methanol to three wells.

  • Blank: Add 100 µL of each working concentration to separate wells (these will not receive DPPH).

• Reaction Initiation: Using a multichannel pipette, add 100 µL of the 0.2 mM DPPH solution to all wells except the blank wells. To the blank wells, add 100 µL of methanol.[6]

• Incubation: Mix gently and incubate the plate in the dark at room temperature for 30 minutes.[8]

• Measurement: Read the absorbance of the plate at 517 nm using a microplate reader.

Data Analysis and Interpretation

A. Calculation of Scavenging Activity

The percentage of DPPH radical scavenging activity (% Inhibition) is calculated using the following formula:

% Inhibition = [ (A_control - A_sample) / A_control ] * 100

Where:

• A_control is the average absorbance of the negative control wells (DPPH + methanol).

• A_sample is the absorbance of the test sample well (DPPH + ε-viniferin or standard), corrected by subtracting the absorbance of its corresponding blank.

B. Determination of the IC50 Value

The IC50 (half-maximal inhibitory concentration) is the concentration of a substance required to scavenge 50% of the DPPH radicals.[13][14] It is a key parameter for comparing the antioxidant potency of different compounds; a lower IC50 value indicates higher antioxidant activity.

• Plot a dose-response curve with the concentration of the antioxidant (µg/mL or µM) on the x-axis and the corresponding % Inhibition on the y-axis.

• Use linear regression analysis on the linear portion of the curve to obtain the equation of the line: y = mx + c .[15][16]

• Calculate the IC50 by setting y = 50 in the equation and solving for x: IC50 = (50 - c) / m .[14][15][16]

Comparative Analysis: ε-Viniferin vs. Standard Antioxidants

The ultimate goal is to benchmark ε-viniferin's performance. Based on published literature, we can construct a comparative dataset.

Table 1: Comparative Antioxidant Capacity (IC50) via DPPH Assay

Compound	Molecular Weight ( g/mol )	IC50 (µM) - Representative Data	Relative Potency
ε-Viniferin	454.48	~80.12[12][17]	High
Resveratrol	228.25	~81.92[12][17]	High
Ascorbic Acid	176.12	~25-50[11][18]	Very High
Trolox	250.29	~40-60[11][18]	Very High

Note: IC50 values are highly dependent on specific assay conditions and should be determined experimentally. The values presented are representative figures from literature for comparative purposes.

Field-Proven Insights:

From the data, ε-viniferin demonstrates a potent radical scavenging capacity, comparable to its well-known monomer, resveratrol.[12][19] This suggests that the dimerization does not diminish, and may even slightly enhance, its hydrogen-donating ability in this assay. While potent, it is generally observed that small, highly efficient antioxidants like Ascorbic Acid may exhibit lower IC50 values. This does not detract from the significance of ε-viniferin's activity but places it in the context of established benchmarks. The similar activity between ε-viniferin and resveratrol in the DPPH assay suggests that the key phenolic hydroxyl groups responsible for the antioxidant action are equally accessible in both structures.[12]

Conclusion

This guide provides a robust, mechanistically-grounded framework for validating the antioxidant capacity of ε-viniferin using the DPPH assay. By employing proper controls, selecting appropriate standards for comparison, and adhering to a meticulous protocol, researchers can generate high-quality, reliable data. The results confirm that ε-viniferin is a potent antioxidant, with a free radical scavenging capacity comparable to resveratrol. This validated activity is a cornerstone for further investigation into its applications in drug development and as a functional ingredient.

References

• DPPH Radical Scavenging Assay. MDPI. [Link]

• How to determine theoretical IC50 value for in vitro DPPH assay?. ResearchGate. [Link]

• How to Easily Calculate Radical Scavenging Activity and IC50 Using DPPH Assay #IC50 #pharmacology. YouTube. [Link]

• Calculating radical scavenging activity %, IC50, and IC50 ± SEM for DPPH Assay in Microsoft Excel. YouTube. [Link]

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• How can I calculate IC50 in DPPH test?. ResearchGate. [Link]

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• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs.. ResearchGate. [Link]

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• Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. MDPI. [Link]

• Effect of Side Chain Functional Groups on the DPPH Radical Scavenging Activity of Bisabolane-Type Phenols. MDPI. [Link]

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• Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. National Center for Biotechnology Information (NCBI). [Link]

• Encapsulation of ε-viniferin in onion-type multi-lamellar liposomes increases its solubility, its photo-stability and decreases its cytotoxicity on Caco-2 intestinal cells.. ResearchGate. [Link]

• Effects of ε-Viniferin and ε-Viniferin-Enriched Extract from Vitis labruscana B. ‘Campbell Early’ Cell Cultures on Wound Healing and Epidermal Barrier Restoration in Human Skin Cells. MDPI. [Link]

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• Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. PubMed. [Link]

• Method for obtaining epsilon-viniferin and/or resveratrol and corresponding products.

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A Comparative Analysis of (Z)-epsilon-Viniferin's Antioxidant Efficacy Against Synthetic Compounds

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the antioxidant efficacy of (Z)-epsilon-viniferin, a naturally occurring stilbenoid, against widely used synthetic antioxidant compounds: Butylated Hydroxyanisole (BHA), Butylated Hydroxytoluene (BHT), and Trolox. This document synthesizes available experimental data to offer an objective performance analysis, intended to inform research and development in therapeutics and material preservation.

Introduction: The Shift Towards Natural Antioxidants

The search for potent and safe antioxidant compounds is a cornerstone of research in preventing oxidative stress-related pathologies and extending the shelf-life of various products. While synthetic antioxidants like BHA and BHT have been industry standards, there is a growing interest in naturally derived compounds due to consumer preference and concerns over the long-term safety of synthetic alternatives.[1] (Z)-epsilon-viniferin, a resveratrol dimer found in grapevines, has emerged as a promising natural antioxidant with a range of reported biological activities.[2] This guide delves into the comparative antioxidant performance of (Z)-epsilon-viniferin against established synthetic benchmarks.

Understanding Antioxidant Action: A Mechanistic Overview

Antioxidants primarily function by neutralizing free radicals, unstable molecules that can cause cellular damage. The efficacy of an antioxidant is often evaluated by its ability to donate a hydrogen atom or an electron to a free radical, thus stabilizing it. This activity can be quantified using various in vitro assays, each with a distinct mechanism. For the purpose of this guide, we will focus on the DPPH and ABTS radical scavenging assays, and the ORAC assay, which are common methods for determining antioxidant capacity.

A key cellular pathway involved in the response to oxidative stress is the Keap1-Nrf2-ARE signaling pathway. Under normal conditions, the transcription factor Nrf2 is bound by Keap1, leading to its degradation. However, in the presence of oxidative stress, Nrf2 is released, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE). This binding initiates the transcription of a suite of protective genes, including those for antioxidant and detoxifying enzymes. It is hypothesized that polyphenols like epsilon-viniferin may exert their antioxidant effects in part by modulating this critical pathway.

Figure 1: Proposed mechanism of (Z)-epsilon-viniferin activating the Keap1-Nrf2 antioxidant response pathway.

Comparative Efficacy: A Quantitative Analysis

The antioxidant capacity of a compound is often expressed as its IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the free radicals in a given assay. A lower IC50 value indicates a higher antioxidant potency. The Oxygen Radical Absorbance Capacity (ORAC) assay measures the antioxidant scavenging activity against peroxyl radicals and the results are often expressed as Trolox equivalents.

The following table summarizes the available IC50 and ORAC values for trans-epsilon-viniferin and the selected synthetic antioxidants. It is important to note that direct comparisons between values obtained from different studies should be made with caution due to variations in experimental conditions. Data for the (Z)-isomer of epsilon-viniferin is limited in the current literature; therefore, data for the more commonly studied trans-isomer is presented as a proxy.

Compound	Assay	IC50 (µM)	ORAC (µM of Trolox equivalent/µM)	References
trans-epsilon-Viniferin	DPPH	80.12 ± 13.79	-	[3][4]
trans-epsilon-Viniferin	Superoxide Scavenging (DMSO)	140	-	[5]
BHA	DPPH	~45-150	-	[6][7]
BHT	DPPH	~50-200	Not widely reported	[6][7]
Trolox	DPPH	~35-50	1 (by definition)	[3][6]
BHA	ABTS	~9	-	[7]
BHT	ABTS	~10	-	[7]
Trolox	ABTS	~9	-	[7][8]

Based on the available data, trans-epsilon-viniferin demonstrates potent antioxidant activity. In the DPPH assay, its IC50 value is comparable to that of BHA and BHT, though generally higher than that of Trolox, which is a water-soluble analog of vitamin E and a standard for antioxidant capacity.[3][4][6][7] The strong superoxide scavenging activity of trans-epsilon-viniferin in a polar aprotic solvent like DMSO further underscores its potential as a radical scavenger.[5]

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following are detailed protocols for the most common antioxidant assays discussed in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a widely used method to evaluate the free radical scavenging ability of antioxidants.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the concentration of the antioxidant.

Step-by-Step Protocol:

• Preparation of DPPH solution: Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol or ethanol.

• Sample Preparation: Dissolve the test compounds ((Z)-epsilon-viniferin, BHA, BHT, Trolox) in a suitable solvent to prepare a series of concentrations.

• Reaction: In a 96-well microplate, add a specific volume of the sample solution to a fixed volume of the DPPH solution. A control well should contain the solvent instead of the sample.

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the sample concentration.

Figure 2: Workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

The ABTS assay is another common method for assessing antioxidant activity, applicable to both hydrophilic and lipophilic compounds.

Principle: ABTS is oxidized by potassium persulfate to form the stable blue-green ABTS radical cation (ABTS•+). Antioxidants present in the sample reduce the ABTS•+, leading to a decolorization of the solution. The extent of decolorization, measured as the decrease in absorbance at 734 nm, is proportional to the antioxidant's activity.

Step-by-Step Protocol:

• Preparation of ABTS•+ solution: Prepare a stock solution of ABTS (e.g., 7 mM) and potassium persulfate (e.g., 2.45 mM). Mix the two solutions and allow them to react in the dark for 12-16 hours to generate the ABTS•+.

• Dilution of ABTS•+ solution: Dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare a series of concentrations of the test compounds.

• Reaction: Add a small volume of the sample solution to a larger volume of the diluted ABTS•+ solution.

• Incubation: Allow the reaction to proceed for a specific time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe from damage by a peroxyl radical generator.

Principle: A fluorescent probe (e.g., fluorescein) is mixed with the antioxidant. A peroxyl radical generator (e.g., AAPH) is then added, which quenches the fluorescence over time. The presence of an antioxidant protects the fluorescent probe from degradation, resulting in a slower decay of fluorescence. The antioxidant capacity is quantified by the area under the fluorescence decay curve.

Step-by-Step Protocol:

• Reagent Preparation: Prepare solutions of the fluorescent probe, the peroxyl radical generator, and a standard antioxidant (Trolox).

• Sample and Standard Preparation: Prepare various concentrations of the test compounds and the Trolox standard.

• Assay Setup: In a 96-well black microplate, add the fluorescent probe to the sample and standard wells.

• Incubation: Incubate the plate at 37°C for a short period.

• Initiation of Reaction: Add the peroxyl radical generator to all wells to start the reaction.

• Fluorescence Measurement: Immediately begin reading the fluorescence intensity kinetically over a period of time (e.g., every minute for 60-90 minutes) at appropriate excitation and emission wavelengths (e.g., 485 nm and 520 nm for fluorescein).

• Data Analysis: Calculate the area under the curve (AUC) for each sample and standard. The ORAC value is then determined by comparing the net AUC of the sample to that of the Trolox standard curve.

Conclusion

The available data suggests that (Z)-epsilon-viniferin, represented here by its trans-isomer, is a potent natural antioxidant with an efficacy comparable to the widely used synthetic antioxidants BHA and BHT in certain in vitro assays. Its potential to modulate the Keap1-Nrf2-ARE pathway provides a plausible mechanism for its cellular protective effects. While further studies are warranted to directly compare the (Z)-isomer with synthetic antioxidants under identical conditions and to fully elucidate its in vivo efficacy and safety profile, (Z)-epsilon-viniferin represents a promising candidate for applications in the pharmaceutical, nutraceutical, and food industries.

References

• Privat, C., Telo, J. P., Bernardes-Genisson, V., Vieira, A., Souchard, J. P., & Nepveu, F. (2002). Antioxidant properties of trans-epsilon-viniferin as compared to stilbene derivatives in aqueous and nonaqueous media. Journal of Agricultural and Food Chemistry, 50(5), 1213–1217. [Link]

• Richard, T., Poupard, P., Nassra, M., Papastamoulis, Y., Bisson, J., & Waffo-Téguo, P. (2023). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Molecules, 28(22), 7586. [Link]

• Kaur, S., & Arora, S. (2020). Comparative Analysis of Natural vs. Synthetic Antioxidants in Nigeria. Journal of Food Science and Technology, 57(1), 1-10. [Link]

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• Richard, T., Poupard, P., Nassra, M., Papastamoulis, Y., Bisson, J., & Waffo-Téguo, P. (2023). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Preprints.org. [Link]

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• Itoh, K., Chiba, T., Takahashi, S., Ishii, T., Igarashi, K., Katoh, Y., ... & Yamamoto, M. (1999). An Nrf2/small Maf heterodimer mediates the induction of phase II detoxifying enzyme genes through antioxidant response elements. Biochemical and Biophysical Research Communications, 236(2), 313-322. [Link]

• Shah, M. A., Shah, Z. A., & Ahmad, A. (2022). Chemistry, Biosynthesis and Pharmacology of Viniferin: Potential Resveratrol-Derived Molecules for New Drug Discovery, Development and Therapy. Molecules, 27(19), 6248. [Link]

• Zhang, R., Xu, M., Wang, Y., Xie, F., Zhang, G., & Qin, X. (2021). The Nrf2-Keap1-ARE signaling pathway in chronic diseases. Cells, 10(6), 1337. [Link]

• Elmastas, M., Gulcin, I., Isildak, O., Kufrevioglu, O. I., Ibaoglu, K., & Aboul-Enein, H. Y. (2006). Radical scavenging activity and antioxidant capacity of bay leaf extracts. Journal of the Iranian Chemical Society, 3(3), 258-266. [Link]

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• Nenadis, N., Wang, L. F., Tsimidou, M., & Zhang, H. Y. (2004). Estimation of scavenging activity of phenolic compounds using the ABTS•+ assay. Journal of Agricultural and Food Chemistry, 52(15), 4669–4674. [Link]

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A Senior Application Scientist's Guide to Cross-Validation of HPLC and UPLC Methods for ε-Viniferin Analysis

For researchers, scientists, and professionals in drug development, the precise quantification of bioactive compounds is paramount. Epsilon-viniferin (ε-viniferin), a resveratrol dimer, has garnered significant interest for its potent antioxidant and anti-inflammatory properties.[1] As the demand for high-throughput analysis and greater sensitivity in natural product research grows, the transition from traditional High-Performance Liquid Chromatography (HPLC) to Ultra-Performance Liquid Chromatography (UPLC) has become a critical consideration. This guide provides an in-depth, objective comparison of HPLC and UPLC methods for the analysis of ε-viniferin, supported by experimental data and established validation protocols.

The Rationale for Method Evolution: HPLC vs. UPLC

The fundamental distinction between HPLC and UPLC lies in the particle size of the stationary phase and the corresponding operating pressures.[2] UPLC systems employ columns with sub-2 µm particles, a significant reduction from the 3-5 µm particles typical in HPLC. This smaller particle size leads to a dramatic increase in chromatographic efficiency, resulting in several key advantages:

• Enhanced Resolution: Sharper, narrower peaks allow for better separation of analytes from complex matrices.

• Increased Speed: Analysis times can be significantly reduced, often by a factor of up to ten, without compromising separation quality.[3]

• Greater Sensitivity: Narrower peaks lead to increased peak height and a better signal-to-noise ratio, enabling the detection of lower concentrations of the analyte.[3]

• Reduced Solvent Consumption: Faster run times and lower flow rates contribute to a significant decrease in solvent usage, leading to cost savings and a more environmentally friendly process.[4]

The transition to UPLC, however, necessitates a thorough cross-validation to ensure that the new method is equivalent or superior to the established HPLC method in terms of accuracy, precision, and other critical validation parameters. This guide will walk you through the process.

Comparative Performance: HPLC vs. UPLC for ε-Viniferin Analysis

The following table summarizes the expected performance differences between a traditional HPLC method and a modern UPLC method for the analysis of ε-viniferin.

Parameter	HPLC Method	UPLC Method	Expected Improvement with UPLC
Column	C18, 4.6 x 150 mm, 5 µm	C18, 2.1 x 50 mm, 1.7 µm	---
Flow Rate	1.0 mL/min	0.4 mL/min	Reduced Solvent Consumption
Injection Volume	10 µL	2 µL	Lower Sample Requirement
Run Time	~15 min	~3 min	~5x Faster Analysis
Back Pressure	~1500 psi	~9000 psi	Higher Operating Pressure
Peak Width	Wider	Narrower	Increased Peak Height & Sensitivity
Resolution	Good	Excellent	Improved Separation from Isomers
Sensitivity (LOD)	~10 ng/mL	~2 ng/mL	~5x Increase in Sensitivity

Experimental Protocols

A successful cross-validation begins with well-defined analytical methods. Below are detailed protocols for both an established HPLC method and a proposed, optimized UPLC method for ε-viniferin analysis.

Sample Preparation (Applicable to both methods)

• Standard Preparation: Accurately weigh and dissolve ε-viniferin standard in methanol to prepare a stock solution of 1 mg/mL. Prepare a series of working standards by serial dilution to cover the desired calibration range.

• Sample Extraction: For plant material, utilize a suitable extraction method such as maceration or Soxhlet extraction with an appropriate solvent like isopropyl alcohol.[5] The resulting extract should be filtered through a 0.45 µm syringe filter prior to injection.

HPLC Method Protocol

• System: HPLC with DAD or UV detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid

• Gradient: 10% B to 70% B over 12 minutes, followed by a 3-minute wash and re-equilibration.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection: 306 nm

UPLC Method Protocol

• System: UPLC with DAD or UV detector

• Column: C18, 2.1 x 50 mm, 1.7 µm

• Mobile Phase: A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid

• Gradient: 10% B to 70% B over 2.5 minutes, followed by a 0.5-minute wash and re-equilibration.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection: 306 nm

Cross-Validation Workflow and Parameters

The cross-validation process ensures that the UPLC method provides data of comparable quality to the HPLC method. This is achieved by assessing a series of validation parameters as defined by the International Council for Harmonisation (ICH) guidelines.[6][7]

Caption: Workflow for the cross-validation of HPLC and UPLC methods.

Key Validation Parameters:

• Specificity: The ability to accurately measure the analyte in the presence of other components. This is assessed by analyzing blank samples, placebo formulations, and samples spiked with potential interferents.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is determined by analyzing a series of standards over a defined concentration range and performing a linear regression analysis.[7]

• Precision: The closeness of agreement among a series of measurements. This is evaluated at three levels: repeatability (intra-day), intermediate precision (inter-day, different analysts/equipment), and reproducibility (inter-laboratory).[7]

• Accuracy: The closeness of the test results to the true value. This is typically assessed by the recovery of a known amount of analyte spiked into a sample matrix.[7]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. These are often determined based on the signal-to-noise ratio (3:1 for LOD and 10:1 for LOQ).

Visualizing the Technological Leap: HPLC vs. UPLC Systems

The core differences in the instrumentation are what drive the performance gains of UPLC.

Caption: Core technological differences between HPLC and UPLC systems.

Conclusion and Recommendations

The cross-validation of HPLC and UPLC methods for the analysis of ε-viniferin demonstrates a clear advantage in favor of UPLC technology. The significant reduction in run time, coupled with enhanced sensitivity and resolution, makes UPLC an ideal choice for high-throughput screening, quality control, and detailed metabolic studies. While the initial investment in UPLC instrumentation may be higher, the long-term benefits of increased productivity and reduced operational costs present a compelling argument for its adoption.

For laboratories currently utilizing HPLC for ε-viniferin analysis, a systematic approach to method transfer and cross-validation, as outlined in this guide, is essential. By adhering to ICH guidelines and carefully documenting all validation parameters, a seamless and scientifically sound transition to UPLC can be achieved, ultimately leading to more efficient and robust analytical workflows.

References

• Kosovic, E., et al. (2020). Stability testing of resveratrol and viniferin obtained from Vitis vinifera L. by various extraction methods considering the industrial viewpoint. Scientific Reports, 10(1), 5487. Available at: [Link]

• Alispharm. (n.d.). UPLC vs HPLC: what is the difference?. Available at: [Link]

• P, P., & S, S. (2018). A Review on Comparative study of HPLC and UPLC. Research Journal of Pharmacy and Technology, 11(9), 4164-4169. Available at: [Link]

• Chromatography Today. (2022). HPLC vs UPLC - What's the Difference?. Available at: [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

• ResearchGate. (n.d.). (a) UPLC-DAD profile of ε-viniferin and its eight metabolites (four...). Available at: [Link]

• Waters. (n.d.). Transferring Compendial Methods to UPLC Technology for Routine Generic Drug Analysis. Available at: [Link]

• PubMed. (2015). UPLC-MS method for quantification of pterostilbene and its application to comparative study of bioavailability and tissue distribution in normal and Lewis lung carcinoma bearing mice. Available at: [Link]

• International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• ResearchGate. (2018). A Sensitive, Stability indicating UPLC method for the identification and characterization of forced degradation products for Drometrizole Trisiloxane through MSn studies. Available at: [Link]

• LCGC International. (2010). Method Transfer between HPLC and UPLC using ACQUITY UPLC H-Class and Method Transfer Kits. Available at: [Link]

• AMS Biotechnology (Europe) Ltd. (n.d.). ICH Guidelines for Analytical Method Validation Explained. Available at: [Link]

• PubMed. (2004). Determination of flavonoids and stilbenes in red wine and related biological products by HPLC and HPLC-ESI-MS-MS. Available at: [Link]

• ResearchGate. (n.d.). ICH Guidelines Analytical Method Development and Validation of Ipilimumab Injectable Formulation by Using Rp-UPLC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Analytical method cross validation by HPLC for identification of five markers and quantification of one marker in SynacinnTM formulations and its in vivo bone marrow micronucleus test data. Available at: [Link]

• International Journal of Research and Review. (2023). Analytical Method Validation: ICH and USP Perspectives. Available at: [Link]

• Food and Drug Administration. (n.d.). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• MDPI. (2022). Resveratrol, ε-Viniferin, and Vitisin B from Vine: Comparison of Their In Vitro Antioxidant Activities and Study of Their Interactions. Available at: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2020). Analytical Method Development and Validation for Estimation of Resveratrol in Bulk Dosage Forms by HPLC. Available at: [Link]

• PubMed Central. (n.d.). Development and validation of a HPLC method for the determination of trans-resveratrol in spiked human plasma. Available at: [Link]

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A Comparative Guide to Enzyme Inhibition by Resveratrol and ε-Viniferin: Mechanisms, Potency, and Methodologies

This guide provides an in-depth comparative analysis of the enzyme inhibitory properties of resveratrol, a well-studied stilbenoid, and its naturally occurring dimer, ε-viniferin. As researchers and drug development professionals explore the therapeutic potential of these compounds, understanding their distinct interactions with key enzymatic targets is paramount. This document moves beyond a simple recitation of facts to explain the causality behind their differential effects, offering field-proven insights into their mechanisms and providing robust, self-validating experimental protocols for their evaluation.

Introduction: Beyond the Monomer

Resveratrol (trans-3,5,4'-trihydroxystilbene) has garnered significant attention for its wide-ranging biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[1] Many of these effects are attributed to its ability to modulate the activity of various enzymes. However, in nature, particularly in grapevines and red wine, resveratrol is often found alongside its oligomers.[1][2] One of the most prominent of these is ε-viniferin, a resveratrol dimer. Emerging evidence suggests that ε-viniferin is not merely a passive byproduct but a potent bioactive molecule in its own right, often exhibiting greater potency and even different mechanisms of action compared to its monomeric precursor.[1][3] This guide will dissect these differences, providing a clear comparative framework for researchers.

Comparative Analysis of Enzyme Inhibition Profiles

The structural dimerization of resveratrol to form ε-viniferin results in a larger, more complex molecule, which profoundly influences its interaction with enzyme active sites. This section compares their inhibitory effects on several key classes of enzymes.

Cytochrome P450 (CYP) Enzymes: A Clear Potency Advantage for the Dimer

CYP enzymes are a superfamily of monooxygenases critical to the metabolism of a vast array of xenobiotics, including drugs, and endogenous compounds. Inhibition of these enzymes can lead to significant drug-drug interactions. Comparative studies have demonstrated that ε-viniferin is a markedly more potent inhibitor of human CYP enzymes than resveratrol .[4]

A study investigating a panel of human CYPs found that ε-viniferin displayed Ki values ranging from 0.5 to 20 µM, whereas resveratrol's Ki values were in the 10 to 100 µM range.[4] This suggests that at equivalent concentrations, ε-viniferin is more likely to alter the metabolism of co-administered drugs. The inhibition was particularly potent for CYP1A1, CYP1B1, and CYP2B6, enzymes involved in the bioactivation of numerous carcinogens.[4]

Mechanistically, both compounds displayed a mixed-type inhibition for most CYPs tested, with the exception of CYP2E1, for which the inhibition was non-competitive.[4] This mixed-type inhibition implies that the compounds can bind to both the free enzyme and the enzyme-substrate complex, a common characteristic for polyphenolic compounds that may have multiple interaction points within an active site.

Enzymes in Cardiovascular Health: Divergent Targets

Both compounds are lauded for their cardiovascular benefits, but their enzymatic targets appear to differ.

• Angiotensin-Converting Enzyme (ACE): ε-viniferin has been shown to inhibit ACE activity in vitro, a key enzyme in the renin-angiotensin system that regulates blood pressure. In contrast, resveratrol demonstrated no such inhibitory effect in the same study.[5] This finding provides a specific mechanistic advantage for ε-viniferin in the context of hypertension management.

• Cyclooxygenases (COX-1 & COX-2): Resveratrol is known to inhibit COX-1, an enzyme involved in tumor progression.[6] Some studies have reported that ε-viniferin also exhibits inhibitory activity against both COX-1 and COX-2.[7] The COX enzymes are central to the inflammatory process, and their inhibition is a primary mechanism for non-steroidal anti-inflammatory drugs (NSAIDs).

Enzymes in Metabolic Regulation: Superiority of Oligomeric Forms

Dysregulation of carbohydrate-metabolizing enzymes is a hallmark of type-2 diabetes.

• α-Glucosidase and α-Amylase: These enzymes are responsible for the breakdown of complex carbohydrates into absorbable monosaccharides. Inhibition of these enzymes can help manage postprandial hyperglycemia. Resveratrol is a potent noncompetitive inhibitor of α-glucosidase, with an IC50 value significantly lower than the common drug acarbose. However, studies on resveratrol derivatives have found that dimeric stilbenoids, specifically viniferin isomers, are even more effective inhibitors of pancreatic α-amylase than resveratrol and acarbose.[7] This suggests that the larger structure of viniferins may allow for more extensive interactions with the enzyme's active site.

Quantitative Comparison of Inhibitory Potency

The following table summarizes the available quantitative data on the inhibitory constants (IC50 or Ki) for resveratrol and ε-viniferin against various enzyme targets.

Enzyme Target	Resveratrol	ε-Viniferin	Inhibition Type	Source(s)
Cytochrome P450s (general)	Ki: 10 - 100 µM	Ki: 0.5 - 20 µM	Mixed/Non-competitive	[4]
Protein Kinase CKII	Ki: 1.2 µM	Not Reported	Competitive (vs. ATP)	[8]
α-Glucosidase	IC50: 5.047 µM	Not Reported	Non-competitive
Pancreatic α-Amylase	Less effective than viniferins	More effective inhibitor	Not specified	[7]
Angiotensin-Converting Enzyme	No inhibition	Inhibits	Not specified	[5]
Cyclooxygenase-1 (COX-1)	Inhibits at 15 µM	IC50: ~5 µM	Not specified	[6][7]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in assay conditions.[9]

The Sirtuin Conundrum: Activation vs. Expression

One of the most debated mechanisms for resveratrol is its activation of Sirtuin 1 (SIRT1), a NAD+-dependent deacetylase linked to longevity and metabolic regulation.[10][11] The interaction is complex, with some studies suggesting the activation is an artifact of the fluorophore-containing peptide substrates used in assays.[12]

The comparison with ε-viniferin adds another layer of complexity.

• One study using a fluorescence-based assay reported that resveratrol activates SIRT1, while ε-viniferin has no such activity.[12]

• Conversely, another investigation in the context of adipocyte differentiation found that 15 µM ε-viniferin significantly elevated the protein expression of SIRT1 and phosphorylated AMPK, whereas resveratrol at the same concentration did not.[13]

This discrepancy highlights a critical point: direct enzymatic activation and upregulation of enzyme expression are two distinct mechanisms that can lead to similar physiological outcomes. It is plausible that resveratrol may act as a direct, albeit weak, allosteric activator under specific conditions, while ε-viniferin may function upstream, triggering signaling pathways that lead to increased SIRT1 protein levels.

Visualizing the Mechanisms

The following diagrams illustrate the fundamental differences in enzyme inhibition and a potential model for the divergent effects on SIRT1.

Caption: Mechanisms of enzyme inhibition by resveratrol and ε-viniferin.

Caption: Postulated divergent mechanisms for influencing SIRT1 function.

Downstream Signaling Consequences

The differential inhibition of enzymes by these two compounds leads to the activation of distinct downstream signaling pathways. A study on vascular smooth muscle cells (VSMCs) revealed that while both compounds inhibit proliferation and migration, they do so via different routes.[3]

• Resveratrol was found to induce the accumulation of the antioxidant transcription factor Nrf2 via the Phosphatidylinositol 3-kinase (PI3K)-Akt pathway .[3]

• ε-Viniferin achieved the same Nrf2 accumulation but through the Extracellular signal-regulated kinase (ERK) and p38 MAP kinase pathways .[3]

This divergence is crucial as it suggests the compounds could have synergistic or context-dependent effects. The choice of one compound over the other could depend on the specific signaling dysregulation being targeted in a disease state.

Caption: Divergent signaling pathways in vascular smooth muscle cells.

Experimental Protocols: A Guide to Comparative Assessment

To ensure trustworthy and reproducible comparative data, standardized and well-controlled assays are essential. Here, we provide detailed protocols for assessing inhibition of two important enzyme classes.

Protocol 1: Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This protocol is adapted from ELISA-based methods that directly measure the enzymatic product, Prostaglandin E2 (PGE2).[14][15] This approach is a direct measure of COX activity and is suitable for high-throughput screening.

Causality and Self-Validation: This assay's trustworthiness comes from directly quantifying a specific enzymatic product (PGE2). By running parallel assays for COX-1 and COX-2, a selectivity index can be determined. Including a known inhibitor (e.g., indomethacin) as a positive control and a vehicle control (e.g., DMSO) validates each experimental run. The multi-point dose-response curve ensures the IC50 value is accurate and not an artifact of a single concentration.

Caption: Experimental workflow for the COX inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 100 mM Tris-HCl reaction buffer (pH 8.0) containing any necessary cofactors like glutathione and hydroquinone.

  • Reconstitute ovine COX-1 and human recombinant COX-2 enzymes in the reaction buffer to the desired working concentration.

  • Prepare a 10 mM stock solution of arachidonic acid in ethanol. Dilute to a working concentration (e.g., 200 µM) in buffer just before use.[16]

  • Prepare stock solutions of resveratrol, ε-viniferin, and a positive control inhibitor (e.g., celecoxib, indomethacin) in DMSO. Create a series of dilutions to test a range of final concentrations (e.g., 0.1 µM to 100 µM).

• Assay Plate Setup (96-well format):

  • Background Wells: Add 160 µL buffer, 10 µL heme, 10 µL of heat-inactivated (boiled) enzyme, and 10 µL of vehicle.

  • 100% Activity Control Wells: Add 160 µL buffer, 10 µL heme, 10 µL of active enzyme, and 10 µL of vehicle.

  • Inhibitor Wells: Add 160 µL buffer, 10 µL heme, 10 µL of active enzyme, and 10 µL of the respective inhibitor dilution.

• Pre-incubation:

  • Incubate the plate for 10 minutes at 37°C. This step is critical for time-dependent inhibitors.[16]

• Reaction Initiation and Termination:

  • Initiate the reaction by adding 10 µL of the arachidonic acid working solution to all wells.

  • Incubate for a precise duration (e.g., 2 minutes) at 37°C.

  • Stop the reaction by adding an appropriate quenching solution (e.g., 30 µL saturated stannous chloride).[16]

• PGE2 Quantification:

  • Quantify the amount of PGE2 produced in each well using a competitive enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's protocol.

• Data Analysis:

  • Correct all absorbance readings by subtracting the average absorbance of the background wells.

  • Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [1 - (Absorbance_Inhibitor / Absorbance_Control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Mushroom Tyrosinase Inhibition Assay

This protocol uses mushroom tyrosinase as a model enzyme and L-DOPA as a substrate to screen for inhibitors of melanin production.[17][18] The formation of dopachrome is monitored spectrophotometrically.

Causality and Self-Validation: This assay is based on a direct, colorimetric readout of enzyme activity.[19] The rate of dopachrome formation is directly proportional to tyrosinase activity. The protocol's integrity is maintained by including a blank for each test concentration to correct for the intrinsic absorbance of the compounds, a negative control (no inhibitor), and a positive control (e.g., kojic acid). This ensures that any observed decrease in absorbance is due to enzymatic inhibition and not compound interference.

Caption: Experimental workflow for the tyrosinase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare 50 mM sodium phosphate buffer (pH 6.8).

  • Prepare a 2.5 mM solution of L-DOPA in the phosphate buffer.

  • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in cold phosphate buffer.[19]

  • Prepare stock solutions and serial dilutions of resveratrol, ε-viniferin, and kojic acid (positive control) in a suitable solvent (e.g., 20% DMSO).

• Assay Plate Setup (96-well format):

  • In designated wells, add 40 µL of the respective inhibitor dilution or vehicle (for 100% activity control).

  • Add 80 µL of phosphate buffer to each well.

  • Add 40 µL of the tyrosinase solution to each well. For blank wells (to correct for compound absorbance), add 40 µL of buffer instead of the enzyme solution.

• Pre-incubation:

  • Incubate the plate for 10 minutes at room temperature (25°C).

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 40 µL of the L-DOPA solution to all wells. The final volume is 200 µL.

  • Immediately place the plate in a microplate reader pre-heated to 37°C.

  • Measure the absorbance at 475 nm (for dopachrome formation) in a kinetic mode, taking readings every minute for 20-30 minutes.[17][19]

• Data Analysis:

  • For each time point, subtract the absorbance of the inhibitor blank from the absorbance of the corresponding test well.

  • Determine the initial reaction rate (Vmax) by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Vmax_Inhibitor / Vmax_Control)] * 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Conclusion and Future Directions

The evidence strongly indicates that ε-viniferin is not merely a larger version of resveratrol but a distinct pharmacological entity with a unique enzyme inhibition profile. It consistently demonstrates greater potency against key enzyme families like Cytochrome P450s and may target different enzymes entirely (e.g., ACE) to achieve similar physiological effects (e.g., cardiovascular protection).[4][5] Furthermore, its influence on protein expression (SIRT1) rather than direct activation presents a more complex, and potentially more durable, mode of action.[13]

For researchers and drug developers, these findings are critical. The choice between resveratrol and ε-viniferin should be guided by the specific enzymatic target and signaling pathway of interest. The superior potency of ε-viniferin against certain targets suggests it could be a more efficient therapeutic agent, potentially requiring lower doses and reducing off-target effects. However, its potent inhibition of CYP enzymes also raises a higher flag for potential drug-drug interactions.[4] Future research should focus on direct, head-to-head comparisons across a wider range of enzymes and in vivo models to fully elucidate their respective therapeutic windows and clinical potential.

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in vivo comparison of ε-viniferin and resveratrol for obesity prevention

An In Vivo Comparative Guide: ε-Viniferin and Resveratrol in Obesity Prevention

For researchers and drug development professionals navigating the landscape of natural compounds for metabolic disease, the stilbenoids resveratrol and its dimer, ε-viniferin, present compelling opportunities. While both are derived from sources like grapes, their structural differences hint at distinct biological activities, particularly in the context of obesity.[1][2][3][4] This guide provides an in-depth, objective comparison of their in vivo performance in obesity prevention, drawing upon available experimental data to inform future research and development.

It is important to note that while direct, head-to-head in vivo comparative studies are limited, a wealth of individual research on each compound allows for a robust comparative analysis of their mechanisms, efficacy, and pharmacokinetic profiles.

Mechanistic Deep Dive: How They Combat Adiposity

Both ε-viniferin and resveratrol exert anti-obesity effects through multifaceted mechanisms, but with notable differences in their primary modes of action.

Adipogenesis and Lipolysis: A Tale of Two Stilbenoids

• ε-Viniferin: Emerging evidence suggests that ε-viniferin may be more potent than resveratrol in directly modulating adipocyte function.[5][6] In vitro studies have shown that ε-viniferin more effectively suppresses the accumulation of lipids within cells.[6] It achieves this by downregulating key proteins involved in fat synthesis, such as Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and Fatty Acid Synthase (FASN).[5] Concurrently, it has been shown to increase the expression of Adipose Triglyceride Lipase (ATGL), an enzyme crucial for breaking down stored fats.[5]

• Resveratrol: Resveratrol's impact on adipogenesis is well-documented, primarily through the downregulation of adipogenic transcription factors like C/EBPα and PPARγ.[7][8][9] It also inhibits the uptake of fatty acids by adipose tissue and can induce apoptosis (programmed cell death) in mature adipocytes.[7][8] While it can enhance stimulated lipolysis, some studies suggest it is less effective at initiating this process on its own.[7][8][9]

The Gut Microbiota-Adipose Tissue Axis: A Common Ground

A significant area of convergence in the anti-obesity effects of both compounds lies in their interaction with the gut microbiota.

• Resveratrol: Extensive research has demonstrated resveratrol's ability to remodel the gut microbiome.[10][11][12][[“]][14] It has been shown to increase the ratio of Bacteroidetes to Firmicutes, a microbial signature often associated with a lean phenotype.[10][12] Resveratrol also promotes the growth of beneficial bacteria like Lactobacillus and Bifidobacterium.[10][12] This modulation of the gut microbiota is believed to contribute to the browning of white adipose tissue (WAT), a process that increases energy expenditure.[11][[“]]

• ε-Viniferin: While less studied in this area, the influence of polyphenols on gut microbiota is a recognized phenomenon.[15] Given that ε-viniferin is a resveratrol dimer, it is plausible that it also exerts beneficial effects on the gut microbiome, potentially contributing to its anti-obesity properties. However, more specific in vivo studies are needed to confirm this.

Signaling Pathways: A Visual Comparison

The following diagrams illustrate the key signaling pathways targeted by each compound in the context of obesity.

ε-Viniferin's Anti-Obesity Signaling Pathways.

In Vivo Efficacy: A Comparative Data Synthesis

While a direct comparative study is lacking, we can synthesize data from individual in vivo studies to draw parallels in their efficacy.

Parameter	ε-Viniferin	Resveratrol
Animal Model	High-fat diet-induced obese mice. [5]	High-fat diet-induced obese mice. [10][12]
Dosage	0.2% in the diet. [5]	200 mg/kg/day. [10][12]
Duration	4 weeks. [5]	12 weeks. [12]
Body Weight	Significantly lower body weight gain compared to control. [5]	Significantly lower body and visceral adipose weights. [10][12]
Adipose Tissue	Significantly lighter white adipose tissues (subcutaneous, epididymal, mesenteric, retroperitoneal). [5]	Reduced visceral adipose weight. [10]
Metabolic Parameters	Reduced liver triglycerides; improved plasma insulin and leptin levels. [16]	Reduced blood glucose and lipid levels. [10]

Expert Interpretation: The available data suggests that both compounds are effective in mitigating diet-induced obesity in rodent models. Notably, ε-viniferin demonstrated significant effects on reducing adipose tissue mass at a dietary concentration of 0.2% over a 4-week period. [5]Resveratrol, at a dose of 200 mg/kg/day, also showed robust effects on body weight and metabolic parameters over a longer duration. [10][12]

Bioavailability and Safety: Critical Considerations for In Vivo Studies

The translation of in vitro findings to in vivo efficacy is heavily dependent on the pharmacokinetic properties of the compound.

• Bioavailability: Both ε-viniferin and resveratrol suffer from low oral bioavailability. [1][2][4][17][18][19][20]Resveratrol is rapidly metabolized, leading to low plasma concentrations of the parent compound. [17][21]Similarly, ε-viniferin exhibits poor absorption and extensive metabolism. [1][18][19][20][22]This shared characteristic underscores the importance of considering formulation strategies, such as encapsulation, to enhance their systemic exposure and therapeutic potential. [23]

• Safety and Toxicity: Resveratrol is generally considered safe and well-tolerated, with a No Observed Adverse Effect Level (NOAEL) of 200 mg/kg/day in rats and 600 mg/kg/day in dogs in subchronic toxicity studies. [24][25]High doses, however, have been associated with renal toxicity in animal models. [26]For ε-viniferin, in vivo toxicological data is more limited, and further studies are required to establish a comprehensive safety profile. [27]

Experimental Protocols: A Guide for Your Research

For researchers planning to conduct in vivo studies on these compounds, the following generalized protocol for a diet-induced obesity model in mice can serve as a starting point. [28][29][30][31][32]

Diet-Induced Obesity Model

• Animal Model: C57BL/6J mice are a commonly used strain susceptible to diet-induced obesity. [31][32]2. Acclimatization: House animals in a controlled environment for at least one week prior to the study.

• Diet Induction:

  • Control Group: Feed a standard chow diet.

  • Obese Group: Feed a high-fat diet (HFD), typically containing 45-60% of calories from fat, for a period of 8-12 weeks to induce obesity. [31][32]4. Monitoring: Monitor body weight and food intake weekly.

Compound Administration

• Treatment Groups: Randomly assign obese mice to the following groups:

  • HFD Control (vehicle)

  • HFD + ε-viniferin

  • HFD + Resveratrol

• Dosing:

  • Administer compounds via oral gavage or mixed in the diet.

  • Dosages should be based on previous studies (e.g., resveratrol at 200 mg/kg/day, ε-viniferin at a comparable molar concentration or based on preliminary dose-ranging studies). [5][10][12]3. Duration: Treatment duration can range from 4 to 12 weeks, depending on the study objectives. [5][12]

Outcome Measures

• Metabolic Phenotyping:

  • Weekly body weight and food intake.

  • Fasting blood glucose and insulin levels.

  • Glucose and insulin tolerance tests.

  • Serum lipid profiles (triglycerides, cholesterol).

• Body Composition:

  • Dissect and weigh adipose tissue depots (e.g., epididymal, subcutaneous).

  • Analyze liver weight and lipid content.

• Gene and Protein Expression:

  • Analyze key markers of adipogenesis, lipolysis, and inflammation in adipose tissue and liver via qPCR and Western blotting.

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Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (Z)-epsilon-Viniferin

Hazard Profile and Pre-Disposal Assessment

(Z)-epsilon-Viniferin is a stilbenoid, a class of polyphenolic compounds. While specific safety data for the (Z)-isomer is limited, the hazard profile of related compounds, particularly (+)-epsilon-Viniferin, necessitates a cautious approach. The primary concern is its environmental toxicity.

Before beginning any experiment that will generate (Z)-epsilon-Viniferin waste, a thorough risk assessment is mandatory. The foundational principle of laboratory safety is to treat novel or lesser-known compounds as hazardous until proven otherwise[1]. All chemical waste, whether used or unused, should be considered hazardous unless explicitly confirmed as non-hazardous by your institution's Environmental Health & Safety (EHS) office[2].

Table 1: Hazard Assessment Summary for epsilon-Viniferin Isomers

Hazard Classification	GHS Statement	Key Precaution	Source
Acute Aquatic Hazard	Warning: Very toxic to aquatic life (H400)	Avoid release to the environment.	[3]
Chronic Aquatic Hazard	Warning: Very toxic to aquatic life with long lasting effects (H410)	Collect spillage. Prevent entry into waterways.	[3]

| General Phenolic Hazards | Potential for skin, eye, and respiratory irritation. | Handle in a well-ventilated area or fume hood. Wear appropriate PPE. |[4][5] |

The significant aquatic toxicity is the primary driver for the stringent disposal protocols outlined below. Release into the sanitary sewer system is strictly prohibited as wastewater treatment facilities may not fully degrade the compound, leading to environmental contamination[2][6].

Regulatory Framework: A National and Local Responsibility

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA)[7]. This federal mandate establishes a "cradle-to-grave" management system. However, individual states and institutions often have more stringent requirements.

It is your responsibility to be familiar with the specific guidelines set forth by:

• Federal Regulations: EPA's RCRA.

• State and Local Regulations: Your state's environmental protection agency.

• Institutional Policies: Your organization's Environmental Health & Safety (EHS) or equivalent office[8].

Laboratories are classified as waste generators and must obtain an EPA ID number if they exceed certain monthly waste generation thresholds[7][9].

Decision Workflow for Chemical Waste Disposal

The following diagram illustrates the initial decision-making process when handling a chemical like (Z)-epsilon-Viniferin.

Caption: Initial decision matrix for classifying chemical waste.

Step-by-Step Disposal Protocol for (Z)-epsilon-Viniferin

This protocol ensures the safe handling, storage, and disposal of (Z)-epsilon-Viniferin waste streams, including pure compound, solutions, and contaminated labware.

Step 1: Waste Segregation

Proper segregation is paramount to prevent dangerous chemical reactions[1].

• (Z)-epsilon-Viniferin Solid Waste: Collect pure, unused, or expired (Z)-epsilon-Viniferin powder in a designated solid waste container.

• Non-Halogenated Organic Solutions: If dissolved in solvents like ethanol, methanol, or acetone, collect in a container specifically for non-halogenated organic solvent waste.

• Aqueous Solutions: Collect aqueous solutions containing (Z)-epsilon-Viniferin in a dedicated aqueous waste container. Do not pour down the drain[2].

• Contaminated Labware: Disposable items (pipette tips, gloves, weigh boats) with gross contamination should be placed in a sealed, labeled bag or container for solid hazardous waste. Empty containers that held the pure compound must be managed as hazardous waste or triple-rinsed, with the rinsate collected as hazardous waste[2].

Causality: (Z)-epsilon-Viniferin is a phenolic compound. Storing it away from strong oxidizers and bases is crucial to prevent potentially violent reactions[4][6]. Segregating solvent types (halogenated vs. non-halogenated) is standard practice to facilitate proper final disposal by licensed facilities, often impacting cost and efficiency[1].

Step 2: Waste Containment

The integrity of your waste container is critical for preventing leaks and spills.

• Select Compatible Containers: Use containers made of materials that are non-reactive with the waste. For organic solvents and aqueous solutions, high-density polyethylene (HDPE) or glass bottles are typically appropriate[7][10].

• Ensure Proper Sealing: Containers must have a secure, screw-top cap. They must be kept closed at all times except when actively adding waste[6]. This minimizes the release of vapors and prevents spills.

• Avoid Overfilling: Fill containers to no more than 90% capacity to allow for vapor expansion and prevent spills during transport[7].

Step 3: Accurate Labeling

Proper labeling is a legal requirement and essential for safety.

• Immediate Labeling: Affix a hazardous waste label to the container as soon as the first drop of waste is added.

• Required Information: The label must clearly state the words "Hazardous Waste"[9]. It must also include:

  • The full chemical name of all contents (e.g., "(Z)-epsilon-Viniferin," "Methanol"). Avoid abbreviations or formulas.

  • The approximate percentage of each component.

  • The specific hazard(s) associated with the waste (e.g., "Toxic," "Aquatic Toxin")[9].

  • The date accumulation started.

Step 4: Temporary Storage in a Satellite Accumulation Area (SAA)

An SAA is a designated location at or near the point of waste generation, under the control of laboratory personnel[6][9].

• Designate the SAA: The area should be clearly marked with signage.

• Use Secondary Containment: Place waste containers in a larger, chemically resistant tray or tub to contain any potential leaks.

• Storage Limits: Do not accumulate more than 55 gallons of hazardous waste in your SAA[2][9]. Once a container is full, it must be moved to the central storage area within three days[6]. Partially filled containers can remain in the SAA for up to one year[6].

Step 5: Arranging for Final Disposal

Laboratory personnel are responsible for initiating the final disposal process.

• Request Pickup: When a waste container is full (or approaching its accumulation time limit), submit a collection request to your institution's EHS or hazardous waste management office[2][11].

• Professional Handling: Only trained professionals from your institution or a licensed hazardous waste contractor are permitted to transport the waste from your lab to the central accumulation area and ultimately to a licensed disposal facility[9].

Operational Workflow for Waste Management

The following diagram outlines the procedural flow from waste generation to final collection.

Caption: Step-by-step workflow for laboratory hazardous waste.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial.

• Small Spills (<50 mL of solution):

  • Alert personnel in the immediate area.

  • Wear appropriate PPE, including double nitrile gloves, safety goggles, and a lab coat[5].

  • Contain the spill with an absorbent material like vermiculite or a chemical spill pad[4].

  • Carefully collect the absorbent material, place it in a sealed bag or container, and manage it as hazardous solid waste[4].

  • Clean the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Large Spills (>50 mL of solution or any amount of powder):

  • Evacuate the immediate area.

  • Alert your supervisor and contact your institution's EHS/emergency response number immediately[4].

  • Close the laboratory doors to contain vapors.

  • Do not attempt to clean up a large spill unless you are specifically trained and equipped to do so.

By integrating these procedures into your daily laboratory operations, you contribute to a safer research environment, ensure compliance with critical regulations, and uphold your professional responsibility to protect our shared environment.

References

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• ResearchGate. (2015, January 9). How can I dispose phenol? Available at: [Link]

• Emory University, Department of Chemistry. Chemical Waste Disposal Guidelines. Available at: [Link]

• Northwestern University, Research Safety. (2023, February 27). Hazardous Waste Disposal Guide. Available at: [Link]

• University of California, Berkeley, Office of Environment, Health & Safety. FACT SHEET: PHENOL. Available at: [Link]

• Yale Environmental Health & Safety. (2022, June). Phenol Standard Operating Procedure. Available at: [Link]

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• PubChem, National Center for Biotechnology Information. (+)-epsilon-Viniferin. Available at: [Link]

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